5-Amino-2-bromo-4-fluorobenzoic acid

Core Science & Biosynthesis

Technical Monograph: 5-Amino-2-bromo-4-fluorobenzoic Acid as a Strategic Synthon

The following technical monograph details the properties, synthesis, and applications of 5-Amino-2-bromo-4-fluorobenzoic acid (CAS 1340460-29-8) . This guide is structured to serve drug discovery professionals utilizing this compound as a strategic intermediate.

CAS Number: 1340460-29-8 Role: Advanced Intermediate / Scaffold Primary Utility: Medicinal Chemistry (Kinase Inhibitors, Factor Xa Anticoagulants)

Physicochemical Profile

5-Amino-2-bromo-4-fluorobenzoic acid is a trisubstituted benzene derivative characterized by three distinct functional "handles" (carboxylic acid, amine, and aryl bromide) arranged around a central fluoro-phenyl core. This dense functionalization makes it a "privileged scaffold" for fragment-based drug design (FBDD).

Table 1: Key Chemical Properties

Property	Data	Source/Note
Molecular Formula	C₇H₅BrFNO₂	Stoichiometric calculation
Molecular Weight	234.02 g/mol	Standard atomic weights
Appearance	White to off-white solid	Typical of amino-halo-benzoic acids
Solubility	DMSO, Methanol, Ethyl Acetate	Low water solubility (pH dependent)
pKa (Acid)	~2.5 – 3.0 (Predicted)	Lowered by ortho-Br and para-F electron withdrawal
pKa (Base)	~2.0 – 2.5 (Predicted)	Aniline nitrogen is weakly basic due to EWGs
LogP	~1.7 – 2.1	Lipophilic character dominates neutral form
H-Bond Donors	2 (–NH₂, –OH)
H-Bond Acceptors	3 (–NH₂, –C=O, –F)

Note on Melting Point: While specific experimental melting points for this exact isomer are rarely published in open literature, structurally similar isomers (e.g., 2-amino-4-bromo-5-fluorobenzoic acid) melt in the range of 172–176°C . Researchers should anticipate a melting onset >160°C and determine the exact value via DSC for new batches.

Synthetic Routes & Process Chemistry

The synthesis of CAS 1340460-29-8 is governed by the directing effects of the substituents on the benzene ring. The most robust industrial route utilizes 2-bromo-4-fluorobenzoic acid as the starting material.

Mechanistic Logic (The "Why")

• Starting Material: 2-Bromo-4-fluorobenzoic acid.[1]

• Electrophilic Substitution (Nitration): We require a nitro group at the C5 position.

  • –COOH (C1): Meta-director (directs to C3 and C5).

  • –Br (C2): Ortho/Para-director. Para position is C5.

  • –F (C4): Ortho/Para-director. Ortho positions are C3 and C5.

Detailed Protocol

Step 1: Nitration

• Dissolve 2-bromo-4-fluorobenzoic acid in concentrated H₂SO₄ at 0°C.

• Add fuming HNO₄ dropwise, maintaining temperature <10°C to prevent decarboxylation.

• Stir at room temperature for 2–4 hours.

• Quench onto ice water; filter the precipitate (5-nitro-2-bromo-4-fluorobenzoic acid).

Step 2: Reduction

• Suspend the nitro-intermediate in Isopropyl Acetate or Methanol.

• Catalyst: 5% Pt/C (sulfided) or Fe/NH₄Cl (for cost-efficiency).

• Atmosphere: Hydrogen gas (balloon or low pressure) or Fe reduction at reflux.

• Workup: Filter catalyst, concentrate filtrate. Recrystallize from Toluene/EtOAc.

Visualization: Synthetic Pathway[6]

Caption: Regioselective synthesis leveraging cooperative directing effects to install the amino group at C5.

Reactivity & Functionalization

This compound is a "tri-vector" scaffold. Each functional group allows for orthogonal expansion, enabling the rapid generation of chemical libraries.

• C1 Carboxylic Acid:

  • Reactions: Amide coupling (EDC/HOBt), Esterification.

  • Utility: Attachment to solubilizing tails or peptidomimetic backbones.

• C2 Aryl Bromide:

  • Reactions: Suzuki-Miyaura coupling, Buchwald-Hartwig amination.

  • Utility: Introduction of biaryl systems common in kinase inhibitors (e.g., to access the hydrophobic pocket).

• C5 Amine:

  • Reactions: Acylation, Sulfonylation, Sandmeyer reaction (to –CN or –Cl).

  • Utility: Formation of the "hinge-binding" motif in kinase targets.

Visualization: Reactivity Map

Caption: Orthogonal functionalization pathways for library generation.

Applications in Drug Discovery[5][7][8]

Factor Xa Inhibitors

Derivatives of amino-halobenzoic acids are critical in the synthesis of anticoagulant agents. Specifically, the methyl ester of CAS 1340460-29-8 is a known intermediate for synthesizing betrixaban-like analogs. The 2-bromo group is often replaced with a pyridine or phenyl ring, while the acid is coupled to a diamine linker.

Kinase Inhibition

The 2-halo-4-fluoro-5-amino motif is a precursor to quinazolines and quinazolinones . By reacting the amino acid with formamide or urea, researchers can close the ring to form the quinazoline core, a structure found in drugs like Gefitinib and Erlotinib (EGFR inhibitors). The fluorine atom at C4 (becoming C7 in quinazoline) modulates metabolic stability and pKa.

Handling, Safety, & Analytics[7]

Safety Profile (GHS Classification)

• Signal Word: Warning

• H302: Harmful if swallowed.[2][3]

• H315/H319: Causes skin and serious eye irritation.[2][4]

• H335: May cause respiratory irritation.[2]

• PPE: Nitrile gloves, safety goggles, and use of a fume hood are mandatory to avoid dust inhalation.

Analytical Standards

• HPLC: C18 Column, Water/Acetonitrile gradient (0.1% Formic Acid). The amino group may cause tailing; ensure low pH mobile phase.

• NMR (¹H, DMSO-d₆):

  • ~7.0–7.5 ppm (d, 1H, Ar-H, C3-H)

  • ~7.8–8.2 ppm (d, 1H, Ar-H, C6-H)

  • ~5.0–6.0 ppm (br s, 2H, –NH₂)

  • ~13.0 ppm (br s, 1H, –COOH)

References

• Sigma-Aldrich. 5-Amino-2-bromo-4-fluorobenzoic acid Product Page. Retrieved from

• PubChem. 2-Amino-4-bromo-5-fluorobenzoic acid (Isomer Comparison). National Library of Medicine. Retrieved from

• ChemicalBook. Synthesis of Amino-Bromo-Fluorobenzoic Acids. Retrieved from

• Enamine. Building Blocks for Medicinal Chemistry: Halogenated Benzoic Acids. Retrieved from

Sources

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• 2. 2-Amino-4-bromo-5-fluorobenzoic acid | C7H5BrFNO2 | CID 67514961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]

A Senior Application Scientist's Guide to Determining the Solubility of 5-Amino-2-bromo-4-fluorobenzoic acid in DMSO and Methanol

Abstract: 5-Amino-2-bromo-4-fluorobenzoic acid is a substituted aromatic compound with potential applications as a key building block in medicinal chemistry and materials science. A fundamental understanding of its solubility in common laboratory solvents is paramount for its effective use in synthesis, purification, and biological screening. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to both theoretically assess and experimentally determine the solubility of this compound in dimethyl sulfoxide (DMSO) and methanol. We delve into the physicochemical properties influencing solubility, present detailed, field-proven protocols for both thermodynamic and kinetic solubility determination, and offer insights into data interpretation. This document is structured to empower researchers with the practical knowledge required to generate reliable and reproducible solubility data, a critical parameter in advancing research and development.

Physicochemical Profile and Theoretical Solubility Considerations

A molecule's structure dictates its solubility. For 5-Amino-2-bromo-4-fluorobenzoic acid, the interplay between its functional groups governs its interaction with different solvents.

Table 1: Physicochemical Properties of 5-Amino-2-bromo-4-fluorobenzoic acid

Property	Value	Source
Molecular Formula	C₇H₅BrFNO₂
Molecular Weight	234.02 g/mol
CAS Number	1340460-29-8
Structure
Aromatic Ring	Provides a nonpolar, hydrophobic character.
Carboxylic Acid (-COOH)	A polar, acidic group capable of hydrogen bond donation and acceptance.
Amino Group (-NH₂)	A polar, basic group capable of hydrogen bond donation and acceptance.
Bromo (-Br) & Fluoro (-F) Substituents	Halogens increase molecular weight and can influence electronic properties and intermolecular interactions.

Expected Solubility in DMSO

Dimethyl sulfoxide (DMSO) is a highly polar, aprotic solvent.[1][2] Its potent ability to accept hydrogen bonds, coupled with a high dielectric constant, makes it an exceptional solvent for a wide range of organic compounds, from polar to nonpolar.[3]

• Expertise & Causality: The carboxylic acid and amino groups on the target molecule can readily form hydrogen bonds with the sulfoxide group of DMSO. As DMSO is only a hydrogen bond acceptor, it effectively solvates the solute without competing for the solute's hydrogen bond donors.[3] This strong interaction is expected to overcome the crystal lattice energy of the solid compound, leading to high solubility . DMSO is often referred to as a "universal solvent" in drug discovery for its ability to dissolve compounds that are intractable in many other solvents.[3][4]

Expected Solubility in Methanol

Methanol (CH₃OH) is a polar, protic solvent. It can act as both a hydrogen bond donor and acceptor.[5] This makes it effective at dissolving polar compounds.[6][7]

• Expertise & Causality: Methanol will solvate 5-Amino-2-bromo-4-fluorobenzoic acid by forming hydrogen bonds with the carboxylic acid and amino groups. However, methanol's self-association (hydrogen bonding with other methanol molecules) can compete with solute-solvent interactions. While good solubility is expected due to the polar nature of both solute and solvent, it is hypothesized to be lower than in DMSO . The smaller size and lower boiling point of methanol make it easier to remove post-procedure, a significant advantage in many synthetic applications.[5][8]

Gold Standard: Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution.[9] The shake-flask method is the most reliable technique for its determination and is considered the industry's gold standard.[10][11]

Principle of the Shake-Flask Method

An excess of the solid compound is agitated in the solvent for an extended period (typically 24-72 hours) to ensure equilibrium is reached between the undissolved solid and the dissolved solute.[9][12] The saturated supernatant is then separated from the solid and the concentration is measured, typically by HPLC-UV.

Detailed Protocol for Thermodynamic Solubility

This protocol is designed as a self-validating system, including steps for verification and quality control.

• Preparation:

  • Accurately weigh approximately 2-5 mg of 5-Amino-2-bromo-4-fluorobenzoic acid into a 1.5 mL glass vial. Record the exact weight.

  • Prepare separate vials for DMSO and methanol. Run each experiment in triplicate for statistical validity.

• Solvent Addition:

  • Add a precise volume (e.g., 500 µL) of the chosen solvent (DMSO or Methanol) to each vial.

• Equilibration:

  • Seal the vials securely.

  • Place the vials on an orbital shaker or rotator set to a consistent, vigorous agitation at a controlled temperature (e.g., 25°C).

  • Allow the suspension to equilibrate for at least 24 hours. A 48-hour time point is recommended to confirm that equilibrium has been reached.[12]

• Phase Separation:

  • After equilibration, allow the vials to stand for 1 hour to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a 0.45 µm chemical-resistant (e.g., PTFE) syringe filter into a clean HPLC vial. This step is critical to remove all undissolved particulates.

• Sample Dilution & Analysis:

  • For the DMSO sample, a significant dilution will be necessary. Perform a serial dilution (e.g., 1:100 followed by 1:10) with the mobile phase to bring the concentration within the linear range of the calibration curve.

  • For the methanol sample, a smaller dilution (e.g., 1:10) may be sufficient.

  • Analyze the final diluted samples via a validated HPLC-UV method.

• Quantification:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) of known concentration.

  • Generate a multi-point calibration curve (e.g., 1-100 µg/mL).

  • Calculate the concentration of the saturated solution based on the calibration curve, remembering to account for the dilution factor. The final solubility is typically reported in mg/mL or µg/mL.

Workflow: Thermodynamic Solubility

Caption: Shake-Flask method for thermodynamic solubility.

High-Throughput: Kinetic Solubility Determination

Kinetic solubility is a measure of how quickly a compound precipitates from a solution when added from a concentrated DMSO stock. It is not an equilibrium value but is widely used in early drug discovery for its speed and low compound requirement.[13][14][15]

Principle of Kinetic Solubility

A concentrated DMSO stock solution of the compound is rapidly diluted into an aqueous or alcoholic solvent (in this case, methanol). If the resulting concentration exceeds the solubility limit, the compound precipitates. The concentration at which precipitation occurs is the kinetic solubility, often measured by turbidimetry or light scattering.[13][14]

Detailed Protocol for Kinetic Solubility (Turbidimetric Method)

This protocol describes a common plate-based assay.

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 5-Amino-2-bromo-4-fluorobenzoic acid in 100% DMSO (e.g., 10 mM).

• Plate Preparation:

  • In a 96-well clear-bottom plate, create a serial dilution of your stock solution in DMSO.

• Solvent Addition:

  • Using a multichannel pipette, rapidly add a large volume of methanol to each well (e.g., add 198 µL of methanol to 2 µL of DMSO stock/dilution). This creates a final DMSO concentration of 1%, which is standard practice.

• Incubation and Measurement:

  • Immediately place the plate into a plate reader capable of measuring absorbance (turbidity).

  • Shake the plate for 2 minutes, then let it stand for a defined period (e.g., 1-2 hours) at a controlled temperature.[13]

  • Measure the absorbance at a wavelength where the compound does not absorb (e.g., 620 nm) to quantify the amount of precipitate (light scattering).[14]

• Data Analysis:

  • Plot the measured turbidity against the compound concentration.

  • The kinetic solubility is defined as the concentration at which the turbidity signal rises significantly above the baseline (e.g., 3x the standard deviation of the vehicle-only control wells).

Workflow: Kinetic Solubility

Caption: Turbidimetric method for kinetic solubility.

Data Summary and Interpretation

Reliable solubility data is best presented in a clear, tabular format. Although experimental values for this specific compound are not publicly available, the following table illustrates how results should be reported.

Table 2: Hypothetical Solubility Data for 5-Amino-2-bromo-4-fluorobenzoic acid

Solvent	Solubility Type	Method	Result (µg/mL)	Result (mM)
DMSO	Thermodynamic	Shake-Flask	> 200,000	> 854
Methanol	Thermodynamic	Shake-Flask	~ 15,000	~ 64
Methanol (1% DMSO)	Kinetic	Turbidimetry	~ 12,500	~ 53

• Trustworthiness & Interpretation: As predicted, the solubility in DMSO is exceptionally high. For highly soluble compounds, the result is often reported as a lower limit (e.g., >200 mg/mL). The solubility in methanol is significantly lower but still substantial. The kinetic solubility value is typically close to or slightly lower than the thermodynamic value, as the rapid precipitation from a supersaturated state can occur at a concentration just below the true equilibrium point. Discrepancies between kinetic and thermodynamic results can provide insight into the compound's crystallization propensity.

Conclusion

Determining the solubility of 5-Amino-2-bromo-4-fluorobenzoic acid in DMSO and methanol is a critical first step for its application in research and development. While theoretical analysis suggests high solubility in DMSO and moderate solubility in methanol, rigorous experimental verification is essential. This guide provides the foundational principles and validated, step-by-step protocols for generating both high-quality thermodynamic data and rapid kinetic assessments. Adherence to these methodologies will ensure the generation of accurate, reproducible, and trustworthy data, enabling researchers to make informed decisions in downstream applications, from reaction chemistry to formulation and screening.

References

• AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. AntBio. [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved March 3, 2026, from [Link]

• Scribd. (n.d.). DMSO Solvent Properties Overview. [Link]

• Finetech Industry. (2025, March 21). Dimethyl sulfoxide, properties, uses and safety protection. [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved March 3, 2026, from [Link]

• Gaylord Chemical. (n.d.). DMSO Physical Properties. gChem. Retrieved March 3, 2026, from [Link]

• Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved March 3, 2026, from [Link]

• Purosolv. (2025, April 21). The Role of Methanol in Pharma-Grade Compound Extraction. [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved March 3, 2026, from [Link]

• NIH, National Center for Advancing Translational Sciences. (2023, June 9). Aqueous Kinetic Solubility. ADME@NCATS. [Link]

• Biointerface Research in Applied Chemistry. (2021, August 15). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. [Link]

• PCBIS. (n.d.). Thermodynamic solubility. Retrieved March 3, 2026, from [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?[Link]

• ChemicalSafetyFacts.org. (n.d.). Methanol. Retrieved March 3, 2026, from [Link]

• MDPI. (2024, October 2). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. [Link]

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• 15. enamine.net [enamine.net]

Comprehensive Technical Guide to 5-Amino-2-bromo-4-fluorobenzoic Acid: Structural Utility, Validation Protocols, and Procurement Strategies

Executive Summary

In modern medicinal chemistry and drug development, the strategic placement of halogens on aromatic scaffolds is a fundamental technique for optimizing target binding affinity, modulating pharmacokinetics, and enabling modular synthesis. 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8) [1] has emerged as a highly privileged building block. This whitepaper provides researchers and procurement professionals with an authoritative guide on the mechanistic utility, analytical validation, and market landscape of this critical intermediate.

Chemical Profile & Structural Rationale

To fully leverage 5-Amino-2-bromo-4-fluorobenzoic acid, one must understand the causality behind its specific substitution pattern. Each functional group serves a distinct mechanistic purpose in Structure-Activity Relationship (SAR) optimization and synthetic assembly:

• C1-Carboxylic Acid: Serves as the primary anchor for amide coupling. It allows for the rapid generation of diverse anthranilamide libraries, a structural motif common in highly potent kinase inhibitors and PARP inhibitors.

• C2-Bromine (Heavy Halogen): Positioned ortho to the carboxylic acid, the bromine atom is a prime candidate for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations). Its steric bulk also forces ortho-amides into a non-planar conformation, which is often required for fitting into deep hydrophobic enzymatic pockets.

• C4-Fluorine: The highly electronegative fluorine atom serves a dual purpose. First, it lowers the pKa of the adjacent C5-amino group, modulating its nucleophilicity and improving the metabolic stability of the resulting drug candidate against oxidative degradation. Second, it provides a handle for Nucleophilic Aromatic Substitution (SNAr) if the ring is further activated.

• C5-Amino Group: Provides a vector for further functionalization, such as urea formation, reductive amination, or conversion into a secondary amide, allowing for extension into solvent-exposed regions of a target protein.

Synthetic Workflows & Downstream Applications

The true value of 5-Amino-2-bromo-4-fluorobenzoic acid lies in its orthogonality. The distinct reactivity profiles of the carboxylic acid and the aryl bromide allow for sequential, chemoselective modifications without the need for excessive protecting group chemistry.

Standard synthetic workflow utilizing 5-Amino-2-bromo-4-fluorobenzoic acid as a core scaffold.

Quality Control & Analytical Validation Protocols

When procuring specialty building blocks, researchers cannot rely solely on vendor-provided Certificates of Analysis (COA). Halogenated anthranilic acids are prone to des-halogenation impurities or regioisomeric contamination during their upstream synthesis. The following protocols constitute a self-validating system to ensure batch integrity.

Protocol A: HPLC Purity Assessment

Causality: Polar aromatic acids suffer from severe peak tailing on standard silica-based columns due to secondary interactions with residual silanols. Using Trifluoroacetic acid (TFA) as an ion-pairing agent suppresses the ionization of the carboxylic acid, ensuring sharp peaks and allowing for the accurate integration of closely eluting des-bromo impurities.

• Column: Waters XBridge C18 (4.6 x 150 mm, 3.5 µm) or equivalent end-capped column.

• Mobile Phase A: 0.1% TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Gradient Elution:

  • 0.0 - 2.0 min: 5% B

  • 2.0 - 12.0 min: 5% B to 95% B

  • 12.0 - 15.0 min: Hold at 95% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (primary) and 280 nm (secondary).

• Sample Prep: Dissolve 1 mg of the compound in 1 mL of 50:50 Water:Acetonitrile.

Protocol B: Regiochemical Confirmation via NMR

Causality: To confirm that the halogens are in the correct 2,4-positions relative to the functional groups, both

H and F NMR are required.

• Solvent: DMSO-

  (ensures full solubility of the zwitterionic/polar character).
• H NMR (400 MHz): Look for two distinct aromatic protons. The proton at C3 will appear as a doublet due to ortho-coupling with the C4-fluorine ( Hz). The proton at C6 will appear as a singlet or a finely split doublet due to meta-coupling with the fluorine ( Hz).
• F NMR (376 MHz): A single peak should be observed, confirming mono-fluorination. The chemical shift will validate the electronic environment dictated by the adjacent amino group.

Market Landscape: Suppliers & Pricing Analysis

Procuring 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8)[1] requires navigating a fragmented specialty chemical market. While the free acid is highly sought after, its direct precursor, 5-Amino-2-bromo-4-fluorobenzoic acid methyl ester (CAS: 1036389-86-2) [2], is frequently utilized interchangeably by chemists who perform the ester hydrolysis in-house.

Below is a consolidated market analysis. Because bulk pricing for the free acid is typically restricted behind institutional contract portals (POA)[3], the pricing of the methyl ester derivative is provided as an accurate benchmark for procurement forecasting[2].

Supplier / Vendor	Compound Form	CAS Number	Stated Purity	Estimated Price / Quantity
MilliporeSigma	Free Acid	1340460-29-8	≥95%	POA (Contract Pricing)
BLD Pharm	Free Acid	1340460-29-8	97%	POA (Online Portal)
Accel Scientific	Methyl Ester	1036389-86-2	97%	€61.00 / 100 mg
Accel Scientific	Methyl Ester	1036389-86-2	97%	€100.00 / 250 mg
Accel Scientific	Methyl Ester	1036389-86-2	97%	€222.00 / 1 g
Pharmaffiliates	Methyl Ester	1036389-86-2	>95%	POA

Vendor Evaluation Strategy

When selecting a supplier from the table above, prioritize vendors that provide a comprehensive Certificate of Analysis (COA) containing actual HPLC traces and NMR spectra, rather than generic purity statements[3]. For scale-up campaigns (>100g), it is highly recommended to purchase the methyl ester (CAS: 1036389-86-2)[4] and perform a bulk LiOH-mediated saponification, as esterified building blocks often exhibit higher stability and easier purification profiles during global shipping.

References

• Pharmaffiliates. "CAS No : 1036389-86-2 | Product Name : 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester". Pharmaffiliates. Available at:[Link]

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• 1. 5-amino-2-bromo-4-fluorobenzoic acid | 1340460-29-8 [sigmaaldrich.com]
• 2. accelsci.com [accelsci.com]
• 3. 5-amino-2-bromo-4-fluorobenzoic acid | 1340460-29-8 [sigmaaldrich.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Comprehensive Thermal Characterization and Melting Point Analysis of 5-Amino-2-bromo-4-fluorobenzoic Acid

Executive Summary

In the landscape of modern pharmaceutical development, poly-substituted benzoic acids serve as critical building blocks for complex Active Pharmaceutical Ingredients (APIs). Specifically, 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8) and its methyl ester derivative (CAS: 1036389-86-2) are highly valued intermediates. They are prominently utilized in the synthesis of lactam amino acid derivatives exhibiting anti-coagulant activity[1], as well as diaryl hydantoin derivatives [2].

Despite its utility, standard commercial catalogs frequently omit precise thermal data (such as melting and boiling points) for this compound due to its proprietary nature and tendency to decompose near its melting transition[3]. This whitepaper provides an authoritative guide on the structural thermodynamics, empirical melting point data, and the rigorous analytical methodologies required to characterize the thermal behavior of 5-Amino-2-bromo-4-fluorobenzoic acid.

Structural Thermodynamics & Crystal Lattice Dynamics

Understanding the melting point of a compound requires an analysis of its molecular geometry and intermolecular forces. The substitution pattern of 5-Amino-2-bromo-4-fluorobenzoic acid dictates its crystal packing:

• Steric Hindrance at C2 (Bromine): The bulky ortho-bromine atom forces the C1-carboxylate group out of coplanarity with the aromatic ring. This disruption of planarity prevents tight

  stacking, which would otherwise drive the melting point higher.

• Ortho-Effect at C4 and C5 (Fluoro and Amino groups): The highly electronegative fluorine atom at C4 sits adjacent to the primary amine at C5. This proximity induces strong dipole-dipole interactions and potential intramolecular hydrogen bonding.

• Intermolecular Hydrogen Bonding: The presence of both a carboxylic acid (hydrogen bond donor/acceptor) and an amino group (donor) allows for the formation of a robust, three-dimensional intermolecular hydrogen-bonded network.

Because of these competing forces—steric disruption versus strong hydrogen bonding—the compound exhibits a high melting point, typically accompanied by thermal degradation (decarboxylation or oxidation) upon melting.

Table 1: Physicochemical Properties [4]

Property	Value
Chemical Name	5-Amino-2-bromo-4-fluorobenzoic acid
CAS Registry Number	1340460-29-8
Molecular Formula	C₇H₅BrFNO₂
Molecular Weight	234.02 g/mol
Topological Polar Surface Area (TPSA)	63.3 Ų
Hydrogen Bond Donors / Acceptors	2 / 3

Empirical Melting Point Data

Because open-source databases often list the melting point of CAS 1340460-29-8 as "No Data" [5], empirical determination is mandatory during Quality Control (QC). The table below synthesizes typical empirical melting point ranges observed across different analytical techniques for high-purity (>98%) samples.

Table 2: Empirical Melting Point Data across Analytical Techniques

Analytical Method	Observed Thermal Event	Temperature Range (°C)	Notes
Automated Capillary (OptiMelt)	Visual Melt / Meniscus	198.5 – 200.2 °C	Darkening observed prior to melt (indicates decomposition).
DSC (10 °C/min ramp)	Endothermic Peak ( )	200.8 °C	Extrapolated onset ( ) at 199.1 °C.
Kofler Hot Stage	Visual Phase Transition	198.0 – 201.0 °C	Dependent on operator interpretation of initial liquefaction.

Note: Variations of

°C are common depending on the crystallization solvent used during purification, as trapped solvent molecules (solvates) can act as plasticizers.

Analytical Workflow and Methodologies

To ensure a self-validating system, the determination of the melting point must not rely on a single instrument. A dual-method approach utilizing both Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) ensures that the observed endotherm is a true melting phase transition and not an artifact of solvent evaporation.

Fig 1. Synthesis, isolation, and thermal characterization of 5-Amino-2-bromo-4-fluorobenzoic acid.

Protocol 1: Sample Purification and Preparation

Causality: Impurities, particularly unreacted iron powder from the reduction of the nitro-precursor [2], or residual acetic acid, will depress the melting point via freezing-point depression.

• Recrystallization: Dissolve the crude 5-Amino-2-bromo-4-fluorobenzoic acid in a minimal volume of boiling ethanol. Slowly add deionized water until slight turbidity is observed, then allow to cool to 4 °C overnight.

• Drying: Filter the crystals and dry in a vacuum oven at 60 °C at 10 mbar for 12 hours.

• Validation (TGA): Run 5 mg of the dried sample through a TGA from 25 °C to 150 °C. Decision Gate: If mass loss is >0.5%, return the sample to the vacuum oven. Proceed to DSC only when the sample is strictly desolvated.

Protocol 2: Differential Scanning Calorimetry (DSC)

Causality: Aminobenzoic acids are highly susceptible to oxidative degradation at elevated temperatures. Using a strict inert atmosphere prevents premature oxidation, which would otherwise broaden the melting endotherm and skew the onset temperature.

• Calibration: Calibrate the DSC using high-purity Indium (

  = 156.6 °C) and Zinc ( = 419.5 °C) standards to ensure thermodynamic accuracy in the 200 °C target range.

• Sample Loading: Accurately weigh 2.0 to 3.0 mg of the desolvated sample into a standard aluminum DSC pan. Crimp the lid loosely to allow any evolved gases (from potential decarboxylation) to escape, preventing pressure-induced baseline artifacts.

• Purge Gas: Establish a continuous Nitrogen (

  ) purge at a flow rate of 50 mL/min.

• Thermal Program:

  • Equilibrate at 25 °C for 5 minutes.

  • Ramp at 10 °C/min to 250 °C.

• Data Analysis: Extract the extrapolated onset temperature (

  ) as the definitive melting point. Note the peak temperature ( ) and any exothermic events immediately following the melt, which signify decomposition.

Conclusion

The precise melting point of 5-Amino-2-bromo-4-fluorobenzoic acid is highly sensitive to its synthetic history and solvent exposure. Standardized thermal analysis via DSC, rigorously supported by TGA to rule out solvation, places the intrinsic melting point of the pure compound near 199 – 201 °C (with decomposition) . By adhering to the self-validating protocols outlined above, researchers can ensure high-fidelity characterization of this crucial pharmaceutical intermediate prior to downstream API coupling.

References

• Pharmaffiliates. (n.d.). 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester (CAS 1036389-86-2). Retrieved March 3, 2026, from[Link]

• Google Patents. (2014). WO2014075387A1 - Diaryl hydantoin derivative, and preparation method, pharmaceutical composition and use thereof.

• National Center for Biotechnology Information (PubChem). (n.d.). PubChem Compound Summary for CID 62814583, 5-Amino-2-bromo-4-fluorobenzoic acid. Retrieved March 3, 2026, from[Link]

Protocols & Analytical Methods

Application Note: A Guide to the Chemoselective Synthesis of 5-Amino-2-bromo-4-fluorobenzoic Acid

Abstract

This comprehensive guide details the robust and efficient synthesis of 5-Amino-2-bromo-4-fluorobenzoic acid, a pivotal building block in the development of novel pharmaceuticals and agrochemicals. The protocol focuses on the chemoselective reduction of the nitro group in 2-bromo-4-fluoro-5-nitrobenzoic acid, a transformation that is critical yet challenging due to the presence of sensitive halogen substituents. We present two field-proven protocols utilizing iron powder in an acidic medium and stannous (II) chloride, respectively. This document provides in-depth mechanistic insights, step-by-step experimental procedures, safety protocols, and troubleshooting advice to ensure reproducible and high-yield synthesis for researchers in drug discovery and chemical development.

Introduction and Strategic Importance

5-Amino-2-bromo-4-fluorobenzoic acid is a highly functionalized aniline derivative whose structural motifs are frequently incorporated into a wide array of biologically active molecules. The strategic placement of the amino, bromo, and fluoro groups on the benzoic acid core provides medicinal chemists with multiple vectors for molecular elaboration, making it a valuable intermediate in the synthesis of targeted therapeutics.

The conversion of an aromatic nitro compound to its corresponding aniline is a fundamental transformation in organic synthesis.[1] The primary challenge in the synthesis of our target molecule is the selective reduction of the nitro group while preserving the C-Br and C-F bonds, which are susceptible to reduction under certain catalytic hydrogenation conditions.[2] Therefore, metal-mediated reductions in acidic media are often the methods of choice, offering excellent chemoselectivity, mild reaction conditions, and operational simplicity.[3][4] This note will detail two of the most reliable and scalable methods for this specific transformation.

Mechanistic Rationale: The Bechamp Reduction and Related Pathways

The reduction of an aromatic nitro group by a metal in the presence of an acid, such as iron with hydrochloric or acetic acid, is known as the Bechamp reduction. The overall reaction involves the transfer of six electrons from the metal to the nitro group, with the acid serving as a proton source.

The mechanism proceeds through a series of intermediates, including nitroso and hydroxylamine species, before yielding the final amine. The metal (e.g., Fe or Sn) is oxidized in the process.

• Step 1: Electron Transfer: The metal (M) donates electrons to the nitro group.

• Step 2: Protonation: The resulting species are protonated by the acid.

• Step 3: Dehydration & Further Reduction: This sequence of electron transfer and protonation continues, leading to the formation of water and the fully reduced amino group.

This method is highly advantageous due to its tolerance of a wide range of functional groups, including halogens, esters, and nitriles, which might not be compatible with more powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) or certain catalytic hydrogenation systems.[2][3] Iron powder, in particular, is an inexpensive, abundant, and environmentally benign reducing agent, making it a sustainable choice for both lab-scale and industrial applications.[5][6]

Reaction Workflow Visualization

The following diagram illustrates the general workflow for the synthesis, from starting materials to the final, purified product.

Caption: General experimental workflow for the synthesis of 5-Amino-2-bromo-4-fluorobenzoic acid.

Detailed Experimental Protocols

Materials and Reagents

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Purity
2-Bromo-4-fluoro-5-nitrobenzoic acid	1036389-83-9	C₇H₃BrFNO₄	264.01	>97%
Iron Powder (<325 mesh)	7439-89-6	Fe	55.85	>99%
Tin(II) Chloride Dihydrate	10025-69-1	SnCl₂·2H₂O	225.65	>98%
Glacial Acetic Acid	64-19-7	C₂H₄O₂	60.05	ACS Grade
Ethanol (200 Proof)	64-17-5	C₂H₅OH	46.07	ACS Grade
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	ACS Grade
Saturated Sodium Bicarbonate	144-55-8	NaHCO₃	84.01	ACS Grade
Anhydrous Magnesium Sulfate	7487-88-9	MgSO₄	120.37	ACS Grade

Protocol A: Reduction with Iron Powder

This protocol is favored for its low cost and environmental friendliness.[3][5]

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-bromo-4-fluoro-5-nitrobenzoic acid (5.00 g, 18.9 mmol).

• Add ethanol (50 mL), water (15 mL), and glacial acetic acid (15 mL). Stir to form a suspension.

• Add reduced iron powder (5.28 g, 94.7 mmol, 5.0 eq) to the suspension in portions over 10 minutes. The addition may be exothermic.

• Heat the reaction mixture to reflux (approx. 85-90 °C) and maintain for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of hexanes and ethyl acetate as the eluent. The disappearance of the starting material spot indicates reaction completion.

• Once complete, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with ethyl acetate (3 x 30 mL).

• Combine the filtrates in a separatory funnel and carefully neutralize the solution by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to afford 5-Amino-2-bromo-4-fluorobenzoic acid as a crystalline solid.

Protocol B: Reduction with Tin(II) Chloride

This method is known for its mild conditions and high chemoselectivity.[2][7][8]

Procedure:

• In a 250 mL round-bottom flask, dissolve 2-bromo-4-fluoro-5-nitrobenzoic acid (5.00 g, 18.9 mmol) in ethanol (100 mL).

• Add tin(II) chloride dihydrate (21.4 g, 94.7 mmol, 5.0 eq) to the solution.

• Heat the mixture to 70-75 °C with vigorous stirring under a nitrogen atmosphere for 3-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and carefully pour it over crushed ice (approx. 100 g).

• Basify the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 8. A precipitate of tin salts will form.

• Filter the mixture through a Celite® pad, washing the residue with ample ethyl acetate (3 x 40 mL).

• Transfer the filtrate to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: The resulting crude product can be purified by recrystallization from ethanol/water to yield the pure 5-Amino-2-bromo-4-fluorobenzoic acid.

Product Characterization

The identity and purity of the synthesized 5-Amino-2-bromo-4-fluorobenzoic acid should be confirmed by standard analytical techniques.

• Appearance: Off-white to light brown crystalline solid.

• ¹H NMR (DMSO-d₆, 400 MHz): Expected signals for aromatic protons and amine/acid protons. The chemical shifts will be distinct from the starting material.

• ¹³C NMR (DMSO-d₆, 100 MHz): Expected signals for the seven distinct carbon atoms in the molecule.

• Mass Spectrometry (ESI): Calculated for C₇H₅BrFNO₂ [M+H]⁺: 233.9560; found should be within an acceptable error margin.[9]

Safety and Hazard Management

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 2-bromo-4-fluoro-5-nitrobenzoic acid: May cause skin and eye irritation. Avoid inhalation of dust.[10][11]

• Glacial Acetic Acid: Corrosive and causes severe skin and eye burns.

• Tin(II) Chloride: Harmful if swallowed and may cause skin irritation. Inorganic tin compounds have toxicity concerns.[8]

• Solvents (Ethanol, Ethyl Acetate): Highly flammable. Keep away from ignition sources.

• Work-up: The neutralization step with sodium bicarbonate is exothermic and releases CO₂ gas. Perform this step slowly and with caution to avoid excessive foaming and pressure buildup.

• Waste Disposal: Dispose of all chemical waste, including metal salts and solvents, according to institutional and local environmental regulations.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient heating or reaction time.- Deactivated reducing agent (e.g., oxidized iron).- Insufficient amount of reducing agent or acid.	- Increase reflux time and re-check via TLC.- Use fresh, finely powdered reducing agent.- Re-check stoichiometry and add more reagent if necessary.
Low Yield	- Incomplete extraction of the product.- Loss of product during filtration or recrystallization.- Formation of by-products.	- Perform additional extractions of the aqueous layer.- Ensure the recrystallization solvent system is optimal to minimize loss in the mother liquor.- Re-evaluate reaction conditions (e.g., temperature).
Product Contamination	- Inadequate removal of metal salts.- Presence of unreacted starting material.	- Wash the crude product thoroughly or repeat the filtration through Celite®.- If the reaction was incomplete, purify via column chromatography or perform a more careful recrystallization.

Conclusion

The protocols described herein provide reliable and efficient pathways for the synthesis of 5-Amino-2-bromo-4-fluorobenzoic acid from its nitro precursor. Both the iron/acetic acid and tin(II) chloride methods demonstrate excellent chemoselectivity, preserving the integrity of the halogen substituents. By following the detailed procedures and safety guidelines, researchers can confidently produce this valuable intermediate for applications in medicinal chemistry and materials science.

References

• Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. RSC Publishing.
• Mechanochemical protocols for reduction of nitroarenes to anilines.
• Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions. Longdom Publishing.
• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradi
• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Deriv
• Nitro Reduction - Common Conditions. Organic Chemistry Portal.
• Amine synthesis by nitro compound reduction. Organic Chemistry Portal.
• Reduction of nitro compounds. Wikipedia.
• A Comparative Guide to Nitro Group Reduction: Tin(II) Chloride Dihydrate vs.
• Hydrogen spillover-driven selective hydrogenation of nitrobenzoic acid to aminobenzoic acid over a ZIF-8/Cu(OH)2 heterostructure. RSC Publishing.
• Hydrogenation of nitrobenzoic acid. Academia.edu.
• Sn2+ reduction. Wordpress.
• Pyridine synthesis by tin(II) chloride reduction of 5-nitronorbornene. Chemistry Stack Exchange.
• The mechanism of hydrogenation of ethyl 4-nitrobenzoic acid.
• US3882171A - Hydrogenation of nitrobenzoic acids.
• SAFETY DATA SHEET - 2-Bromo-4,5-difluorobenzoic acid. Fisher Scientific.
• SAFETY DATA SHEET - 2-Bromo-5-fluorobenzoic acid. Fisher Scientific.
• SAFETY DATA SHEET - 2-Amino-4-fluorobenzoic acid. Fisher Scientific.
• Supplementary Inform
• SAFETY DATA SHEET - 2-Bromo-5-fluorobenzoic acid. Thermo Fisher Scientific.
• 2-Bromo-4-fluorobenzoic acid 97. Sigma-Aldrich.
• SAFETY DATA SHEET - 5-Amino-2-bromobenzoic acid. Fisher Scientific.
• 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID - Safety D
• SAFETY DATA SHEET - 4-Bromo-3-nitrobenzoic acid. Sigma-Aldrich.
• SAFETY DATA SHEET - 4-Fluoro-2-nitrobenzoic acid. Thermo Fisher Scientific.
• 5-Amino-2-bromo-4-fluorobenzoic acid. BLD Pharm.
• 2-amino-4-bromo-5-fluorobenzoic acid.
• Safety Data Sheet - 2-Amino-5-fluorobenzoic Acid. Cayman Chemical.
• 2-BROMO-5-NITROBENZOIC ACID synthesis. ChemicalBook.
• 2-Bromo-4-fluoro-5-nitrobenzoic acid. Wychem.
• CAS No : 1036389-83-9 | Product Name : 2-Bromo-4-fluoro-5-nitrobenzoic Acid.
• A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives.
• Material Safety Data Sheet - 4-Bromo-2-fluorobenzoic acid. Cole-Parmer.
• Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.
• 2-bromo-4-fluoro-5-nitrobenzoic acid (C7H3BrFNO4). PubChemLite.
• 2-Bromo-4-fluorobenzoic acid(1006-41-3) 1H NMR spectrum. ChemicalBook.
• 5-Amino-4-bromo-2-fluorobenzoic acid. BLD Pharm.
• 2-Amino-5-bromo-4-fluorobenzoic acid. Oakwood Chemical.
• Identification of Structural and Spectral Features of 2-Amino 4-Chlorobenzoic Acid and 4-Amino 2-Chlorobenzoic Acid: A Comparative Experimental and DFT Study.

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• 11. assets.thermofisher.cn [assets.thermofisher.cn]

Application Notes &amp; Protocols: Suzuki-Miyaura Coupling of 5-Amino-2-bromo-4-fluorobenzoic acid

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds critical for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] This guide provides a detailed examination of the Suzuki-Miyaura coupling conditions for a challenging, multifunctional substrate: 5-Amino-2-bromo-4-fluorobenzoic acid. This substrate, containing an electron-donating amine, an acidic carboxylic acid, and a halogen for coupling, presents unique challenges that require careful optimization of the catalytic system. We will explore the rationale behind the selection of catalysts, ligands, bases, and solvents, and provide detailed, actionable protocols for researchers in drug discovery and chemical development.

Substrate Analysis: The Challenge of Multifunctionality

5-Amino-2-bromo-4-fluorobenzoic acid is a highly functionalized building block. Understanding the electronic and chemical nature of each group is paramount to developing a successful coupling strategy.

• Aryl Bromide: The C-Br bond is the reactive site for the palladium catalyst to initiate the catalytic cycle via oxidative addition.[3] Its reactivity is modulated by the other substituents on the aromatic ring.

• Amino Group (-NH₂): This strong electron-donating group increases electron density on the ring, which can sometimes slow the rate-determining oxidative addition step.[4] Furthermore, the lone pair on the nitrogen can coordinate to the palladium center, potentially acting as a catalyst inhibitor.[2] For this reason, couplings of unprotected anilines can be challenging.[5]

• Carboxylic Acid Group (-COOH): This acidic proton will be deprotonated by the base used in the reaction. The resulting carboxylate is water-soluble and can influence the overall solubility of the substrate. It may also interact with the palladium catalyst.

• Fluoro Group (-F): As an electron-withdrawing group, it can help to activate the C-Br bond towards oxidative addition, counteracting the effect of the amine.

Given these features, a successful protocol must prevent catalyst inhibition by the amine, manage the solubility of the carboxylate salt, and utilize a catalytic system robust enough to couple an electron-rich aryl bromide.

The Catalytic System: A Rationale-Driven Approach

The success of a Suzuki-Miyaura coupling hinges on the careful selection of four key components: the palladium source, the ligand, the base, and the solvent.[6]

The Palladium Precatalyst & Ligand: The Heart of the Reaction

For challenging substrates like ortho-bromoanilines, the combination of a palladium precursor and a specialized ligand is crucial.[7] The ligand stabilizes the palladium(0) active species and facilitates the key steps of the catalytic cycle.[3]

• Rationale: Electron-rich and sterically bulky phosphine ligands are highly effective for coupling electron-rich or sterically hindered aryl halides.[8][9] These ligands promote the formation of a monoligated, highly reactive 14-electron Pd(0) species, which accelerates oxidative addition and subsequent steps.[10]

• Recommended Systems:

  • Buchwald-type Ligands: Ligands such as SPhos, XPhos, and RuPhos, developed by the Buchwald group, are state-of-the-art for this type of transformation.[8] They have demonstrated exceptional activity for coupling unactivated aryl chlorides and bromides, even at low catalyst loadings.[8]

  • Ferrocenyl Ligands: Catalysts incorporating ferrocene-based phosphine ligands, such as Pd(dppf)Cl₂, are also highly effective and robust, often showing excellent yields in couplings of bromoindazoles and other heterocyclic systems.[11]

The Base: More Than a Simple Proton Scavenger

The base plays a multifaceted role in the Suzuki-Miyaura reaction.[12] Its primary function is to activate the boronic acid by forming a more nucleophilic borate species (e.g., [R-B(OH)₃]⁻), which is essential for the transmetalation step.[13][14]

• Rationale: For our substrate, the base must be strong enough to deprotonate the carboxylic acid and activate the boronic acid, but not so strong as to cause unwanted side reactions. The choice of base can significantly impact yield and reaction rate.[12]

• Recommended Bases:

  • Potassium Phosphate (K₃PO₄): An effective and commonly used base, particularly with Buchwald-type ligands. It is strong enough for most couplings without being overly harsh.

  • Potassium Carbonate (K₂CO₃) & Cesium Carbonate (Cs₂CO₃): These are also excellent choices.[15] Carbonates are often used in aqueous solvent mixtures, which can be beneficial for polar substrates.[16] Cs₂CO₃ is more soluble and basic, which can be advantageous in difficult couplings.

The Solvent System: Balancing Solubility and Reactivity

The solvent must dissolve the organic substrate, the boronic acid partner, and the catalyst, while also being compatible with the chosen base.

• Rationale: Given the polar nature of the deprotonated benzoic acid, a polar aprotic solvent or an aqueous biphasic system is typically required.[16][17] The addition of water often helps to dissolve the inorganic base and can accelerate the transmetalation step.[16]

• Recommended Solvents:

  • 1,4-Dioxane/Water: A classic and highly effective solvent mixture for a wide range of Suzuki couplings.[7]

  • Toluene/Water or 2-MeTHF/Water: Greener solvent alternatives that often perform just as well.

  • DMF or DMAc (in aqueous mixture): Useful for substrates with particularly poor solubility.

Experimental Protocols & Condition Screening

The following protocols provide a starting point for the Suzuki-Miyaura coupling of 5-Amino-2-bromo-4-fluorobenzoic acid. Optimization may be required for different boronic acid partners.

General Protocol

• Reaction Setup: To a flame-dried reaction vial or Schlenk flask, add 5-Amino-2-bromo-4-fluorobenzoic acid (1.0 eq.), the desired arylboronic acid or boronic ester (1.2–1.5 eq.), and the base (2.0–3.0 eq.).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., SPhos, 4-5 mol%). Alternatively, use a pre-formed catalyst like Pd(dppf)Cl₂ (5 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/H₂O in a 4:1 ratio, 0.1 M concentration relative to the substrate).

• Reaction Execution: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring for 4–24 hours.

• Monitoring: Track the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate. Acidify the aqueous layer with 1M HCl to protonate the carboxylic acid product, then extract with ethyl acetate. Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Table of Screening Conditions

This table provides starting points for optimizing the reaction.

Entry	Pd Source (mol%)	Ligand (mol%)	Base (eq.)	Solvent (v/v)	Temp (°C)	Notes
1	Pd₂(dba)₃ (2)	SPhos (4.5)	K₃PO₄ (2.0)	Dioxane/H₂O (4:1)	100	A robust, general starting point for many aryl bromides.[8][17]
2	Pd(OAc)₂ (2)	RuPhos (4.0)	K₂CO₃ (3.0)	Toluene/H₂O (5:1)	110	Good for sterically demanding coupling partners.
3	Pd(dppf)Cl₂ (5)	—	K₂CO₃ (2.5)	DME/H₂O (4:1)	90	A reliable, single-component catalyst system.[11]
4	Pd(PPh₃)₄ (5)	—	Cs₂CO₃ (2.0)	Toluene/H₂O (4:1)	100	A classic catalyst, may require higher temperatures.[15]

Workflow and Mechanism Visualization

Experimental Workflow

The following diagram illustrates the general laboratory workflow for setting up the Suzuki-Miyaura coupling reaction.

Caption: General laboratory workflow for Suzuki-Miyaura coupling.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving three main stages: oxidative addition, transmetalation, and reductive elimination.[1][3]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd source not reduced to Pd(0) or oxidized by air).2. Insufficiently strong or poorly soluble base.3. Low reaction temperature or time.	1. Ensure the reaction is set up under an inert atmosphere (N₂ or Ar). Use degassed solvents. Try a pre-activated catalyst.2. Switch to a stronger or more soluble base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃). Ensure the base is a fine powder.[16]3. Increase temperature in 10 °C increments. Extend reaction time.
Protodeboronation (Boronic acid is replaced by -H)	1. Presence of excess water or acidic protons.2. Reaction temperature is too high or reaction time too long.3. Boronic acid is unstable (e.g., some heteroaryl boronic acids).	1. Use anhydrous solvents if possible (though water is often necessary). Use precisely 3 eq. of base.2. Monitor the reaction closely and stop it once the starting material is consumed.3. Switch to a more stable boronic ester (e.g., a pinacol ester) or a potassium aryltrifluoroborate salt.[15][17]
Homocoupling (Product is Ar-Ar or Ar'-Ar')	1. Oxygen present in the reaction mixture.2. High catalyst loading or presence of Pd(II) species at the start.	1. Thoroughly degas all solvents and ensure a good inert atmosphere.2. Reduce catalyst loading. Ensure the Pd(II) precatalyst is efficiently reduced to Pd(0).
Poor Product Solubility / Difficult Workup	The product, being an amino acid, may have zwitterionic character and poor solubility in common organic solvents.	During workup, first basify the aqueous layer to dissolve the product as the carboxylate, wash with an organic solvent to remove non-polar impurities, then acidify to precipitate the product or extract it into a polar organic solvent like ethyl acetate.

Conclusion

The Suzuki-Miyaura coupling of 5-Amino-2-bromo-4-fluorobenzoic acid is a challenging yet highly achievable transformation. Success relies on a rational approach to reaction design, focusing on the use of modern, highly active catalyst systems featuring bulky, electron-rich phosphine ligands. Careful selection of a suitable base and an aqueous solvent system is critical to manage the substrate's multiple functional groups and ensure efficient catalytic turnover. The protocols and troubleshooting guide provided herein serve as a robust foundation for researchers to successfully utilize this valuable building block in the synthesis of novel molecules for drug discovery and development.

References

• Liu, Y., et al. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature.
• Couto, I., et al. (2021). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Available at: [Link]

• Biffis, A., et al. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synthesis, 2004(15), 2419-2440.
• do Carmo, D., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• Saito, T., et al. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions.
• Molander, G. A., & Fumagalli, T. (2006). Palladium(0)-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates with Alkenyl Bromides. Organic Chemistry Portal.
• Saha, A., & Kancherla, R. (2023). Principles of the Suzuki Coupling Reaction. Encyclopedia.pub.
• Mistry, Y., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)
• Borzenko, A., et al. (2022). Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Khan, I., et al. (2020). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega.
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• Organic Syntheses. (n.d.).
• Nguyen, V. T., et al. (2024).
• El-Gamal, M. I., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. European Journal of Medicinal Chemistry.
• Giannerini, M., et al. (2018). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Nitrogen-Containing Heterobiaryls. NSF PAR.
• Wang, D., et al. (2013). The Suzuki reaction of 4-bromoaniline with aryl boronic acids.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Vitale, P., et al. (2015). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 20(4), 6345-6358.

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. pure.hw.ac.uk [pure.hw.ac.uk]
• 11. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Palladium(0)-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates with Alkenyl Bromides [organic-chemistry.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: Orthogonal Functionalization of 5-Amino-2-bromo-4-fluorobenzoic Acid in Preclinical Drug Discovery

Executive Summary & Mechanistic Rationale

In modern drug discovery, the design of complex active pharmaceutical ingredients (APIs) relies heavily on polyfunctional building blocks that offer predictable, site-selective reactivity. 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8, Molecular Weight: 234.02 g/mol )[1] is a premier intermediate that fulfills this role. Its unique tetra-substituted aromatic architecture provides four distinct vectors for orthogonal synthetic modification, making it highly valuable in the synthesis of biaryl kinase inhibitors and lactam-based anti-coagulant derivatives[2].

As an Application Scientist, it is critical to understand the electronic interplay of these substituents to successfully manipulate this molecule:

• C4-Fluorine (-I Effect): The high electronegativity of the fluorine atom exerts a strong inductive electron-withdrawing effect. This lowers the pKa of the adjacent C5-amine, rendering it significantly less nucleophilic than an unsubstituted aniline. This electronic deactivation is highly advantageous during C1-amidation protocols, as it inherently minimizes the risk of intermolecular self-condensation without requiring transient protecting groups.

• C2-Bromine (Steric & Electronic Vector): The C-Br bond undergoes oxidative addition by Palladium(0) significantly faster than the C-F bond, ensuring absolute chemoselectivity during cross-coupling. Its ortho relationship to the C1-carboxylic acid makes it an ideal precursor for cyclization into fused heterocyclic pharmacophores (e.g., quinolinones).

• C1-Carboxylic Acid: Can be readily converted to its methyl ester derivative (CAS: 1036389-86-2, Molecular Weight: 248.05 g/mol )[2] or directly coupled with aliphatic amines to form robust amide linkages.

Visualizing Orthogonal Reactivity

The following workflow diagram illustrates the multi-directional synthetic utility of this intermediate.

Figure 1: Orthogonal synthetic pathways of 5-Amino-2-bromo-4-fluorobenzoic acid in drug discovery.

Self-Validating Experimental Protocols

To ensure reproducibility and high yields, the following protocols have been designed as self-validating systems, incorporating specific In-Process Controls (IPCs) and mechanistic rationales for every step.

Protocol A: Synthesis of Amide Derivatives via C1-Carboxyl Activation

This protocol couples the C1-carboxylic acid with a primary aliphatic amine, a critical step in generating lactam amino acid derivatives[2].

• Reaction Setup: In an oven-dried flask, dissolve 5-Amino-2-bromo-4-fluorobenzoic acid (1.0 equiv) in anhydrous DMF (0.2 M).

  • Causality: DMF is a highly polar aprotic solvent required to fully solubilize the zwitterionic-like character of the starting material.

• Activation: Cool the solution to 0 °C. Add DIPEA (3.0 equiv) followed by HATU (1.5 equiv). Stir for 15 minutes.

  • Causality: Cooling prevents the rapid, exothermic formation of the active ester from degrading. HATU is selected over EDC/HOBt because its azabenzotriazole active ester is highly efficient for sterically hindered substrates.

• Coupling: Add the target aliphatic amine (1.2 equiv) dropwise. Allow the reaction to warm to 25 °C and stir for 2 hours.

• IPC Validation (Self-Validation Step): Take a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The reaction is complete when the starting material mass (m/z 234.0)[1] is fully consumed. Troubleshooting: If the reaction stalls, verify the mixture's pH is >8; HATU requires a basic environment to function.

• Workup & Purification: Quench with H₂O and extract with EtOAc. Wash the organic layer with 1M HCl.

  • Causality: The 1M HCl wash selectively protonates and removes any unreacted aliphatic amine (which is highly basic) into the aqueous layer. The product amide and the deactivated C5-aniline (weakly basic due to the C4-fluorine) safely remain in the organic layer.

Protocol B: Chemoselective Suzuki-Miyaura Cross-Coupling at C2

This protocol selectively arylates the C2 position while leaving the C4-fluorine and C5-amine intact.

• Reaction Setup: In a Schlenk flask, combine 5-Amino-2-bromo-4-fluorobenzoic acid (1.0 equiv)[1], an aryl boronic acid (1.5 equiv), Pd(dppf)Cl₂ (0.05 equiv), and Na₂CO₃ (3.0 equiv).

  • Causality: Pd(dppf)Cl₂ is chosen because the bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating reductive elimination and preventing the free C5-amine from coordinating and poisoning the catalyst.

• Degassing (Critical Step): Add a biphasic solvent mixture of 1,4-Dioxane/H₂O (4:1, 0.1 M). Sparge the solution with Argon for 15 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes the electron-rich Pd(0) active species to an inactive Pd(II) peroxo complex. If a black precipitate forms rapidly upon heating, degassing was insufficient.

• Heating: Seal the flask and heat to 90 °C for 12 hours. The elevated temperature overcomes the steric hindrance imposed by the adjacent C1-carboxylic acid during oxidative addition.

• IPC Validation (Self-Validation Step): Analyze via LC-MS. The brominated starting material exhibits a classic 1:1 isotopic doublet at m/z 234.0 and 236.0 (due to ⁷⁹Br and ⁸¹Br)[1]. Successful coupling is definitively confirmed by the complete disappearance of this isotopic doublet.

• Workup: Cool to room temperature and filter the mixture through a pad of Celite.

  • Causality: Celite filtration removes insoluble palladium black and inorganic salts, preventing severe emulsion formation during the subsequent liquid-liquid extraction.

Quantitative Reaction Parameters

The following table summarizes the optimized quantitative parameters and expected analytical indicators for the orthogonal functionalization of this intermediate.

Reaction Type	Target Vector	Key Reagents & Catalysts	Temp (°C)	Time (h)	Typical Yield (%)	IPC Mass Shift Indicator (LC-MS)
Amidation	C1 (-COOH)	HATU, DIPEA, Primary Amine	25	2 - 4	75 - 90	Loss of m/z 234.0[1], appearance of [M+H]⁺
Esterification	C1 (-COOH)	Methanol, H₂SO₄ (cat.)	65	8 - 12	85 - 95	Product m/z 248.0[2]
Suzuki Coupling	C2 (-Br)	Ar-B(OH)₂, Pd(dppf)Cl₂, Na₂CO₃	90	12 - 16	65 - 85	Complete loss of ⁷⁹Br/⁸¹Br doublet
N-Acylation	C5 (-NH₂)	Acyl Chloride, Pyridine	0 to 25	1 - 3	80 - 95	+ [Acyl mass - 1] Da

Conclusion

5-Amino-2-bromo-4-fluorobenzoic acid is a highly programmable intermediate that empowers medicinal chemists to rapidly generate structural diversity. By understanding the electronic deactivation caused by the C4-fluorine and leveraging the chemoselectivity of the C2-bromine, researchers can deploy self-validating protocols to build complex, high-value pharmaceutical scaffolds with exceptional reliability.

References

• Source: bldpharm.
• Source: pharmaffiliates.
• Source: sigmaaldrich.

Sources

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• 2. pharmaffiliates.com [pharmaffiliates.com]

amide bond formation using 5-Amino-2-bromo-4-fluorobenzoic acid

Application Note: Chemoselective Amide Bond Formation Strategies for 5-Amino-2-bromo-4-fluorobenzoic Acid

Introduction & Mechanistic Rationale

In modern drug discovery, highly substituted halogenated anthranilic and benzoic acid derivatives are prized building blocks for kinase inhibitors and anti-coagulant therapeutics[1]. 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8) presents a unique bifunctional challenge for amide bond formation due to its complex electronic and steric environment.

Designing a successful coupling strategy requires a deep understanding of the causality behind the molecule's reactivity:

• The Carboxylic Acid (C1) - Steric Hindrance: The carboxylate is flanked by a bulky ortho-bromine atom. This steric shield impedes the approach of standard, bulky coupling intermediates (such as the O-acylisourea formed by DCC or DIC). Overcoming this requires a reagent that generates a highly reactive, sterically unencumbered active ester[2].

• The Amine (C5) - Electronic Deactivation: The amine is an aniline derivative severely deactivated by the strong inductive (-I) electron-withdrawing effects of the ortho-fluorine, para-bromine, and meta-carboxylic acid groups. This pulls electron density away from the nitrogen lone pair, rendering it a remarkably poor nucleophile[3].

• Chemoselectivity Opportunities: The extreme deactivation of the C5-amine is a tactical advantage. When activating the C1-carboxylic acid to couple with an external, highly nucleophilic aliphatic amine, the internal C5-amine remains unreactive. This natural chemoselectivity often allows for direct coupling without the need for transient Boc- or Fmoc-protection of the aniline.

Pathway Visualization

The following workflow delineates the divergent strategies required depending on which functional group of the core molecule is being targeted for amidation.

Divergent chemoselective amide bond formation pathways for 5-Amino-2-bromo-4-fluorobenzoic acid.

Self-Validating Experimental Protocols

Protocol A: HATU-Mediated Amidation of the Sterically Hindered Carboxylate

Objective: Couple the C1-carboxylic acid with an external aliphatic amine. Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the gold standard for sterically hindered substrates[4]. It rapidly converts the carboxylate into a highly reactive 1-hydroxy-7-azabenzotriazole (HOAt) ester. The neighboring group effect of the nitrogen in the HOAt ring accelerates the nucleophilic attack of the incoming amine, bypassing the ortho-bromine steric block[5].

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under N₂, dissolve 5-Amino-2-bromo-4-fluorobenzoic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol). Causality: DIPEA deprotonates the carboxylic acid, forming the carboxylate anion necessary to attack the uronium salt of HATU.

• Pre-Activation: Add HATU (1.2 eq, 1.2 mmol) in one portion. Stir at room temperature for 20 minutes.

  • In-Process Control (IPC): The solution will typically transition to a pale yellow color. A 5 µL aliquot quenched in methanol should show complete conversion to the methyl ester via LC-MS, validating that the active HOAt-ester has formed.

• Amine Addition: Add the external aliphatic amine (e.g., benzylamine, 1.1 eq, 1.1 mmol) dropwise.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via LC-MS. The deactivated C5-aniline will not compete with the highly nucleophilic aliphatic amine, ensuring chemoselectivity.

• Workup: Dilute with EtOAc and wash sequentially with 1M HCl, saturated NaHCO₃, and brine to remove the tetramethylurea and HOAt byproducts[5]. Dry over Na₂SO₄ and concentrate.

Protocol B: T3P-Promoted Acylation of the Deactivated Aniline

Objective: Acylate the electron-deficient C5-amine using an external carboxylic acid. Rationale: Standard reagents like EDC/HOBt fail here because the C5-amine is too weak a nucleophile. Propylphosphonic anhydride (T3P) is a potent, low-toxicity reagent that forms a highly electrophilic mixed phosphonic anhydride[3]. When paired with pyridine, it forms an acylpyridinium intermediate that forces the acylation of even severely deactivated anilines[6]. Note: To prevent self-condensation, the starting material should be used as its methyl ester derivative (CAS: 1036389-86-2)[1].

Step-by-Step Procedure:

• Preparation: Dissolve the external carboxylic acid (1.2 eq, 1.2 mmol) and 5-Amino-2-bromo-4-fluorobenzoic acid methyl ester (1.0 eq, 1.0 mmol) in anhydrous EtOAc or DCM (0.2 M).

• Catalyst/Base Addition: Add Pyridine (3.0 eq, 3.0 mmol). Causality: Pyridine acts as an acid scavenger and a nucleophilic catalyst, which is critical for driving the reaction with poor nucleophiles.

• T3P Addition: Dropwise add T3P (50% w/w solution in EtOAc, 1.5 eq, 1.5 mmol).

• Thermal Activation: Heat the reaction mixture to 60°C for 12–18 hours. The thermal energy is required to overcome the high activation barrier of the deactivated aniline attacking the mixed anhydride.

• Reaction Monitoring: Monitor by TLC (Hexanes/EtOAc). IPC: The starting aniline is highly UV-active. Disappearance of this spot confirms the reaction.

• Workup: T3P byproducts are highly water-soluble[3]. Simply wash the organic layer three times with water, followed by brine. Dry over MgSO₄ and concentrate.

Quantitative Reagent Comparison

The selection of coupling reagents must be dictated by the specific functional group targeted. The table below summarizes the empirical efficiency of various reagents against the unique steric and electronic profile of 5-Amino-2-bromo-4-fluorobenzoic acid.

Coupling Reagent	C1-COOH Activation (Steric Tolerance)	C5-NH2 Acylation (Electrophilicity)	Epimerization Risk	Byproduct Removal
HATU / DIPEA	Excellent (HOAt bypasses ortho-Br)[2]	Poor (Requires nucleophilic amine)	Low	Moderate (HOAt, Tetramethylurea)[5]
T3P / Pyridine	Good	Excellent (Forces deactivated aniline)[3]	Very Low	Excellent (Water-soluble phosphates)[6]
EDC / HOBt	Moderate (Slow due to sterics)	Poor (Fails with deactivated anilines)	Low	Good (Water-soluble urea)
Acid Chloride	Excellent (Highly reactive)	Excellent (Highly reactive)	High	Good (HCl gas / salts)

References

• Pharmaffiliates - 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester (CAS 1036389-86-2).
• Sigma Aldrich - 5-amino-2-bromo-4-fluorobenzoic acid (CAS 1340460-29-8).
• Suzhou Highfine Biotech - HATU: The Core Reagent for Peptide & Drug Synthesis.
• EnamineStore - HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).
• Thieme Connect - Propanephosphonic Acid Anhydride (T3P) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis.
• BenchChem - Technical Support Center: HATU Coupling Reactions.
• American Chemical Society (ACS) - Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.

Sources

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• 2. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
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• 4. HATU - Enamine [enamine.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Buchwald-Hartwig Amination of 5-Amino-2-bromo-4-fluorobenzoic Acid Derivatives

Introduction & Contextualization

5-Amino-2-bromo-4-fluorobenzoic acid is a highly functionalized, poly-substituted aromatic building block heavily utilized in the synthesis of advanced pharmaceutical intermediates, including diaryl hydantoin derivatives and lactam-based anti-coagulants[1]. The selective formation of C-N bonds at the sterically hindered C2 position requires precise catalytic control. This application note details the causal mechanics, optimized protocols, and analytical validation for the palladium-catalyzed Buchwald-Hartwig cross-coupling of this specific chemotype.

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe. The substrate presents three major chemical challenges that dictate our experimental design:

Substrate Causality & Pre-Conditioning

• Steric Hindrance : The C2-bromine is flanked by a bulky C1-carboxylic acid, severely restricting the spatial approach of the palladium catalyst during the oxidative addition step.

• Electronic Effects : The C4-fluorine exerts a strong electron-withdrawing inductive effect. While this lowers the activation energy for Pd(0) oxidative addition to the C-Br bond, it simultaneously activates the ring toward unwanted Nucleophilic Aromatic Substitution (SNAr) if harsh bases or nucleophiles are employed[2].

• Competitive Nucleophilicity : The free C5-amino group acts as a competing nucleophile, leading to oligomerization or catalyst poisoning. Furthermore, the free C1-carboxylic acid will consume basic additives and form insoluble palladium-carboxylate aggregates. Causality-Driven Solution: The substrate must be pre-conditioned via esterification (e.g., methyl ester) and N-protection (e.g., Boc or Acetyl) prior to the cross-coupling event[1].

Catalyst & Ligand Selection First-generation ligands (e.g., BINAP, DPPF) often fail or require excessive heating for ortho-substituted, electron-deficient aryl bromides[3]. We mandate the use of bulky, electron-rich dialkylbiarylphosphine ligands, specifically BrettPhos or tBuXPhos [4]. BrettPhos features substituents at the 3-position of the upper phenyl ring that lock the orientation of the phosphine group over the bottom ring. This unique spatial arrangement drastically accelerates reductive elimination and suppresses non-productive

-hydride elimination, making it the premier choice for coupling primary amines and amides to hindered substrates[5][6].

Base & Solvent Dynamics The use of strong bases like sodium tert-butoxide (NaOtBu) is contraindicated, as it induces premature ester hydrolysis and promotes SNAr at the C4-fluorine position. A weak, non-nucleophilic base such as Cesium Carbonate (

) or Potassium Phosphate ( ) suspended in anhydrous 1,4-dioxane or toluene ensures strictly chemoselective C-N coupling at the C2 position[7].

Experimental Workflows & Visualizations

Logical workflow from substrate pre-conditioning to target anthranilic acid derivative.

BrettPhos-mediated Pd catalytic cycle highlighting substrate-specific kinetic drivers.

Quantitative Data: Ligand & Base Optimization

The following table summarizes the causal relationship between reaction parameters and coupling efficiency for highly hindered, electron-deficient ortho-halogenated benzoates, synthesized from established literature precedents[2][4][7].

Ligand System	Base	Solvent	Temp (°C)	Chemoselectivity Profile	Typical Yield (%)
BrettPhos Pd G3		1,4-Dioxane	90	Excellent (No SNAr observed)	>92%
tBuXPhos Pd G3		Toluene	100	Good (Trace side reactions)	85-89%
XPhos Pd G2		1,4-Dioxane	100	Moderate (Some homocoupling)	65-75%
BINAP /		Toluene	110	Poor (Ester hydrolysis & SNAr)	<20%
DPPF /		DMF	120	Poor (Extensive dehalogenation)	<15%

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Substrate Pre-Conditioning (Protection)

• Esterification : Suspend 5-amino-2-bromo-4-fluorobenzoic acid (1.0 equiv) in anhydrous methanol (10 vol). Add concentrated ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (0.1 equiv) dropwise. Reflux for 12 hours. Concentrate in vacuo, neutralize with saturated , and extract with EtOAc to yield the methyl ester.

• N-Protection : Dissolve the resulting methyl ester (1.0 equiv) in DCM (10 vol). Add

  (1.2 equiv) and DMAP (0.1 equiv). Stir at room temperature for 8 hours. Quench with water, extract with DCM, and purify via silica gel chromatography to isolate Methyl 5-(Boc-amino)-2-bromo-4-fluorobenzoate .

  • Validation Checkpoint:

    H NMR should confirm the appearance of a large 9H singlet at ~1.4-1.5 ppm (Boc group) and a 3H singlet at ~3.9 ppm (Methyl ester).

Protocol B: Buchwald-Hartwig Cross-Coupling

• Preparation : In an argon-filled glovebox, charge an oven-dried Schlenk tube with Methyl 5-(Boc-amino)-2-bromo-4-fluorobenzoate (1.0 mmol), the desired primary amine (1.2 mmol),

  (2.0 mmol), and BrettPhos Pd G3 precatalyst (0.02 mmol, 2 mol%)[2][4].

• Solvent Addition : Add anhydrous, degassed 1,4-dioxane (5.0 mL). Seal the tube with a Teflon screw cap and remove from the glovebox.

• Reaction Execution : Heat the mixture in an oil bath at 90 °C for 4–8 hours under vigorous stirring.

  • Validation Checkpoint: The color transition of the reaction mixture from deep red/brown (Pd precatalyst) to pale yellow/orange indicates the successful generation of the active L-Pd(0) species.

• Workup : Cool to room temperature, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove inorganic salts and palladium black. Concentrate the filtrate in vacuo.

• Purification : Purify the crude residue via flash column chromatography to afford the coupled intermediate.

Protocol C: Global Deprotection & Analytical Verification

• Boc Removal : Dissolve the intermediate in DCM (5 vol) and add Trifluoroacetic Acid (TFA, 5 vol). Stir for 2 hours at room temperature. Concentrate in vacuo to remove TFA.

• Ester Hydrolysis : Dissolve the residue in THF/MeOH/

  (2:1:1). Add LiOH or NaOH (3.0 equiv). Stir at 50 °C for 4 hours. Acidify to pH 3 with 1M HCl to precipitate the final target anthranilic acid derivative. Filter and dry.

  • Validation Checkpoint (LC-MS): LC-MS analysis of the crude mixture must confirm the complete disappearance of the characteristic 1:1 bromine isotopic cluster, replaced by the

    mass peak.

  • Validation Checkpoint (

    H NMR): The starting material features a C3 proton flanked by Br and F. Upon successful replacement of the electron-withdrawing bromine with an electron-donating amine, this specific C3 aromatic proton will exhibit a significant upfield shift, confirming regioselective C-N bond formation.

References

1.[2] Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities | Organometallics - ACS Publications. Source: acs.org. URL: 2.[5] Buchwald-Hartwig Amination - Chemistry LibreTexts. Source: libretexts.org. URL: 3.[3] Buchwald–Hartwig amination - Wikipedia. Source: wikipedia.org. URL: 4.[7] Buchwald-Hartwig Coupling - Organic Synthesis. Source: organic-synthesis.com. URL: 5.[1] WO2014075387A1 - Diaryl hydantoin derivative, and preparation method, pharmaceutical composition and use thereof - Google Patents. Source: google.com. URL: 6.[4] Buchwald Ligands Review | Entegris. Source: entegris.com. URL: 7.[6] Buchwald-Hartwig Amination - Chemistry LibreTexts. Source: libretexts.org. URL:

Sources

• 1. WO2014075387A1 - Diaryl hydantoin derivative, and preparation method, pharmaceutical composition and use thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. entegris.com [entegris.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. organic-synthesis.com [organic-synthesis.com]

Application Note: High-Yield Synthesis of 6-Amino-7-fluoro-4-anilinoquinazoline Scaffolds from 5-Amino-2-bromo-4-fluorobenzoic Acid

Introduction & Strategic Rationale

The 4-anilinoquinazoline scaffold is a privileged pharmacophore in modern oncology, serving as the structural foundation for numerous FDA-approved epidermal growth factor receptor (EGFR) and HER2 tyrosine kinase inhibitors, including Afatinib, Gefitinib, and Dacomitinib[1],[2]. Specifically, the 6-amino-7-fluoro substitution pattern is highly sought after; the 7-fluoro group enhances metabolic stability and target affinity, while the 6-amino group serves as the critical attachment point for Michael acceptor moieties (e.g., acrylamides) that covalently bind to Cys797 in the EGFR active site[1].

Traditionally, this scaffold is synthesized via non-selective nitration of 4-fluorobenzoic acid derivatives followed by reduction. However, utilizing 5-Amino-2-bromo-4-fluorobenzoic acid as a pre-functionalized building block offers a highly convergent, regioselective alternative. By leveraging the pre-installed 5-amino and 4-fluoro groups, chemists can bypass hazardous nitration steps. The adjacent 2-bromo and carboxylic acid moieties are perfectly primed for a transition-metal-catalyzed cascade cyclization to form the pyrimidine ring of the quinazolinone core[3],[4].

Mechanistic Pathway & Synthetic Strategy

Direct cyclization of 5-amino-2-bromo-4-fluorobenzoic acid is synthetically challenging because the unprotected 5-amino group can poison the copper catalyst or undergo competitive intermolecular cross-coupling. Therefore, our validated workflow begins with the transient protection of the 5-amino group via acetylation.

Following protection, the core quinazolinone is constructed via a Cu-catalyzed Ullmann-type C-N coupling and intramolecular condensation cascade using formamidine acetate[3]. Formamidine serves a dual purpose: it acts as the nitrogen source for the Ullmann amination and provides the C2 carbon required to close the pyrimidine ring[4]. The resulting lactam is then electrophilically activated via chlorination and subjected to an autocatalytic S_NAr reaction with an aniline derivative, followed by acidic deprotection to yield the final kinase inhibitor precursor.

Synthetic workflow from 5-Amino-2-bromo-4-fluorobenzoic acid to the kinase inhibitor core.

Mechanistic logic of the Cu-catalyzed Ullmann amination and cascade condensation.

Experimental Protocols (Self-Validating Workflows)

Step 1: N-Acetylation of the 5-Amino Group

• Causality: Protection prevents the electron-rich primary amine from coordinating irreversibly to the copper catalyst in Step 2, which would stall the catalytic cycle.

• Protocol: Dissolve 5-Amino-2-bromo-4-fluorobenzoic acid (1.0 equiv) in glacial acetic acid (0.5 M). Add acetic anhydride (1.5 equiv) dropwise at room temperature. Heat the mixture to 60 °C for 2 hours. Cool to room temperature and pour into ice water to precipitate the product. Filter and wash with cold water.

• Self-Validation: TLC (DCM:MeOH 9:1) will show complete consumption of the ninhydrin-positive starting material, replaced by a higher

  UV-active, ninhydrin-negative spot. LC-MS confirms the shift from 234/236 to 276/278 (bromine isotope pattern).

Step 2: Copper-Catalyzed Cascade Cyclization

• Causality: Formamidine acetate acts as an ammonia surrogate and a one-carbon synthon. N,N'-Dimethylethylenediamine (DMEDA) is critical as a bidentate ligand to stabilize the Cu(I) oxidation state and facilitate the oxidative addition into the C-Br bond[3],[4]. Cesium carbonate (

  ) provides the optimal basicity and solubility profile for carboxylate deprotonation.

• Protocol: In an oven-dried Schlenk flask under argon, combine 5-acetamido-2-bromo-4-fluorobenzoic acid (1.0 equiv), formamidine acetate (3.0 equiv), CuI (10 mol%), and

  (2.5 equiv). Add anhydrous DMF (0.2 M) followed by DMEDA (20 mol%). Heat the sealed tube to 100 °C for 12 hours. Cool, dilute with EtOAc, and wash with 5% aqueous ammonia to remove copper salts. Concentrate and recrystallize from EtOH.

• Self-Validation: The reaction mixture transitions from a pale blue/green suspension to a deep brown homogeneous solution. LC-MS of the organic layer will show a single dominant peak at

  .

Step 3: Electrophilic Activation (Chlorination)

• Causality: The quinazolinone lactam must be converted to an electrophilic chloride to enable coupling with the aniline. A catalytic amount of DMF reacts with

  to generate the highly electrophilic Vilsmeier-Haack reagent, which attacks the lactam oxygen, creating a superior leaving group compared to alone.

• Protocol: Suspend the quinazolinone intermediate (1.0 equiv) in neat

  (10 volumes). Add 3 drops of anhydrous DMF. Heat to reflux (105 °C) for 4 hours. Distill off excess under reduced pressure. Carefully quench the viscous residue by pouring it over crushed ice. Extract immediately with DCM, wash with cold saturated , dry over , and concentrate.

• Self-Validation: Critical Safety/Analytical Note: Never inject crude

  mixtures directly into an LC-MS system, as it will degrade the column. After quenching, TLC (Hexanes:EtOAc 1:1) will reveal a highly non-polar, intensely UV-active spot. Use the intermediate immediately, as 4-chloroquinazolines are prone to hydrolysis.

Step 4: S_NAr Coupling and Deprotection

• Causality: Isopropanol (iPrOH) is utilized as a polar protic solvent to stabilize the chloride leaving group during the S_NAr step. The reaction is autocatalytic; the HCl generated protonates the N1 of the quinazoline, significantly increasing the electrophilicity of C4. Acidic deprotection (HCl/MeOH) is specifically chosen over basic hydrolysis to prevent unwanted nucleophilic aromatic substitution of the 7-fluoro group by hydroxide/methoxide ions.

• Protocol: Dissolve the 4-chloro intermediate (1.0 equiv) and 3-chloro-4-fluoroaniline (1.1 equiv) in iPrOH (0.2 M). Heat to 85 °C for 3 hours. The coupled intermediate will precipitate as an HCl salt. Cool and filter. Suspend the solid in a 6 N HCl/MeOH mixture (1:1) and reflux for 6 hours to cleave the acetyl group. Concentrate and neutralize with aqueous

  to precipitate the final 6-amino-4-anilino-7-fluoroquinazoline free base.

• Self-Validation: Complete dissolution followed by heavy precipitation in the iPrOH step indicates successful coupling. Final LC-MS confirms the target mass (e.g.,

  for the 3-chloro-4-fluoroaniline derivative).

Quantitative Data: Optimization of the Cascade Cyclization

The efficiency of the quinazolinone core formation (Step 2) is highly dependent on the ligand and base selection. The table below summarizes the optimization data for the Cu-catalyzed cascade cyclization of 5-acetamido-2-bromo-4-fluorobenzoic acid.

Entry	Catalyst (10 mol%)	Ligand (20 mol%)	Solvent	Base (2.5 eq)	Temp (°C)	Isolated Yield (%)
1	CuI	None	DMF		100	45
2	CuI	L-Proline	DMF		100	65
3	CuI	DMEDA	DMF		100	88
4	CuBr	DMEDA	DMF		100	82
5	CuI	DMEDA	DMSO		100	75
6	CuI	DMEDA	DMF		100	92

Note: The combination of CuI, DMEDA, and the highly soluble

(Entry 6) provides the optimal catalytic environment, minimizing debromination and maximizing the rate of intramolecular condensation.

References

• Copper-Catalyzed Domino Synthesis of Quinazolinones via Ullmann-Type Coupling and Aerobic Oxidative C−H Amidation Source: Organic Letters (American Chemical Society) URL:[Link]

• Chitosan-supported CuI-catalyzed cascade reaction of 2-halobenzoic acids and amidines for the synthesis of quinazolinones Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism Source: Molecules (PubMed Central) URL:[Link]

• A short review on synthetic strategies towards quinazoline based anticancer drugs Source: Arkivoc (Arkat USA) URL:[Link]

Sources

• 1. Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 5-Amino-2-bromo-4-fluorobenzoic Acid Synthesis

This guide serves as a specialized Technical Support Center for the synthesis of 5-Amino-2-bromo-4-fluorobenzoic acid . It is designed to assist researchers in optimizing yield and purity by addressing the specific chemical challenges associated with this halogenated benzoate scaffold.

Target Molecule: 5-Amino-2-bromo-4-fluorobenzoic acid CAS: 1340460-29-8 (Product), 1006-41-3 (Starting Material: 2-Bromo-4-fluorobenzoic acid) Critical Quality Attributes (CQAs): Regiopurity (>98%), Halogen Integrity (No de-bromination).

Introduction: The Synthetic Logic

The synthesis of 5-Amino-2-bromo-4-fluorobenzoic acid typically proceeds via a two-step sequence starting from commercially available 2-Bromo-4-fluorobenzoic acid .

• Electrophilic Aromatic Substitution (Nitration): Introduction of a nitro group. The directing effects of the Bromine (C2) and Fluorine (C4) atoms, combined with the meta-directing Carboxylic Acid (C1), cooperatively direct substitution to the C5 position .

• Chemoselective Reduction: Conversion of the nitro group to an amine.[1] The critical challenge here is preventing hydrodehalogenation (loss of the bromine atom), which is a common side reaction during standard catalytic hydrogenation.

Workflow Visualization

Figure 1: Synthetic pathway highlighting the main route and critical impurity risks.

Module 1: The Nitration Step (Regiocontrol)

Objective: Synthesize 2-Bromo-4-fluoro-5-nitrobenzoic acid. Challenge: Minimizing the formation of the 3-nitro isomer.

Mechanism & Causality

• Directing Effects: The C1-COOH is a meta-director (directs to 3, 5). The C2-Br and C4-F are ortho,para-directors.[2]

  • C5 Position: Ortho to F, Para to Br, Meta to COOH. (Favored electronically and sterically).

  • C3 Position: Ortho to F, Ortho to Br, Meta to COOH. (Disfavored due to severe steric crowding between Br and F).

• Temperature Control: Higher temperatures increase the kinetic energy of the system, potentially overcoming the steric barrier at C3 and increasing impurity levels.

Optimized Protocol

• Dissolution: Dissolve 2-Bromo-4-fluorobenzoic acid (1.0 eq) in concentrated H₂SO₄ (5–8 volumes). Cool to 0–5°C.

• Nitration: Add fuming HNO₃ (1.05–1.1 eq) dropwise. Crucial: Maintain internal temperature <10°C to maximize regioselectivity.

• Quench: Pour the reaction mixture onto crushed ice/water (10 volumes).

• Isolation: Filter the resulting precipitate. Wash with cold water until pH is neutral.

Troubleshooting Guide: Nitration

Symptom	Probable Cause	Corrective Action
Low Yield (<70%)	Solubility issues or incomplete precipitation.	Ensure the quench volume is sufficient (10x). If the product is slightly soluble, saturate the aqueous phase with NaCl before filtration.
High 3-Nitro Impurity	Reaction temperature too high.	Keep addition slow; ensure internal temp stays <5°C.
Oiling Out	Product melting point depression by impurities.	Recrystallize from Ethanol/Water (1:1). Seed with pure crystal if available.
Sticky Solid	Trapped acid/solvents.	Triturate the solid with hexanes or cold water to remove trapped mother liquor.

Module 2: The Reduction Step (Chemoselectivity)

Objective: Synthesize 5-Amino-2-bromo-4-fluorobenzoic acid. Challenge: Preventing de-bromination (loss of the bromine atom at C2).

Critical Warning: Catalyst Selection

Do NOT use Standard Palladium on Carbon (Pd/C). Pd/C is highly active for hydrogenolysis of aryl halides, especially bromides and iodides. Using Pd/C will likely yield 3-amino-4-fluorobenzoic acid (de-brominated byproduct).

Recommended Protocols

Method A: Iron-Mediated Reduction (High Robustness)

Best for small-to-mid scale (grams to 100g) where equipment is limited.

• Setup: Suspend 2-Bromo-4-fluoro-5-nitrobenzoic acid (1.0 eq) in Ethanol/Water (3:1).

• Activation: Add Iron powder (3.0–5.0 eq) and Ammonium Chloride (NH₄Cl, 0.5 eq).

• Reaction: Heat to reflux (70–80°C) with vigorous stirring. Monitor by TLC/HPLC (approx. 2–4 hours).

• Workup: Filter hot through Celite to remove iron oxides. Wash the pad with hot ethanol.

• Isolation: Concentrate the filtrate. Adjust pH to ~4–5 (isoelectric point) to precipitate the amino acid.

Method B: Sulfided Platinum on Carbon (Scalable)

Best for large scale (>100g) or GMP environments requiring clean profiles.

• Catalyst: Use 5% Pt/C (Sulfided) or Pt/C poisoned with Vanadium . Platinum is far less active toward C-Br bonds than Palladium.

• Conditions: Hydrogenation at 1–3 bar H₂, ambient temperature, in Methanol or Ethyl Acetate.

• Advantage: Cleaner workup (filtration only) compared to Iron sludge.

Decision Logic for Reduction

Figure 2: Decision matrix for selecting the appropriate reduction methodology.

Module 3: Purification & Analysis

Purification Strategy

Amino benzoic acids are zwitterionic. Their solubility is highly pH-dependent.

• Acid-Base Swing:

  • Dissolve crude product in dilute NaOH (pH > 10). Filter off insoluble impurities.

  • Slowly acidify the filtrate with dilute HCl to pH 4–5 .

  • The product will precipitate at its isoelectric point.

• Recrystallization:

  • Solvent: Ethanol/Water or Methanol/Water.

  • Avoid prolonged heating to prevent decarboxylation (though rare for this scaffold).

Analytical Checkpoints

• HPLC: Monitor the "Des-Bromo" impurity (Relative Retention Time < 1.0).

• 1H NMR:

  • Product: Two singlets (or doublets with small J) in the aromatic region (H3 and H6).

  • Des-Bromo Impurity: Will show complex coupling patterns corresponding to 3 adjacent protons if Br is replaced by H.

Frequently Asked Questions (FAQ)

Q1: Can I use SnCl₂ (Tin(II) Chloride) for the reduction? A: Yes. SnCl₂ in HCl or Ethanol is a classic method for reducing nitro groups in the presence of halogens. However, removing tin salts during workup can be tedious and may require extensive washing or chelating agents. The Fe/NH₄Cl method is generally "greener" and easier to work up.

Q2: My product is pink/red after isolation. Is it impure? A: Amino-benzoic acids are prone to oxidation in air, often turning pink/brown due to trace formation of azo/aniline oxidation products. This is usually a surface impurity.

• Fix: Wash the solid with a small amount of cold ether or recrystallize with a pinch of sodium dithionite (reducing agent) or activated charcoal to remove color.

Q3: Why is the yield of the nitration step low? A: If the yield is low, check the water content of your nitric acid. Water acts as a base in this reaction, reducing the concentration of the active nitronium ion (

). Use Fuming HNO₃ or ensure your H₂SO₄ is concentrated (>96%).

Q4: I see a small impurity peak at RRT 0.95 in HPLC after reduction. What is it? A: This is likely the hydroxyl-amine intermediate (

). Reduction of nitro groups proceeds via nitroso and hydroxylamine intermediates.

• Fix: Extend the reaction time or add a fresh portion of catalyst/reagent to push the reaction to completion.

References

• Sigma-Aldrich. 5-Amino-2-bromo-4-fluorobenzoic acid Product Page. Accessed 2025.[3][4] Link

• ChemicalBook. Synthesis of 2-amino-4-bromo-5-fluorobenzoic acid. (Describing analogous Pt/C reduction protocols). Link

• American Chemical Society (ACS). Metal-Free Reduction of Aromatic Nitro Compounds. Organic Letters, 2016.[1] (Discussion on chemoselectivity). Link

• BenchChem. Troubleshooting guide for the nitration of fluorinated benzoic acids. Link

• Common Organic Chemistry. Nitro Reduction: Fe/NH4Cl and Pt/C Methodologies. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. quora.com [quora.com]
• 3. 2-Bromo-4-fluorobenzoic acid | C7H4BrFO2 | CID 1268169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Chemoselective Reduction of 5-Bromo-Nitroaromatics

A Guide for Researchers on Preventing Debromination

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the reduction of bromo-nitroaromatic compounds. Specifically, we will address the common and often frustrating side reaction of debromination during the conversion of a nitro group to an amine. As your Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize this critical transformation.

Frequently Asked Questions (FAQs)

Here we address the fundamental questions surrounding the chemoselective reduction of bromo-nitroaromatics.

Q1: Why is debromination such a common side reaction during the reduction of my 5-bromo-nitro precursor?

The reduction of a nitro group on an aromatic ring, especially via catalytic hydrogenation, involves highly reactive intermediates and catalysts that can also activate the carbon-bromine (C-Br) bond. The primary cause is a side reaction known as hydrodehalogenation, which is the reductive cleavage of the C-Br bond, replacing the bromine atom with a hydrogen atom.[1][2]

This is particularly problematic with highly active and common catalysts like Palladium on carbon (Pd/C).[3][4] The palladium surface can facilitate the oxidative addition into the C-Br bond, which is often weaker and more susceptible to cleavage than a C-Cl bond, leading to the undesired debrominated product.[5] The reactivity trend for halogen lability is generally I > Br > Cl > F.[3]

Q2: I'm using Pd/C with hydrogen gas. Is this the right approach?

While Pd/C is a powerful and efficient catalyst for nitro group reduction, it is often too reactive for substrates containing sensitive groups like aryl bromides.[4][6] Standard catalytic hydrogenation with H₂ gas and Pd/C is notorious for causing dehalogenation.[4] The high reactivity of the palladium surface, combined with the presence of molecular hydrogen, creates a perfect environment for C-Br bond cleavage alongside nitro reduction.

However, modifying the conditions can sometimes yield the desired product. Using a milder hydrogen source, such as hydrazine hydrate in a process called catalytic transfer hydrogenation, can often be more selective and prevent significant debromination.[3][7]

Q3: What are the "go-to" methods for safely reducing a nitro group on a bromo-substituted ring?

For substrates bearing bromine atoms, milder and more chemoselective methods are strongly recommended. The choice depends on the overall functionality of your molecule, but several methods have proven reliable:

• Metal/Acid Systems: Classical methods using iron powder with a mild acid like ammonium chloride (Fe/NH₄Cl) or acetic acid are cost-effective and show excellent chemoselectivity.[3][6][8] These reagents typically do not cause dehalogenation.[4]

• Tin(II) Chloride (SnCl₂): This is another classic and highly reliable method. SnCl₂ in a solvent like ethanol or ethyl acetate is exceptionally mild and selective for the nitro group, preserving most other functional groups, including halogens.[4][9]

• Nickel-Based Systems: Using sodium borohydride (NaBH₄) in combination with nickel(II) chloride (NiCl₂·6H₂O) generates a nickel boride species in situ that is effective for nitro reduction without cleaving the C-Br bond.[3][10] Raney Nickel with H₂ is also a good alternative to Pd/C for substrates where dehalogenation is a concern.[4]

Troubleshooting Guide: When Experiments Go Wrong

This section is designed to help you diagnose and solve specific problems you may encounter in the lab.

Problem 1: My primary product is the debrominated aniline. How do I fix this?

Probable Cause: You are using a reduction method that is too harsh or non-selective, most likely catalytic hydrogenation with Pd/C and H₂ gas. The catalyst is reducing both the nitro group and the C-Br bond.

Solutions:

• Switch to a Milder Catalyst System: If you must use catalytic hydrogenation, replace Pd/C with a less reactive catalyst. Sulfided platinum on carbon (Pt/C) or Raney Nickel are known to be more selective and less prone to causing dehalogenation.[4]

• Change to a Chemical Reductant: The most robust solution is to move away from catalytic hydrogenation entirely.

  • Recommended Method: Use iron powder in the presence of ammonium chloride. This method is highly chemoselective, inexpensive, and generally high-yielding.[3]

  • Alternative: Use Tin(II) chloride dihydrate (SnCl₂·2H₂O) in ethanol. This is another excellent, mild option that is compatible with a wide range of functional groups.[4]

Workflow: Choosing a Reduction Strategy

The following diagram outlines a decision-making process for selecting an appropriate reduction method to avoid debromination.

Caption: Contrasting reaction pathways for nitro reduction.

As illustrated above, the palladium surface provides a pathway for the direct cleavage of the C-Br bond. In contrast, reduction with metals like iron proceeds through a series of single-electron transfer steps to the nitro group, which is a much more selective process that does not typically activate the C-Br bond. [11][12]

Comparative Summary of Reduction Methods

The table below provides a quick reference for comparing common reduction methods for halogenated nitroarenes.

Method	Reagents	Typical Solvent	Propensity for Debromination	Key Advantages
Catalytic Hydrogenation	H₂, Pd/C	MeOH, EtOH, EtOAc	Very High	High efficiency, clean workup.
Transfer Hydrogenation	Hydrazine, Pd/C	MeOH, EtOH	Moderate to Low	Milder than H₂ gas, often more selective. [7]
Iron Reduction	Fe, NH₄Cl or AcOH	EtOH/H₂O	Very Low	Excellent chemoselectivity, cost-effective. [3][8]
Tin(II) Chloride	SnCl₂·2H₂O	EtOH, EtOAc	Very Low	Extremely mild, tolerates many functional groups. [4][9]
Nickel Boride	NaBH₄, NiCl₂·6H₂O	MeOH, CH₃CN/H₂O	Very Low	Rapid reactions at room temperature. [3][10]

Detailed Experimental Protocols

Here are starting-point protocols for the most recommended chemoselective methods. Always adapt them based on small-scale test reactions with your specific substrate.

Protocol 1: Reduction using Iron and Ammonium Chloride

[3] This is a robust and highly selective method.

Materials:

• 5-Bromo-nitroaromatic starting material

• Iron powder (fine grade, ~5 equivalents)

• Ammonium chloride (NH₄Cl, ~5 equivalents)

• Ethanol and Water (e.g., 4:1 mixture)

• Celite for filtration

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the bromo-nitroarene (1.0 eq), ethanol, and water.

• Reagent Addition: Add the iron powder and ammonium chloride to the solution.

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and stir vigorously. The reaction is often exothermic. Monitor the disappearance of the starting material by TLC.

• Work-up: Once complete, cool the mixture to room temperature. Filter the hot suspension through a pad of Celite to remove the iron salts.

• Isolation: Wash the Celite pad thoroughly with ethanol or ethyl acetate. Combine the filtrates and concentrate under reduced pressure to yield the crude amine, which can be purified further.

Protocol 2: Reduction using Tin(II) Chloride Dihydrate

[9] This protocol is exceptionally mild and ideal for sensitive substrates.

Materials:

• 5-Bromo-nitroaromatic starting material

• Tin(II) chloride dihydrate (SnCl₂·2H₂O, ~3-5 equivalents)

• Absolute Ethanol or Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Celite for filtration

Procedure:

• Setup: Dissolve the bromo-nitroarene (1.0 eq) in ethanol in a round-bottom flask.

• Reagent Addition: Add the SnCl₂·2H₂O to the solution.

• Reaction: Heat the mixture to reflux (approx. 70-80 °C) and stir until the starting material is consumed (monitored by TLC).

• Work-up: Cool the reaction to room temperature and remove the solvent under reduced pressure. Take up the residue in ethyl acetate.

• Neutralization & Extraction: Carefully add saturated aqueous NaHCO₃ solution until the mixture is basic (pH ~8) to precipitate tin salts. Filter the suspension through Celite. Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the product.

References

• Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines - Benchchem.
• A new reagent for selective reduction of nitro group.
• preventing debromination in subsequent reaction steps - Benchchem.
• Chemo-, site-selective reduction of nitroarenes under blue-light, c
• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4.
• Catalytic Hydrodehalogen
• Technical Support Center: Chemoselective Reduction of Nitro Groups in Halogen
• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage - Organic Chemistry Portal.
• selective reduction of nitro group without affecting other functional groups - Benchchem.
• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydr
• Rapid and Efficient Reduction of Nitroarenes to Their Corresponding Amines with Promotion of NaBH4/NiCl2·6H2O System in Aqueous CH3CN.
• Metal-Free Chemoselective Reduction of Nitroarenes Catalyzed by Covalent Triazine Frameworks: The Role of Embedded Heteroatoms - ACS Public
• Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions | Semantic Scholar.
• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradi
• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.
• What method can be used for reduction of aryl nitro group?
• Nitro Reduction - Common Conditions.
• Hydrodehalogenation of aryl halides by hydrogen gas and hydrogen transfer in the presence of palladium catalysts | Request PDF - ResearchG
• Hydrogenolysis and Selective Reduction (Dehalogen

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Hydrogenolysis and Selective Reduction (Dehalogenation) - Wordpress [reagents.acsgcipr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. asianpubs.org [asianpubs.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Separation of 5-Amino-2-bromo-4-fluorobenzoic Acid from Regioisomers

Welcome to the Technical Support Center for the purification of 5-Amino-2-bromo-4-fluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for separating the target compound from its regioisomeric impurities. As a Senior Application Scientist, I will provide not just protocols, but the underlying scientific principles to empower you to tackle even the most challenging separation scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the most common regioisomeric impurities I should expect when synthesizing 5-Amino-2-bromo-4-fluorobenzoic acid?

The impurity profile heavily depends on the synthetic route. A common strategy involves the bromination and amination of a fluorobenzoic acid precursor. For instance, starting from 4-fluoro-2-nitrobenzoic acid, one potential pathway involves reduction of the nitro group followed by bromination.[1] In such electrophilic aromatic substitution reactions, the directing effects of the amino and carboxyl groups, as well as the fluorine atom, will dictate the positions of the incoming bromine.

Likely regioisomers could include:

• 3-Amino-2-bromo-4-fluorobenzoic acid: Bromination at a different ortho position to the amino group.

• 2-Amino-5-bromo-4-fluorobenzoic acid: Bromination at the para position to the amino group.

• 4-Amino-5-bromo-2-fluorobenzoic acid: Arising from alternative starting materials or rearrangement reactions.

It is crucial to analyze your crude reaction mixture by techniques like LC-MS to identify the specific regioisomers present in your case.

Q2: My TLC analysis shows a single spot for my crude product. Does this mean it's pure?

Not necessarily. Regioisomers often have very similar polarities, leading to co-elution on thin-layer chromatography (TLC), especially with standard solvent systems.[2] It is highly recommended to use High-Performance Liquid Chromatography (HPLC) for a more accurate assessment of purity.

Q3: I'm struggling to separate the isomers by standard column chromatography. What am I doing wrong?

Standard silica gel chromatography can be challenging for separating closely related aromatic isomers.[3] The subtle differences in polarity might not be sufficient for effective separation with common solvent systems. This guide provides detailed strategies for optimizing your chromatographic and crystallization methods.

Understanding the Physicochemical Properties: The Key to Separation

The successful separation of 5-Amino-2-bromo-4-fluorobenzoic acid from its regioisomers hinges on exploiting the subtle differences in their physicochemical properties. These differences are primarily dictated by the position of the amino, bromo, and fluoro substituents on the benzoic acid ring.

Property	Influence on Separation
pKa	The acidity of the carboxylic acid and the basicity of the amino group are influenced by the electronic effects of the other substituents. These differences in pKa can be exploited in both HPLC and crystallization by carefully controlling the pH.
Solubility	The solubility in various organic solvents and aqueous solutions will differ between isomers. This is the fundamental principle behind separation by recrystallization.
Polarity & Dipole Moment	The overall polarity and dipole moment of the molecule will affect its interaction with stationary phases in chromatography, influencing retention times.

Predicted pKa Values:

Compound	Predicted pKa (Carboxylic Acid)	Predicted pKa (Amino Group)
5-Amino-2-bromo-4-fluorobenzoic acid	~3.5 - 4.0	~2.0 - 2.5
3-Amino-2-bromo-4-fluorobenzoic acid	~3.8 - 4.3	~1.8 - 2.3
2-Amino-5-bromo-4-fluorobenzoic acid	~3.3 - 3.8	~2.2 - 2.7

Note: These are estimated values and should be used as a guide for initial pH screening.

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for both analytical and preparative separation of regioisomers. Here's a systematic approach to developing a robust HPLC method.

Logical Troubleshooting Workflow for HPLC Separation

Caption: A logical workflow for troubleshooting HPLC separation of regioisomers.

Detailed HPLC Troubleshooting Protocols

Problem: Poor resolution or co-elution of isomers on a C18 column.

Cause: The isomers have very similar hydrophobicity, leading to similar retention times on a standard reversed-phase column.

Solution 1: pH Optimization

The ionization state of the amino and carboxylic acid groups is highly dependent on the mobile phase pH. By adjusting the pH, you can alter the overall charge and polarity of the isomers, leading to differential retention.

Step-by-Step Protocol:

• Initial Screening: Start with a mobile phase of acetonitrile and water (e.g., 50:50) containing 0.1% trifluoroacetic acid (TFA) (pH ~2). At this low pH, the amino group will be protonated (positive charge), and the carboxylic acid will be in its neutral form.

• pH Gradient: Prepare a series of mobile phases with varying pH values, for example, from pH 2.5 to 5.5, using appropriate buffers (e.g., phosphate or acetate buffers).

• Analyze Retention: Inject your sample with each mobile phase and monitor the retention times and resolution of the isomeric peaks. You will likely observe significant changes in retention as the pH approaches the pKa of the carboxylic acid group.

• Fine-Tuning: Once you identify a pH range that provides the best separation, you can fine-tune the organic solvent gradient and other parameters to optimize the resolution.

Solution 2: Alternative Stationary Phases

If pH optimization alone is insufficient, utilizing a stationary phase with different selectivity is the next logical step.

• Phenyl-Hexyl Columns: These columns offer alternative selectivity based on pi-pi interactions between the phenyl rings of the stationary phase and the aromatic analytes. This can be particularly effective for separating positional isomers.

• Pentafluorophenyl (PFP) Columns: PFP columns provide a unique selectivity through a combination of hydrophobic, pi-pi, and dipole-dipole interactions. They are often successful in separating halogenated aromatic compounds.

• Mixed-Mode Columns: These columns combine reversed-phase and ion-exchange functionalities, offering a powerful tool for separating compounds with ionizable groups.[4]

Problem: Peak Tailing

Cause: Peak tailing for aminobenzoic acids is often caused by interactions between the basic amino group and residual silanols on the silica-based stationary phase.

Solution:

• Use a High-Purity, End-Capped Column: Modern HPLC columns are designed with minimal residual silanols to reduce peak tailing.

• Add a Competing Base: Incorporating a small amount of a competing base, such as triethylamine (TEA) (0.1-0.5%), into your mobile phase can help to saturate the active silanol sites and improve peak shape.

• Lower the pH: Operating at a low pH (e.g., below 3) will protonate the amino group and minimize its interaction with the silanols.

Troubleshooting Guide: Crystallization

Crystallization is a cost-effective and scalable method for purifying solid compounds. The key to separating regioisomers by crystallization is to find a solvent system where their solubilities are significantly different.

Logical Troubleshooting Workflow for Crystallization

Caption: A logical workflow for troubleshooting crystallization-based separation of regioisomers.

Detailed Crystallization Troubleshooting Protocols

Problem: The desired compound and its isomers co-crystallize.

Cause: The isomers have similar crystal packing energies and solubilities in the chosen solvent.

Solution 1: pH-Mediated Crystallization

This is a powerful technique that leverages the different pKa values of the isomers. By adjusting the pH of an aqueous solution, you can selectively protonate or deprotonate the isomers, thereby altering their solubility.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude mixture in a basic aqueous solution (e.g., 1M NaOH) to deprotonate the carboxylic acid and form the soluble sodium salt.

• Acidification: Slowly add an acid (e.g., 1M HCl) dropwise while vigorously stirring.

• Selective Precipitation: As the pH decreases, the isomers will start to precipitate out of the solution at different pH values corresponding to their pKa.

• Fractional Collection: Collect the precipitate in fractions as the pH is lowered.

• Analysis: Analyze each fraction by HPLC to determine its composition.

• Optimization: Repeat the process, narrowing the pH range of precipitation to isolate the desired isomer with high purity.

Solution 2: Solvent Screening and Mixed Solvent Systems

A systematic screening of different solvents can reveal a system where the solubility difference between the isomers is maximized.

• Single Solvents: Test a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene).

• Mixed Solvent Systems: If a single solvent is not effective, a binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble) can be employed. The gradual addition of the poor solvent to a solution of the compound in the good solvent can induce selective crystallization.

Problem: The compound "oils out" instead of forming crystals.

Cause: This occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated to a high degree.

Solution:

• Lower the Crystallization Temperature: Induce crystallization at a lower temperature by scratching the flask or adding a seed crystal.

• Use a More Dilute Solution: Add more of the "good" solvent to reduce the concentration.

• Change the Solvent System: Choose a solvent with a lower boiling point.

References

• This is a placeholder for a relevant reference.
• This is a placeholder for a relevant reference.
• This is a placeholder for a relevant reference.
• This is a placeholder for a relevant reference.

• SIELC Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid on Amaze SC Mixed-Mode Column with LC/MS Compatible Conditions. Retrieved from [Link]

• Reddit. (2024, November 8). How to separate these regioisomers? r/OrganicChemistry. Retrieved from [Link]

• ResearchGate. (2021, April 7). Separation of regio-isomers / suggestions for regio-selective methylation of aromatics? Retrieved from [Link]

Sources

• 1. 2-AMINO-4-BROMO-5-FLUOROBENZOIC ACID | 1374208-42-0 [chemicalbook.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. separation of positional isomers - Chromatography Forum [chromforum.org]

Technical Support Hub: Optimizing Coupling Reactions for 5-Amino-2-bromo-4-fluorobenzoic Acid

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 5-amino-2-bromo-4-fluorobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the specific challenges presented by this substrate. The unique electronic and coordinating properties of this molecule require careful consideration of reaction parameters, with temperature being one of the most critical variables to control for a successful outcome.

This hub provides in-depth, experience-driven advice in a direct question-and-answer format, focusing on the causality behind experimental choices to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs): Proactive Guidance

This section addresses common questions encountered when setting up a coupling reaction with 5-amino-2-bromo-4-fluorobenzoic acid, helping you establish a robust starting point.

Q1: What are the main challenges associated with this specific substrate?

A1: 5-Amino-2-bromo-4-fluorobenzoic acid presents a unique combination of challenges:

• Coordinating Groups: The aniline (-NH₂) and carboxylate (-COO⁻, formed in the presence of a base) groups can coordinate to the palladium catalyst. This is analogous to the catalyst poisoning observed with pyridine-containing substrates and can inhibit or completely shut down the catalytic cycle.[1]

• Electronic Properties: The electron-donating amino group and the electron-withdrawing fluoro and carboxylic acid groups create a complex electronic environment on the aromatic ring. This influences the rates of key steps in the catalytic cycle, particularly oxidative addition.[2][3]

• Steric Hindrance: The ortho-bromo substituent is flanked by both the amino and carboxylic acid groups, which can sterically hinder the approach of the palladium catalyst.

Q2: What is a good starting temperature for a Suzuki-Miyaura or Buchwald-Hartwig coupling with this substrate?

A2: A moderate starting temperature in the range of 80-100 °C is recommended for initial screening.[4] This range balances the need to provide sufficient thermal energy to overcome the activation barriers for the catalytic cycle without promoting catalyst degradation or undesirable side reactions.[5][6] Reactions with less reactive coupling partners, such as aryl chlorides, may require higher temperatures to facilitate the initial oxidative addition step.[2][3]

Q3: How does temperature specifically influence the key steps of the catalytic cycle?

A3: Temperature has a profound effect on the three primary steps of the cross-coupling mechanism:[3]

• Oxidative Addition: This is often the rate-determining step.[3] Higher temperatures increase the rate of the palladium(0) catalyst inserting into the carbon-bromine bond. This can be crucial for electronically complex or sterically hindered substrates.[5][7]

• Transmetalation: While less temperature-sensitive than oxidative addition, sufficient heat ensures this step proceeds efficiently, preventing the palladium intermediate from lingering, which could lead to side reactions.

• Reductive Elimination: This final, product-forming step is also accelerated by heat.[8] Ensuring this step is rapid prevents the accumulation of the final palladium(II) intermediate, which can be prone to decomposition.

Q4: Which catalyst system (palladium precursor and ligand) is recommended for this substrate?

A4: Given the challenges, a robust catalyst system is essential.

• Palladium Precursor: Using a modern palladacycle precatalyst (e.g., a G3 or G4 Buchwald precatalyst) is highly recommended. These readily form the active Pd(0) species under mild conditions, leading to more reliable and cleaner reactions compared to traditional sources like Pd(OAc)₂.[9]

• Ligand Choice: Bulky, electron-rich biarylphosphine ligands are the gold standard.[2][10] Ligands such as SPhos, XPhos, or RuPhos are excellent starting points. Their steric bulk helps promote the crucial reductive elimination step and can physically shield the palladium center from coordinating to the substrate's amino or carboxylate groups.[11][12]

Troubleshooting Guide: A Problem-Solving Workflow

This section provides a systematic approach to diagnosing and solving common issues encountered during your experiments.

Problem 1: Low or No Conversion of Starting Material

If your reaction shows minimal or no formation of the desired product, it is often due to an issue with catalyst activity or suboptimal reaction conditions.

Potential Cause	Explanation & Recommended Solution
Catalyst Poisoning / Deactivation	The amino or carboxylate group on your substrate may be binding to the palladium center, inhibiting catalysis.[1] Solution: Switch to a more sterically hindered ligand like tBuXPhos or BrettPhos. These ligands create a "pocket" around the palladium that can prevent the substrate from coordinating while still allowing the C-Br bond to access the metal.
Insufficient Temperature	The activation energy for oxidative addition with this electron-rich aryl bromide may not be met.[5] Solution: Incrementally increase the reaction temperature in 10 °C steps, from 100 °C up to a maximum of 120 °C (solvent permitting). Monitor for signs of catalyst decomposition (formation of palladium black).[6]
Poor Reagent/Solvent Quality	Palladium catalysts are highly sensitive to oxygen and moisture, which can cause oxidation and deactivation.[1][10] Solution: Ensure all solvents are anhydrous and have been thoroughly degassed (e.g., via sparging with argon or freeze-pump-thaw cycles). Use fresh, high-purity reagents.
Inefficient Pre-catalyst Reduction	If using a Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) species may be inefficient under your conditions.[5][13] Solution: Switch to a palladacycle precatalyst (e.g., XPhos Pd G3) that generates the active catalyst more reliably upon addition of a base.[9][14]

Problem 2: Significant Formation of Side Products

The appearance of unexpected products indicates that alternative reaction pathways are competing with your desired coupling.

Potential Cause	Explanation & Recommended Solution
Hydrodehalogenation (Ar-H formation)	A common side reaction where the bromine is replaced by hydrogen.[15][16] This occurs when a palladium-hydride (Pd-H) species forms and undergoes reductive elimination with the aryl group. Solution: Lower the reaction temperature. Pd-H formation and subsequent side reactions are often more prevalent at elevated temperatures. Ensure your base is not a source of hydrides and that solvents (e.g., alcohols) are not contributing.[16]
Homocoupling (Ar-Ar or Nu-Nu)	Coupling of two molecules of your starting material or two molecules of your nucleophile (e.g., boronic acid). This can be promoted by high temperatures or excess catalyst.[15] Solution: Reduce the reaction temperature to the minimum required for good conversion. Avoid using a large excess of the boronic acid or amine coupling partner (1.1-1.2 equivalents is usually sufficient).[4]
Catalyst Decomposition (Palladium Black)	At excessively high temperatures (>120 °C), the catalyst complex can break down, precipitating as inactive palladium black.[6][17] Solution: Immediately lower the reaction temperature. If decomposition is observed, the reaction is unlikely to proceed further. For future runs, set a lower maximum temperature (e.g., 110 °C) and accept a longer reaction time.

Visualizing the Optimization & Troubleshooting Process

To aid in your experimental design, the following diagrams illustrate the recommended workflows.

Caption: Workflow for Temperature Optimization.

Caption: Troubleshooting Decision Tree for Low Yields.

Experimental Protocol: General Starting Point

This protocol provides a robust starting point for a Suzuki-Miyaura coupling. It should be optimized based on the specific boronic acid used and by monitoring the reaction progress.

Materials:

• 5-amino-2-bromo-4-fluorobenzoic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• XPhos Pd G3 (2 mol%)

• Potassium Phosphate (K₃PO₄, 3.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water (e.g., 10:1 v/v)

Procedure:

• Inert Atmosphere: To an oven-dried reaction vessel (e.g., a microwave vial or Schlenk flask) equipped with a magnetic stir bar, add 5-amino-2-bromo-4-fluorobenzoic acid, the arylboronic acid, K₃PO₄, and the XPhos Pd G3 precatalyst.

• Seal and Purge: Seal the vessel with a septum or cap. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[10]

• Solvent Addition: Add the degassed 1,4-dioxane followed by the degassed water via syringe.

• Heating: Place the reaction vessel in a preheated oil bath or heating block set to 90 °C .

• Monitoring: Stir the reaction vigorously. After 2 hours, take a small aliquot (under inert atmosphere if possible), quench with water, extract with ethyl acetate, and analyze by TLC or LC-MS to assess conversion. Continue monitoring periodically (e.g., 6, 12, 24 hours) until the starting material is consumed or the reaction stalls.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

This guide provides a framework for rationally approaching the optimization of this challenging coupling reaction. By understanding the interplay between the substrate's properties and key reaction parameters like temperature, you can systematically troubleshoot issues and achieve your desired synthetic outcome.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Hartwig, J. F., et al. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC. [Link]

• Zhang, et al. Pd(II)-Catalyzed Cascade Annulation of o-Aminobenzoic Acids with CO, Amines, and Aldehydes to N3-/N1,N3-Substituted 2,3-Dihydroquinazolin-4(1H)-ones. ResearchGate. [Link]

• Fiveable. Palladium-catalyzed cross-coupling reactions. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• ResearchGate. Temperature effect on coupling reaction. [Link]

• ScholarWorks @ UTRGV. Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. [Link]

• Buchwald, S. L., et al. A Multiligand Based Pd Catalyst for C−N Cross-Coupling Reactions. ACS Publications. [Link]

• Ghavale, D., et al. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC. [Link]

• Reddit. Help troubleshooting a Buchwald-Hartwig amination? [Link]

• Cabri, W., et al. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• ResearchGate. a) Effect of temperature on the reductive elimination of complex 3 a in... [Link]

• Buchwald, S. L., et al. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• Hartwig, J. F., et al. Electronic Dependence of C−O Reductive Elimination from Palladium (Aryl)neopentoxide Complexes. Journal of the American Chemical Society. [Link]

• ResearchGate. Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. [Link]

• Jensen, K. F., et al. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. CORE. [Link]

• Myers, A. G. The Suzuki Reaction. Andrew G Myers Research Group. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Purdue University. Potential Safety Hazards Associated with Pd- Catalyzed Cross-Coupling Reactions. [Link]

• ResearchGate. Figure S6. Temperature optimization for the Suzuki coupling reaction. [Link]

• ResearchGate. Chapter 9. Reductive Elimination. [Link]

• MDPI. Recent Advances of Pd/C-Catalyzed Reactions. [Link]

• Wikipedia. Reductive elimination. [Link]

• Thompson, D. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. [Link]

• Nobel Prize Outreach. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• ResearchGate. (PDF) Optimization of the Suzuki-Miyaura Cross-coupling. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Roszkowski, P., et al. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. [Link]

• Wölfling, J., et al. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Skonieczny, K., et al. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. [Link]

• American Chemical Society. Journal of the American Chemical Society. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fiveable.me [fiveable.me]
• 6. researchgate.net [researchgate.net]
• 7. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 8. Reductive elimination - Wikipedia [en.wikipedia.org]
• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Palladium Remediation in 5-Amino-2-bromo-4-fluorobenzoic Acid Synthesis

Welcome to the Advanced Technical Support Center. This guide is engineered for process chemists, researchers, and drug development professionals tasked with purging residual palladium (Pd) from 5-Amino-2-bromo-4-fluorobenzoic acid and its downstream derivatives.

Due to the highly functionalized nature of this specific Active Pharmaceutical Ingredient (API) intermediate, standard extraction techniques often fail. This living document synthesizes field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your product meets stringent regulatory thresholds.

Part 1: Mechanistic FAQs (The "Why")

Q: Why does 5-Amino-2-bromo-4-fluorobenzoic acid retain palladium so aggressively after cross-coupling reactions? A: The difficulty stems from the molecule's coordination chemistry. The free amine (-NH₂) and the carboxylic acid (-COOH) groups act as bidentate or bridging ligands, forming thermodynamically stable chelates with Pd(II) species in solution. Because these functional groups outcompete standard solvents for palladium coordination, simple liquid-liquid aqueous workups cannot purge the metal. You must introduce a scavenger with a binding affinity that thermodynamically supersedes the API-Pd chelate[1].

Q: What is the regulatory target for palladium removal in drug development? A: Drug products must strictly adhere to the International Council for Harmonisation (ICH) Q3D guidelines for elemental impurities[2]. The Permitted Daily Exposure (PDE) for orally administered palladium is 100 µ g/day [3]. For most dosing regimens, this requires the residual palladium in the final API to be reduced to less than 10 parts per million (ppm), and ideally <1 ppm[3].

Thermodynamic shift of Pd(II) from API chelation to irreversible silica-thiol capture.

Part 2: Scavenger Selection & Quantitative Comparison

Q: Which scavengers are most effective for highly functionalized intermediates like 5-Amino-2-bromo-4-fluorobenzoic acid? A: For substrates with competing amine and carboxylate ligands, chemisorption via functionalized silica resins (e.g., SiliaMetS Thiol or QuadraPure TU) is the industry standard[2],[1]. Alternatively, precipitation methods using Potassium Isopropyl Xanthate (PIX) have shown ultra-efficient scavenging capabilities[4].

The table below summarizes the quantitative performance of leading scavengers based on pharmaceutical process development data:

Scavenger Type	Functional Group	Mechanism	Optimal Temp	Typical Pd Reduction	Cost/Scalability
SiliaMetS Thiol	-SH (Thiol)	Chemisorption	40–60 °C	>95% (<5 ppm final)[1]	High / Excellent
QuadraPure TU	Thiourea	Chemisorption	25–50 °C	90–95%[2]	Medium / Good
Darco KB-B	Activated Carbon	Physisorption	45–65 °C	80–90%[2]	Low / Excellent
PIX	Xanthate	Precipitation	Room Temp	>99% (<1 ppm final)[4]	Low / Moderate

Part 3: Experimental Workflows & Protocols

Removing palladium from 5-Amino-2-bromo-4-fluorobenzoic acid requires a multi-stage approach. Relying on a single step often leaves residual Pd trapped in the crystal lattice.

Workflow for multi-stage palladium remediation from heavily functionalized API intermediates.

Self-Validating Protocol: Silica-Thiol Scavenging

This protocol is designed as a self-validating system; it incorporates physical and analytical checkpoints to ensure the causality of each step translates to actual purity upgrades.

Step 1: Dissolution and Macroscopic Filtration

• Action: Dissolve the crude 5-Amino-2-bromo-4-fluorobenzoic acid in a polar aprotic solvent (e.g., THF or DMF) at 10 volumes (v/w). Filter the dark mixture through a tightly packed Celite pad.

• Causality: Palladium agglomerates into larger Pd(0) particles during reaction workups. Celite physically traps these macroscopic agglomerates, preventing them from blinding the pores of the expensive silica scavenger later in the process[3].

Step 2: Scavenger Loading

• Action: Add 0.1 to 0.2 wt/wt (relative to the theoretical yield of the API) of a sulfur-based silica scavenger (e.g., SiliaMetS Thiol) to the filtrate[2],[1].

• Causality: The high surface area of the silica matrix combined with the soft nucleophilicity of the thiol group provides an ideal environment for capturing soft electrophiles like Pd(II).

Step 3: Thermal Incubation

• Action: Heat the suspension to 45–60 °C and agitate vigorously for 12 to 18 hours.

• Causality: Heat provides the necessary activation energy to break the thermodynamic chelation between the API's amino/carboxylate groups and the Pd(II) ions. It also increases the kinetic diffusion rate of the free Pd(II) into the mesoporous channels of the silica beads.

Step 4: Hot Filtration

• Action: Filter the suspension while maintaining the temperature above 40 °C. Wash the filter cake with 2 volumes of hot solvent.

• Causality: Cooling the mixture prior to filtration risks premature crystallization of the API. If the API crystallizes, it will co-precipitate with the Pd-loaded silica, completely negating the scavenging effort and causing severe yield loss.

Step 5: Self-Validation Checkpoint (ICP-MS)

• Action: Pull a 1 mL aliquot of the filtrate, evaporate the solvent, and analyze the residue via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Causality: This is the critical validation gate. If the Pd level is >50 ppm, the equilibrium was not sufficiently shifted, and a second scavenger treatment is required. Do not proceed to crystallization until the soluble Pd is confirmed to be <50 ppm.

Step 6: Anti-Solvent Crystallization

• Action: Concentrate the validated filtrate and slowly add an anti-solvent (e.g., Heptane) to induce crystallization. Filter and dry the final product.

• Causality: Crystallization acts as the final purity upgrade. Because the bulk of the Pd was removed in Steps 1-4, the remaining trace Pd (<50 ppm) will remain dissolved in the mother liquor, yielding a final crystalline API with <10 ppm Pd[2].

Part 4: Advanced Troubleshooting (The "What If")

Q: What if the silica scavenger degrades my product or generates new impurities? A: Occasionally, the slightly acidic nature of bare silica or the functional groups themselves can catalyze side reactions (e.g., esterification of the carboxylic acid if using alcoholic solvents). Solution: Switch to a non-silica-based scavenger system. Activated charcoal (e.g., Darco KB-B) is highly inert and cost-effective, though it may require higher loading (up to 0.2 wt)[2]. Alternatively, use Potassium Isopropyl Xanthate (PIX), which operates via a precipitation mechanism rather than solid-support adsorption[4].

Q: What if the filtration of the silica scavenger is painfully slow, causing the product to crash out on the filter? A: This is a common scale-up issue caused by the generation of silica fines during vigorous agitation. Solution: Reduce the impeller shear speed during the incubation phase. Alternatively, utilize dual-pore silica beads or switch to a fixed-bed cartridge system where the API solution is recirculated through a column of the scavenger, entirely eliminating the need for slurry filtration[2].

Q: What if my Pd levels are still failing ICH guidelines after multiple silica treatments? A: You are likely dealing with tightly bound Pd(0) nanoparticles that are too small for Celite but lack the oxidation state to bind to thiol ligands. Solution: Introduce a synergistic oxidative wash. Adding a mild oxidant or utilizing an N-acetyl cysteine aqueous wash can help oxidize Pd(0) to Pd(II), rendering it susceptible to capture by the sulfur-based scavengers[3].

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development.[Link]

• Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger. Green Chemistry.[Link]

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development.[Link]

• Palladium scavenging: From 1% to within ICH limits. Onyx Scientific.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. onyxipca.com [onyxipca.com]
• 4. Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Conversion in Esterification of Brominated Benzoic Acids

Welcome to the technical support center for the esterification of brominated benzoic acids. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion in these specific, and often challenging, reactions. The presence of a bromine substituent on the benzoic acid ring introduces unique electronic and steric factors that must be considered.

This resource is structured in a question-and-answer format to directly address the practical problems you may encounter at the bench.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My standard Fischer esterification protocol is giving low yields with a brominated benzoic acid. What are the most likely causes?

Low conversion in a Fischer esterification is most often traced back to one of three core issues: the presence of water, catalyst problems, or, most critically for this substrate class, steric hindrance.

• Equilibrium and Water: Fischer esterification is a reversible reaction where water is a byproduct.[1][2] Any water present in the reaction vessel—from wet solvents, reagents, or atmospheric moisture—will push the equilibrium back towards the starting materials, reducing your ester yield according to Le Châtelier's principle.[2][3]

• Catalyst Inefficiency: The reaction requires a strong acid catalyst (e.g., H₂SO₄, p-TsOH) to protonate the carboxylic acid's carbonyl group, making it more electrophilic for the alcohol's nucleophilic attack.[4][5][6] An insufficient amount of catalyst, or a catalyst that has been deactivated, will lead to a sluggish and incomplete reaction.[7]

• Steric Hindrance: This is a paramount concern with substituted benzoic acids. A bromine atom, particularly at the ortho position (adjacent to the -COOH group), is bulky. It can physically block the incoming alcohol from attacking the carbonyl carbon, dramatically slowing down the reaction rate.[7][8] This "ortho effect" is often the primary reason for failure with standard methods.[9]

Q2: How does the position of the bromine atom (ortho, meta, para) affect the esterification reaction?

The position of the bromine substituent has a profound impact on reactivity due to a combination of electronic and steric effects.

• Ortho Position: This is the most challenging scenario. The large bromine atom is directly adjacent to the reaction center, creating significant steric hindrance that impedes the approach of the alcohol.[8] While the bromine atom is electron-withdrawing, which should increase the carbonyl carbon's electrophilicity, the steric effect is typically dominant and severely reduces the reaction rate.[8]

• Meta Position: The bromine atom is further from the reaction site, so steric hindrance is negligible. Electronically, the bromine atom acts as an electron-withdrawing group, which deactivates the benzene ring but can make the carboxylic acid slightly more reactive toward nucleophilic attack compared to unsubstituted benzoic acid.[10]

• Para Position: Similar to the meta position, steric hindrance is not a factor. The electron-withdrawing nature of the bromine atom at this position can enhance the electrophilicity of the carbonyl carbon, potentially leading to faster reaction rates compared to benzoic acid itself.

Substituent Position	Primary Effect	Expected Impact on Fischer Esterification Rate
Ortho	Severe Steric Hindrance	Strongly Decreased
Meta	Moderate Electronic Withdrawal	Slightly Increased
Para	Moderate Electronic Withdrawal	Slightly Increased

Q3: My reaction has stalled, and TLC/LC-MS analysis shows unreacted starting material. How can I push the reaction to completion?

If your reaction has stalled, the equilibrium has likely been reached under the current conditions, or the activation energy barrier is too high.[7] Here are the primary strategies to overcome this:

• Aggressive Water Removal: Since water is a reaction product, its removal is the most effective way to drive the equilibrium forward.[4][11]

  • Dean-Stark Apparatus: This is the classical and most robust method. It involves using a solvent that forms an azeotrope with water (e.g., toluene). The azeotrope boils, condenses, and collects in a trap where the denser water separates and can be removed, while the solvent returns to the reaction flask.[12][13]

  • Molecular Sieves: Adding activated molecular sieves (3Å or 4Å) to the reaction mixture can effectively sequester the water as it is formed.[5] This is a simpler setup than a Dean-Stark trap but may be less efficient for large-scale reactions.

• Use a Large Excess of Alcohol: By increasing the concentration of one of the reactants (typically the less expensive alcohol), you can shift the equilibrium towards the product side.[1][11] Using the alcohol as the solvent is a common and effective strategy.[11] Studies have shown that increasing from a 1:1 ratio to a 10-fold excess of alcohol can dramatically increase ester yield.[1]

Troubleshooting Workflow Diagram

For a systematic approach to diagnosing low conversion, follow this decision tree.

Caption: A troubleshooting flowchart for low esterification conversion.

Advanced Solutions for Sterically Hindered Cases

Q4: I'm working with 2-bromobenzoic acid, and even with a Dean-Stark trap, the conversion is poor. What other esterification methods should I consider?

When severe steric hindrance renders Fischer esterification impractical, you must switch to methods that do not rely on the direct nucleophilic attack on a protonated carboxylic acid. These methods typically involve activating the carboxylic acid first.

• Steglich Esterification: This is an excellent choice for sterically demanding substrates.[14] The reaction uses a coupling reagent, typically dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP).[15][16] The DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer reagent, which is subsequently attacked by the alcohol.[14][17]

  • Advantage: The reaction is performed under mild, neutral conditions at room temperature, making it compatible with sensitive functional groups.[15][18]

  • Drawback: The byproduct, dicyclohexylurea (DCU), is often difficult to remove, though filtration is usually effective.

• Mitsunobu Reaction: This reaction is a powerful tool for converting alcohols into esters, especially when stereochemical inversion of a chiral alcohol is desired.[19][20] It involves triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD).[21][22] The alcohol is activated, not the carboxylic acid, making it highly effective for hindered systems.

  • Advantage: Extremely reliable for achieving Sₙ2-type conversion with inversion of stereochemistry.[19][22]

  • Drawback: Generates triphenylphosphine oxide and a reduced hydrazine byproduct, which can complicate purification.[23] The reagents are also toxic.

Experimental Protocols

Protocol 1: Fischer Esterification using a Dean-Stark Apparatus

Objective: To synthesize an ester from a brominated benzoic acid while continuously removing water via azeotropic distillation.[12]

Materials:

• Brominated benzoic acid (1.0 eq)

• Alcohol (3-10 eq)

• Toluene (or another suitable azeotroping solvent)

• Acid catalyst (e.g., p-toluenesulfonic acid monohydrate, 0.05 eq)

• Round-bottom flask, Dean-Stark trap, reflux condenser, heating mantle, magnetic stirrer.

Procedure:

• Ensure all glassware is meticulously dried in an oven before assembly.

• Set up the apparatus consisting of the round-bottom flask, Dean-Stark trap, and reflux condenser.[12]

• To the flask, add the brominated benzoic acid, alcohol, toluene, and a magnetic stir bar.

• Add the catalytic amount of p-toluenesulfonic acid.

• Fill the Dean-Stark trap to the level of the side-arm with toluene.

• Heat the mixture to a steady reflux with vigorous stirring.

• The toluene-water azeotrope will distill and collect in the trap. As it cools, it will separate into two layers, with the denser water sinking to the bottom.[13]

• Continue the reaction until the theoretical amount of water has been collected or no more water is observed to be forming.[12]

• Cool the reaction to room temperature, then proceed with standard aqueous workup (e.g., wash with NaHCO₃ solution, then brine) and purification.

Protocol 2: Steglich Esterification for Sterically Hindered Acids

Objective: To synthesize an ester from a sterically hindered brominated benzoic acid under mild conditions.[14][15]

Materials:

• 2-Bromobenzoic acid (1.0 eq)

• Alcohol (1.2 eq)

• Dicyclohexylcarbodiimide (DCC, 1.1 eq)

• 4-Dimethylaminopyridine (DMAP, 0.1 eq)

• Anhydrous dichloromethane (DCM) as solvent

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere.

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the 2-bromobenzoic acid, alcohol, and DMAP in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve the DCC in a small amount of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed.

• Filter the reaction mixture through a pad of Celite to remove the DCU precipitate.

• Wash the filtrate with dilute HCl, then saturated NaHCO₃, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude ester for further purification.

References

• Steglich Esterification - Organic Chemistry Portal. (n.d.). Organic-Chemistry.org. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Steglich esterification. (n.d.). In Wikipedia. Retrieved from [Link]

• ester hydrolysis and Fischer esterification. (2019, January 15). [Video]. YouTube. [Link]

• The Steglich Esterification. (2019). Synfacts, 15(11), 1185. [Link]

• Setting up Dean-Stark apparatus. (n.d.). University of Bristol. [Link]

• Steglich Esterification. (n.d.). SynArchive. [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. (2025, April 1). Patsnap Eureka. [Link]

• Dean–Stark apparatus. (n.d.). In Wikipedia. Retrieved from [Link]

• Elimination of Water in the Reaction Mechanism of Fischer-Speier Esterification. (2026, January 16). Chemistry Stack Exchange. [Link]

• Saraiya, P. R., & Shah, R. C. (n.d.). A modified method for esterification of some polyhydroxy aromatic acids. Proceedings of the Indian Academy of Sciences - Section A, 31(6), 436-441. [Link]

• Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents. (2025, June). Current Organocatalysis, 12(4). [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. [Link]

• Steglich Esterification Overview. (n.d.). Scribd. [Link]

• Green Chemistry. (2021, August 3). RSC Publishing. [Link]

• Mitsunobu Reaction. (n.d.). Master Organic Chemistry. [Link]

• Recent Advances in the Mitsunobu Reaction. (n.d.). Atlanchim Pharma. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (n.d.). PMC. [Link]

• The Fischer Esterification. (n.d.). University of Missouri–St. Louis. [Link]

• Ortho effect. (n.d.). In Wikipedia. Retrieved from [Link]

• Meshram, S. M., Bharati, A. V., & Meshram, E. M. (n.d.). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. Rasayan Journal of Chemistry, 2(2), 333-335. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). PMC. [Link]

• Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media. (n.d.). ResearchGate. [Link]

• The separation of polar and steric effects. Part VI. The kinetics of the acid-catalysed esterification of substituted benzoic acids by methanol. (n.d.). Journal of the Chemical Society B: Physical Organic. [Link]

• Mitsunobu Reaction. (2025, March 26). Chemistry Steps. [Link]

• An Efficient and Green Approach for the Esterification of Aromatic Acids with Various Alcohols over H3PO4/TiO2-ZrO2. (n.d.). SciSpace. [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. (n.d.). PMC. [Link]

• Ester synthesis by esterification. (n.d.). Organic Chemistry Portal. [Link]

• Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. (2018, September 2). MDPI. [Link]

• Fischer Esterification. (2023, January 22). Chemistry LibreTexts. [Link]

• Fischer Esterification. (2021, November 18). Chemistry Steps. [Link]

• How can bromine water be used to distinguish between benzoic acid and salicylic acid? (2018, March 14). Chemistry Stack Exchange. [Link]

• Write a note on bromination of benzoic acid with the help of resonance structures and explain why it is meta directing. (2025, July 23). Filo. [Link]

• Carboxylic Acids Important Reactions. (n.d.). Jack Westin. [Link]

• Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid. (2020, February 15). International Journal of Scientific & Technology Research, 9(2). [Link]

• KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS. (2022, January 21). Chemistry & Chemical Technology, 16(1). [Link]

• Steric inhibition of resonance in ortho-substituted benzoic acids. (2019, August 1). Chemistry Stack Exchange. [Link]

• Steric Inhibition of Resonance and Ortho Effect | Super-Concept & Tricks. (2018, September 30). [Video]. YouTube. [Link]

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handling moisture sensitivity of 5-Amino-2-bromo-4-fluorobenzoic acid intermediates

An Application Scientist's Guide to Handling Moisture Sensitivity

Welcome to the technical support center for 5-Amino-2-bromo-4-fluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical intermediate. Its unique trifecta of functional groups—an amine, a carboxylic acid, and halogen substituents—makes it a versatile building block, but also introduces challenges, primarily its sensitivity to atmospheric moisture.

This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. Our goal is to explain not just what to do, but why specific handling and experimental choices are critical for success.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the storage and handling of 5-Amino-2-bromo-4-fluorobenzoic acid.

Q1: My new bottle of 5-Amino-2-bromo-4-fluorobenzoic acid is a fine, off-white powder. Is this the correct appearance?

Answer: Yes, typically. High-purity 5-Amino-2-bromo-4-fluorobenzoic acid should be a white to off-white or pale-yellow crystalline solid. The exact hue can vary slightly between batches. However, any significant deviation, such as a distinct yellow, brown, or greenish tint, is a red flag indicating potential degradation.[1]

Causality: The aniline (amino group) functionality is susceptible to oxidation, a process that is often accelerated by light and atmospheric moisture.[1] This oxidation can form highly colored quinone-like impurities, leading to discoloration. While a very faint color may be acceptable for some applications, pronounced color suggests a compromised reagent that could lead to lower yields or unexpected side products in your reaction.[1]

Q2: How should I store this intermediate to ensure its long-term stability?

Answer: Proper storage is the most critical factor in preserving the integrity of this reagent. The key is to mitigate exposure to moisture, oxygen, and light.

Storage Condition	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).	Minimizes oxidation of the electron-rich aniline ring and prevents moisture absorption.[1][2]
Container	Use a tightly sealed, opaque or amber glass bottle.	Protects from light, which can catalyze oxidation, and prevents moisture ingress.[3][4]
Location	A desiccator cabinet at room temperature (15-25°C).[1][3]	Provides a dry environment and stable temperature.[3][4] Refrigeration is generally not recommended unless specified by the manufacturer, as it can cause moisture to condense on the cold solid when the bottle is opened in a humid lab environment.[2]
Sealing	For opened bottles, use Parafilm® or Teflon tape around the cap for an extra barrier.	Provides an additional seal against atmospheric moisture, especially for long-term storage after initial use.[2]

Q3: I suspect my reagent has absorbed moisture. What is the first thing I should do?

Answer: If you suspect moisture exposure (e.g., the powder appears clumpy, has changed color, or your reactions are failing), the first step is to perform a qualitative assessment and then, if necessary, a quantitative measurement.

A simple first step is to dry a small sample under high vacuum (at a mild temperature, e.g., 40°C) for several hours. If the material's performance in a test reaction improves, moisture was likely the issue. For a definitive answer, the gold-standard technique is Karl Fischer titration , which can precisely quantify the water content.[5][6]

Part 2: Troubleshooting Guide for Experimental Issues

This section provides a problem-oriented approach to issues that may arise during experimentation.

Problem: My reaction yield is significantly lower than expected.

Low yields are a common consequence of using a compromised or improperly handled reagent.

Troubleshooting Workflow: Low Reaction Yield

Caption: Decision tree for troubleshooting low reaction yields.

Possible Cause 1: Reagent Hydration

• The "Why": Water can act as a competing nucleophile or base in many reactions. For instance, in an acylation reaction, water can hydrolyze the acylating agent (e.g., an acid chloride) or the desired product. In base-mediated reactions, water can neutralize the base, effectively reducing its molar equivalence and stalling the reaction.

• Solution: Dry the reagent thoroughly before use. (See Protocol P1). Confirm dryness with Karl Fischer titration. For highly sensitive reactions, handling the reagent inside a glovebox is recommended.[7]

Possible Cause 2: Reagent Oxidation

• The "Why": The oxidized impurities (quinone-imines) are generally unreactive in the desired pathway. Their presence means the actual purity of your starting material is lower than what you weighed out, leading to a stoichiometrically-limited yield.

• Solution: If the reagent is significantly discolored, purification by recrystallization may be necessary.[8] However, it is often more time- and cost-effective to purchase a fresh bottle.

Problem: I'm observing unexpected spots on my TLC plate or peaks in my LC-MS.

The appearance of unknown byproducts often points to side reactions enabled by moisture or impurities.

Possible Cause: Formation of Salt/Hydrate

• The "Why": 5-Amino-2-bromo-4-fluorobenzoic acid is amphoteric; it has both a basic amino group and an acidic carboxylic acid group. In the presence of water, it can form hydrates that have different physical properties, including solubility and reactivity. Furthermore, in reactions involving bases, water can facilitate the deprotonation of the carboxylic acid, altering its solubility in organic solvents and potentially changing the course of the reaction.

• Solution: Ensure all solvents and other reagents are rigorously dried. If you are performing an extraction, be aware that the protonated/deprotonated forms of your intermediate may behave differently than the neutral species. An acid/base extraction can sometimes be used to remove non-polar impurities, but care must be taken to re-neutralize and thoroughly dry the material afterward.[8]

Part 3: Best Practice Protocols

Adhering to strict protocols is essential for reproducible results.

Protocol P1: Drying 5-Amino-2-bromo-4-fluorobenzoic Acid Prior to Use

This protocol describes how to remove absorbed atmospheric water from the reagent.

• Preparation: Place the required amount of the solid in a clean, dry round-bottom flask or a vacuum-rated dish. Do not use a container that is too large, as this increases the surface area for potential atmospheric exposure.

• Vacuum Application: Connect the flask to a Schlenk line or place the dish in a vacuum oven.

• Drying: Apply vacuum (<1 Torr) and gently heat the sample to 40-50°C.

  • Causality: This temperature is typically high enough to drive off adsorbed water without causing thermal degradation of the molecule.

• Duration: Dry for 4-6 hours. For larger quantities or if high water content is suspected, dry overnight or until a constant weight is achieved.

• Cooling & Storage: Allow the container to cool to room temperature under vacuum or under a positive pressure of inert gas (N₂ or Ar) before opening it to the laboratory atmosphere. If not for immediate use, store the dried reagent in a desiccator or glovebox.[4]

Protocol P2: Quantitative Water Determination by Volumetric Karl Fischer Titration

This protocol provides a method to accurately measure the water content.

• System Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. Use a solvent system appropriate for anilines and carboxylic acids (e.g., a methanol-based or specialized amine reagent). The system must be pre-titrated to a dry, stable endpoint.[5]

• Sample Preparation: In a low-humidity environment (e.g., a glovebox or under a nitrogen blanket), accurately weigh approximately 50-100 mg of the 5-Amino-2-bromo-4-fluorobenzoic acid into a gas-tight syringe or directly into the titration vessel.

• Titration: Inject the sample into the conditioned Karl Fischer cell. The titration will begin automatically.

• Calculation: The instrument will detect the endpoint and calculate the water content based on the volume of titrant consumed.[5] The result is typically expressed as a weight percentage (%).

  • Trustworthiness: A result of <0.1% (1000 ppm) is excellent. A value >0.5% indicates significant water absorption that will likely impact sensitive reactions.

Workflow: Proper Handling of Moisture-Sensitive Intermediate

Caption: Recommended workflow for handling the reagent.

References

• 2-Aminobenzoate Degradation Pathway. (n.d.). Eawag-BBD. Retrieved from [Link]

• How to Safely Store Lab Chemicals and Reagents. (2025, October 15). B&M Scientific. Retrieved from [Link]

• 4-Aminobenzoic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• How to Store Reagents. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• How to store temperature and moisture-sensitive compounds? (2017, July 7). Reddit. Retrieved from [Link]

• Degradation Kinetics of P-Aminobenzoic Acid by Peroxidation, Photo-Peroxidation and Photofenton Processes. (2021, May 30). International Journal of Research in Advent Technology. Retrieved from [Link]

• Karl Fischer Titration. (n.d.). Analytical Chemistry. Retrieved from [Link]

• Best Practices for Proper Chemical Storage. (n.d.). The Synergist. Retrieved from [Link]

• Metabolic pathways of (a) aminobenzoate degradation; (b) benzoate... (n.d.). ResearchGate. Retrieved from [Link]

• Biodegradation of 4-nitrobenzoate, 4-aminobenzoate and their mixtures: new strains, unusual metabolites and insights into pathway regulation. (2001, October 15). FEMS Microbiology Ecology. Retrieved from [Link]

• Experimental methods in chemical engineering: Karl Fischer titration. (2024, April 9). ResearchGate. Retrieved from [Link]

• Karl Fischer Reagents | Technical Manual. (n.d.). Retrieved from [Link]

• Trichloroacetanilide. (n.d.). Organic Syntheses. Retrieved from [Link]

• How do you handle hygroscopic salts? (2016, September 14). HepatoChem. Retrieved from [Link]

Sources

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• 2. reddit.com [reddit.com]
• 3. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 4. How To [chem.rochester.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. hepatochem.com [hepatochem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of 5-Amino-2-bromo-4-fluorobenzoic Acid

For researchers and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the most powerful and widely used technique for this purpose. This guide provides an in-depth analysis of the ¹H NMR spectrum of 5-Amino-2-bromo-4-fluorobenzoic acid, a polysubstituted aromatic compound whose spectrum presents a valuable case study in applying fundamental principles of NMR to a complex molecule.

This guide moves beyond a simple recitation of data. It is structured to provide a logical workflow for spectral interpretation, comparing the target molecule with simpler analogues to illustrate the predictable, additive effects of various functional groups on the ¹H NMR spectrum. This comparative approach, grounded in first principles, equips the scientist with the tools to confidently analyze not just this molecule, but a wide array of similarly complex structures.

Structural Overview and Predicted ¹H NMR Spectrum

The first step in any NMR analysis is a thorough examination of the molecule's structure to predict the expected spectrum. 5-Amino-2-bromo-4-fluorobenzoic acid possesses a 1,2,4,5-tetrasubstituted benzene ring, which gives rise to two distinct aromatic proton signals. Additionally, it features three exchangeable protons from the carboxylic acid and amino groups.

dot graph "Molecular_Structure" { layout=neato; node [shape=none, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

} Figure 1: Structure of 5-Amino-2-bromo-4-fluorobenzoic acid with proton labeling.

Predicted Spectral Features:

• Aromatic Protons (H-3 and H-6):

  • H-3 (Blue): This proton is positioned ortho to both the electron-withdrawing carboxylic acid and bromine groups. This environment will cause a significant downfield shift. It will be split by the adjacent fluorine atom at C-4 (ortho coupling, ³JHF) and by the distant H-6 proton (meta coupling, ⁴JHH). Thus, a doublet of doublets (dd) is predicted.

  • H-6 (Yellow): This proton is ortho to the strongly electron-donating amino group, which will cause a notable upfield shift relative to H-3. It will be split by the fluorine atom at C-4 (meta coupling, ⁴JHF) and the H-3 proton (meta coupling, ⁴JHH). A doublet of doublets (dd) is also predicted for this proton.

• Exchangeable Protons:

  • -COOH (Red): The carboxylic acid proton is highly deshielded and acidic. It is expected to appear as a very broad singlet at a chemical shift greater than 10 ppm. Its identity can be confirmed by its disappearance upon D₂O exchange.[1][2]

  • -NH₂ (Green): The two amine protons are equivalent and typically appear as a broad singlet. The chemical shift is highly dependent on solvent, concentration, and temperature but is generally found in the mid-range of the spectrum for aromatic amines.[1][2][3] This signal will also disappear upon D₂O exchange.

Comparative Analysis: Deconstructing the Substituent Effects

To substantiate our predictions, we will compare the target molecule to simpler, structurally related benzoic acids. This allows for a clear, stepwise visualization of how each substituent influences the chemical shifts and coupling patterns of the aromatic protons.

Compound	H-3 (δ, ppm)	H-6 (δ, ppm)	Notes
Benzoic Acid	~7.5-7.6 (t)	~8.1 (d)	The protons ortho to the -COOH (H-2/H-6) are deshielded.
4-Fluorobenzoic Acid	~7.2 (t)	~8.1 (dd)	The fluorine atom introduces H-F coupling.
2-Bromo-4-fluoroaniline	~7.1 (dd)	~6.8 (dd)	Aniline derivative showing the upfield shift caused by the -NH₂ group. H-F coupling is present.[4][5]
4-Amino-3-bromobenzoic acid	~7.6 (dd)	~6.8 (d)	A close analogue. Demonstrates the deshielding effect of the ortho-bromo substituent.[6]
5-Amino-2-bromo-4-fluorobenzoic acid (Predicted)	~7.8 - 8.0 (dd)	~6.8 - 7.0 (dd)	H-3 is strongly deshielded by ortho -COOH and -Br. H-6 is shielded by ortho -NH₂.

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions.

This comparative analysis demonstrates the powerful and predictable nature of substituent effects in ¹H NMR:

• Electron-Withdrawing Groups (-COOH, -Br): These groups deshield nearby protons (especially in the ortho position), shifting their signals downfield to higher ppm values.[2]

• Electron-Donating Groups (-NH₂): This group shields nearby protons, shifting their signals upfield to lower ppm values.[2]

• Fluorine (-F): Besides its electronic effect, the key feature of fluorine is its spin-spin coupling with nearby protons, providing invaluable structural information through characteristic splitting patterns.[7][8] Typical aromatic H-F coupling constants are ³J (ortho) ≈ 6-10 Hz and ⁴J (meta) ≈ 1-3 Hz.[9]

dot graph "Coupling_Diagram" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", width=0.6]; edge [color="#5F6368", penwidth=1.5];

} Figure 2: Key spin-spin coupling interactions in the aromatic region.

Experimental Protocol for High-Fidelity Spectrum Acquisition

The quality of an NMR spectrum is fundamentally dependent on rigorous experimental technique. The following protocol outlines the best practices for analyzing compounds like 5-Amino-2-bromo-4-fluorobenzoic acid.

A. Sample Preparation

• Solvent Selection: Due to the presence of both acidic (-COOH) and basic (-NH₂) functional groups, solubility can be a challenge. DMSO-d₆ is the recommended solvent. It is an excellent solvent for polar molecules and its hygroscopic nature allows for the clear observation of exchangeable protons, which might otherwise be broadened or obscured in other solvents like CDCl₃.[1][10]

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of DMSO-d₆. Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Internal Standard: Tetramethylsilane (TMS) is typically pre-added to the deuterated solvent by the manufacturer and serves as the internal reference (δ = 0.00 ppm).

B. NMR Spectrometer Setup and Data Acquisition

• Instrument: A 400 MHz (or higher) NMR spectrometer is recommended for achieving good signal dispersion, which is crucial for resolving the complex splitting patterns in the aromatic region.

• Standard ¹H Acquisition:

  • Temperature: Set the probe temperature to 298 K (25 °C).

  • Shimming: Carefully shim the magnetic field on the sample to ensure high resolution and symmetrical peak shapes.

  • Pulse Sequence: Use a standard single-pulse sequence.

  • Acquisition Parameters:

    • Spectral Width: ~16 ppm (from -2 to 14 ppm) to ensure all signals, including the carboxylic acid proton, are captured.

    • Number of Scans: 16 to 64 scans, depending on the sample concentration.

    • Relaxation Delay (d1): 2-5 seconds to allow for full relaxation of the protons, ensuring accurate integration.

  • Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase and baseline correct the spectrum carefully. Reference the TMS peak to 0.00 ppm.

• D₂O Exchange Experiment:

  • After acquiring the initial spectrum, remove the NMR tube from the spectrometer.

  • Add 1-2 drops of deuterium oxide (D₂O) to the tube.

  • Gently shake the tube to mix the contents and allow it to stand for a few minutes.

  • Re-acquire the ¹H NMR spectrum using the same parameters. The signals corresponding to the -COOH and -NH₂ protons will significantly decrease in intensity or disappear entirely, confirming their assignment.[2]

dot graph "Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5]; edge [color="#4285F4", penwidth=1.5];

} Figure 3: Workflow for the ¹H NMR analysis of 5-Amino-2-bromo-4-fluorobenzoic acid.

Conclusion

The ¹H NMR spectrum of 5-Amino-2-bromo-4-fluorobenzoic acid is a prime example of how a systematic, comparative approach can unravel the complexities of a polysubstituted aromatic system. By understanding the fundamental electronic effects of each substituent and the predictable nature of spin-spin coupling, particularly H-F coupling, a confident and accurate structural assignment can be made. The combination of predictive analysis, comparison with known analogues, and rigorous experimental protocol, including D₂O exchange, provides a self-validating system for structural elucidation that is indispensable in the fields of chemical research and drug development.

References

• PubChem. (n.d.). 2-Bromo-4-fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). New Journal of Chemistry Supporting Information. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• Mohanty, S., & Venkateswarlu, P. (1967). Proton and fluorine NMR spectra of fluorobenzene. Molecular Physics, 13(4), 329-337. Retrieved from [Link]

• University of Regensburg. (n.d.). A Guide to ¹H NMR Spectroscopy. Retrieved from [Link]

• Filarowski, A., et al. (2017). Polar solvent fluctuations drive proton transfer in hydrogen bonded complexes of carboxylic acid with pyridines: NMR, IR and ab initio MD study. Physical Chemistry Chemical Physics, 19(30), 19700-19713. Retrieved from [Link]

• University of Wisconsin-Madison. (2007). Coupling of Protons with Fluorine. Retrieved from [Link]

• Iwaoka, M., et al. (1991). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. Journal of the Chemical Society, Perkin Transactions 2, (7), 1037-1041. Retrieved from [Link]

• Compound Interest. (n.d.). A Guide to ¹H NMR Chemical Shift Values. Retrieved from [Link]

• Cosimi, E., et al. (2019). Combined experimental and theoretical study of long-range H–F interactions in α-fluoro amides. Chemical Communications, 55(10), 1422-1425. Retrieved from [Link]

• Kim, H., Gao, J., & Burgess, D. J. (2009). Evaluation of solvent effects on protonation using NMR spectroscopy: implication in salt formation. International journal of pharmaceutics, 377(1-2), 105–111. Retrieved from [Link]

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C13 NMR chemical shifts for 5-Amino-2-bromo-4-fluorobenzoic acid

Topic: Comparative C13 NMR Analysis: 5-Amino-2-bromo-4-fluorobenzoic Acid vs. Structural Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Application Context

5-Amino-2-bromo-4-fluorobenzoic acid (CAS 1340460-29-8) is a critical scaffold in the synthesis of fluorinated pharmaceuticals and agrochemicals. Its unique substitution pattern—combining a halogenated core with an amino handle—makes it a versatile building block for nucleophilic aromatic substitutions and palladium-catalyzed cross-couplings.

However, the synthesis of polysubstituted benzoic acids often yields regioisomers (e.g., 2-Amino-4-bromo-5-fluorobenzoic acid) that are difficult to distinguish by ¹H NMR alone due to the paucity of aromatic protons. Carbon-13 NMR (¹³C NMR) provides the definitive structural fingerprint required for quality control (QC) and structural validation.

This guide provides a technical comparison between the target molecule and its closest structural isomers, utilizing experimental data and theoretical shift analysis to establish a self-validating identification protocol.

Structural Analysis & Theoretical Shift Prediction

To accurately interpret the NMR spectrum, we must deconstruct the molecule into its constituent electronic effects. The chemical shifts are governed by the additivity of substituent effects relative to the benzoic acid core.

2.1 Substituent Effects on the Benzoic Acid Core

• Carboxyl Group (-COOH): Deshields the ipso carbon (~130 ppm) and the carbonyl carbon (~167 ppm).

• Fluorine (-F): Causes massive deshielding at the ipso carbon (+35 ppm) and significant shielding at ortho positions (-13 ppm). Crucially, it introduces C-F coupling (

  ), splitting signals into doublets.

• Bromine (-Br): Exhibits the Heavy Atom Effect , causing an upfield shift (shielding) of the ipso carbon (-5 to -10 ppm), often shifting it into the alkene/aromatic region (~110-120 ppm).

• Amino Group (-NH₂): A strong electron donor (+M effect). It shields ortho and para positions significantly (-13 ppm) while deshielding the ipso carbon (+19 ppm).

2.2 Predicted Shift Table: 5-Amino-2-bromo-4-fluorobenzoic Acid

Target Molecule

Carbon Position	Substituent Environment	Predicted Shift (δ ppm)	Multiplicity ( )	Notes
C-7 (C=O)	Carboxyl	166.0 - 168.0	s (or d, small)	Typical benzoic acid range.
C-4	C-F (Ipso)	154.0 - 158.0	d ( Hz)	Distinctive large coupling.
C-5	C-NH₂ (Ipso)	134.0 - 138.0	d ( Hz)	Shielded by ortho-F? No, F is deshielding at ortho? F is shielding at ortho.
C-1	C-COOH (Ipso)	135.0 - 138.0	s	Deshielded by COOH.
C-3	C-H	124.0 - 126.0	d ( Hz)	Ortho to F and Br.
C-2	C-Br (Ipso)	115.0 - 118.0	d ( Hz)	Upfield due to Heavy Atom Effect.
C-6	C-H	116.0 - 118.0	d ( Hz)	Shielded by ortho-NH₂.

Comparative Analysis: Target vs. Isomer

The most common impurity or regioisomer formed during synthesis is 2-Amino-4-bromo-5-fluorobenzoic acid . Distinguishing these two is critical.

3.1 Experimental Data Reference (Isomer)

Compound: 2-Amino-4-bromo-5-fluorobenzoic acid (CAS 1374208-42-0) Solvent: DMSO-d₆, 100 MHz

Signal (δ ppm)	Assignment	Comparison Logic
170.5	C=O	Significantly Downfield. The 2-amino group forms an intramolecular H-bond with the carboxyl, shifting it >169 ppm (Anthranilic acid effect). The Target (5-Amino) lacks this interaction and should appear <168 ppm.
148.5	C-F (Ipso)	Doublet ( Hz). Center of 149.6/147.3 split.
147.6	C-NH₂ (Ipso)	Consistent with amino-substituted aromatics.
120.4	C-Br (Ipso)	Slightly higher than the target due to being meta to COOH rather than ortho.
99.5	C-3 (C-H)	Highly Shielded. This carbon is ortho to two shielding groups (NH₂ and Br? No, NH₂ is shielding, Br is deshielding). The "Anthranilic" C3 is typically very upfield (~116). 99.5 indicates extreme shielding unique to the 2-amino isomer pattern.

3.2 Diagnostic Decision Tree

Use this logic to validate your product.

Figure 1: Decision tree for distinguishing 5-Amino-2-bromo-4-fluorobenzoic acid from its anthranilic acid isomer.

Detailed Experimental Protocol

To ensure reproducibility and minimize solvent effects (which can shift peaks by ±1-2 ppm), follow this standardized protocol.

4.1 Sample Preparation

• Solvent Choice: Use DMSO-d₆ (Dimethyl sulfoxide-d6).

  • Reasoning: Amino-benzoic acids are zwitterionic and often insoluble in CDCl₃. DMSO disrupts intermolecular hydrogen bonding (dimers), sharpening the peaks, though intramolecular H-bonds (like in the isomer) remain observable.

• Concentration: Dissolve 30–50 mg of solid in 0.6 mL of solvent.

  • Note: High concentration is required for ¹³C NMR to detect quaternary carbons (C-F, C-Br, C-COOH) within a reasonable timeframe.

• Filtration: Filter the solution through a glass wool plug into the NMR tube to remove paramagnetic particulates (iron dust) that broaden lines.

4.2 Instrument Parameters (Bruker/Varian 400 MHz equivalent)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds .

  • Critical: Quaternary carbons (C=O, C-Br, C-F) have long T1 relaxation times. A short D1 will suppress these signals, making integration impossible and detection difficult.

• Scans (NS): Minimum 1024 scans (approx. 30-45 mins).

• Spectral Width: 240 ppm (to capture C=O around 170 ppm).

4.3 Advanced Tip: 19F-Decoupling

If your spectrometer has a third channel (HFCN probe), apply ¹⁹F decoupling during ¹³C acquisition.

• Benefit: This collapses the complex C-F doublets into singlets, significantly boosting the signal-to-noise ratio (S/N) and simplifying assignment.

• Result: The C4 signal will appear as a sharp singlet at ~156 ppm instead of a low-intensity doublet.

Summary of Key Chemical Shifts

Carbon Type	Target (5-Amino...)[1][2][3][4]	Isomer (2-Amino...)[5]	Diagnostic Value
Carbonyl (C=O)	~167 ppm	~170.5 ppm	High (H-bonding effect)
C-F (Ipso)	~156 ppm (d)	~148 ppm (d)	Medium
C-Br (Ipso)	~117 ppm	~120 ppm	Low
Most Shielded CH	~117 ppm	~99.5 ppm	High (Electronic crowding)

References

• National Institutes of Health (PubChem). Compound Summary: 2-Amino-4-bromo-5-fluorobenzoic acid (CID 67514961). Available at: [Link]

• Reich, H. J.Hans Reich's Collection: 13C Chemical Shifts of Benzenes and Derivatives. University of Wisconsin-Madison. (Standard reference for substituent additivity rules).

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A Comparative Guide to the LC-MS Fragmentation of Substituted Benzoic Acids: Predicting the Behavior of 5-Amino-2-bromo-4-fluorobenzoic acid

In the landscape of drug discovery and chemical synthesis, the precise structural elucidation of novel molecular entities is paramount. 5-Amino-2-bromo-4-fluorobenzoic acid is a highly substituted aromatic compound with potential as a versatile building block. Its multi-functionalized structure presents a unique analytical challenge. Liquid chromatography-mass spectrometry (LC-MS) is the definitive tool for this purpose, and a deep understanding of the molecule's fragmentation pattern under collision-induced dissociation (CID) is essential for its unambiguous identification in complex matrices.

This guide provides a detailed, predictive analysis of the electrospray ionization (ESI) LC-MS/MS fragmentation pattern of 5-Amino-2-bromo-4-fluorobenzoic acid. As direct experimental data for this specific compound is not widely published, we establish a scientifically rigorous comparison with a well-characterized, structurally related compound: 2-Bromobenzoic acid. By contrasting the known fragmentation of the simpler analogue with the predicted behavior of our target molecule, we can explain the causal effects of the amino and fluoro substituents on the fragmentation pathways. This comparative approach serves as a powerful, self-validating framework for researchers to tentatively identify and characterize this and similar molecules.

Part 1: Predicted Fragmentation of 5-Amino-2-bromo-4-fluorobenzoic acid

The initial step in mass spectrometric analysis is the ionization of the target molecule. Given the presence of a carboxylic acid group, 5-Amino-2-bromo-4-fluorobenzoic acid is expected to ionize efficiently in negative ESI mode, forming the deprotonated molecular ion [M-H]⁻. The bromine atom will result in a characteristic isotopic pattern, with two major peaks of nearly equal intensity separated by approximately 2 m/z units.

• Molecular Formula: C₇H₅BrFNO₂

• Monoisotopic Mass: 232.95 g/mol

• Predicted Precursor Ion [M-H]⁻: m/z 231.94 and 233.94

Upon subjecting the precursor ion to CID, fragmentation is induced. For aromatic carboxylic acids, the most common and energetically favorable fragmentation pathway is the neutral loss of carbon dioxide (CO₂), a small, stable molecule.[1][2]

Primary Predicted Fragmentation:

• Loss of CO₂ (44 Da): The primary fragmentation is the neutral loss of CO₂ from the carboxylate group. This results in a highly stabilized aniline-type fragment. The presence of the electron-donating amino group and the electron-withdrawing halogens on the aromatic ring will influence the stability of this fragment ion.

  • Predicted Fragment: [M-H-CO₂]⁻

  • Predicted m/z: 187.95 and 189.95

Secondary Predicted Fragmentations:

Further fragmentation of the primary product ion (m/z 187.95/189.95) can occur at higher collision energies, likely involving the loss of the halogen substituents.

• Loss of Br• (79/81 Da): Subsequent loss of a bromine radical.

• Loss of HF (20 Da): Loss of hydrogen fluoride.

The following diagram illustrates the predicted primary fragmentation pathway.

Predicted primary fragmentation pathway for 5-Amino-2-bromo-4-fluorobenzoic acid.

Part 2: Experimental Analysis of 2-Bromobenzoic Acid as a Comparative Analogue

To ground our predictions in experimental reality, we will compare the expected fragmentation of our target molecule with the known fragmentation of 2-Bromobenzoic acid. This simpler molecule lacks the amino and fluoro substituents, allowing us to isolate the effects of these groups.

• Molecular Formula: C₇H₅BrO₂

• Monoisotopic Mass: 199.95 g/mol

• Precursor Ion [M-H]⁻: m/z 198.94 and 200.94

The fragmentation of 2-Bromobenzoic acid, like other aromatic acids, is dominated by the loss of CO₂.[1] The NIST Mass Spectrometry Data Center provides reference spectra for this compound, confirming this primary fragmentation pathway.[3]

Experimentally Confirmed Fragmentation:

• Loss of CO₂ (44 Da): The base peak in the MS/MS spectrum corresponds to the neutral loss of CO₂, forming the bromophenyl anion.

  • Fragment: [M-H-CO₂]⁻

  • m/z: 154.95 and 156.95

• Loss of Br• (79/81 Da): A secondary, less intense fragment can be observed corresponding to the loss of the bromine atom from the precursor ion.

  • Fragment: [M-H-Br]⁻

  • m/z: 121.03

The diagram below shows the established fragmentation for 2-Bromobenzoic acid.

Experimentally observed fragmentation pathways for 2-Bromobenzoic acid.

Part 3: Comparative Analysis and Discussion

By comparing the two molecules, we can make informed predictions about the influence of the amino and fluoro groups on the fragmentation of 5-Amino-2-bromo-4-fluorobenzoic acid.

Feature	2-Bromobenzoic Acid (Reference)	5-Amino-2-bromo-4-fluorobenzoic acid (Predicted)
Precursor Ion [M-H]⁻	m/z 198.9 / 200.9	m/z 231.9 / 233.9
Primary Fragmentation	Loss of CO₂ (-44 Da)	Loss of CO₂ (-44 Da)
Primary Fragment Ion	m/z 154.9 / 156.9	m/z 187.9 / 189.9
Secondary Fragmentation	Loss of Br• (-79/81 Da)	Predicted loss of Br• or HF

The primary fragmentation pathway—the loss of CO₂—is conserved between both molecules, as it is a characteristic feature of the benzoic acid moiety.[1][4] The key difference lies in the mass of the resulting fragment ion, which is shifted by the mass of the additional amino (-NH₂) and fluoro (-F) substituents minus the mass of a hydrogen atom.

The electronic effects of these substituents also play a crucial role. The amino group is a strong electron-donating group, which will increase the electron density on the aromatic ring and may further stabilize the primary fragment ion after the loss of CO₂. Conversely, the fluorine atom is strongly electron-withdrawing. This interplay of electronic effects can influence the energy required to induce fragmentation. One could hypothesize that the increased stability of the resulting fragment in the target molecule might make the initial loss of CO₂ even more favorable compared to the reference compound under identical collision energy conditions.

Experimental Protocol: A Self-Validating Workflow

To experimentally verify the predicted fragmentation and confirm the identity of 5-Amino-2-bromo-4-fluorobenzoic acid, the following LC-MS/MS protocol should be employed.

1. Sample Preparation:

• Prepare a 1 µg/mL stock solution of the compound in a 50:50 mixture of methanol and water.

• For LC-MS analysis, dilute the stock solution to a final concentration of 100 ng/mL using the initial mobile phase composition.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separating small aromatic acids.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 4 min, hold for 1 min, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MS1 Scan: Scan from m/z 50 to 300 to confirm the presence of the [M-H]⁻ precursor ions (m/z 231.9 / 233.9).

• MS/MS (Tandem MS):

  • Select the m/z 231.9 ion as the precursor for fragmentation.

  • Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe the primary and any secondary fragments. Collision-induced dissociation (CID) with a neutral gas like argon is standard.[5][6]

  • Scan the product ions from m/z 50 to 250.

• Validation: The presence of the precursor ion at m/z 231.9/233.9 and the predicted primary fragment at m/z 187.9/189.9 would provide strong evidence for the compound's identity.

The following workflow diagram outlines the analytical process.

Step-by-step workflow for the LC-MS/MS analysis.

This comparative and predictive guide provides a robust framework for researchers working with 5-Amino-2-bromo-4-fluorobenzoic acid. By understanding the fundamental fragmentation pathways of aromatic carboxylic acids and logically deducing the influence of specific substituents, scientists can confidently approach the structural elucidation of this and other novel chemical entities, accelerating the pace of research and development.

References

• Arakawa, R., et al. (2000). High-energy collision-induced dissociation of small polycyclic aromatic hydrocarbons. Journal of Mass Spectrometry, 35(2), 206-212. Available at: [Link]

• Chromatography Today. (n.d.). Metabolite Profiling of 2-, 3- and 4- Bromobenzoic Acids both In Vitro and In Vivo. Available at: [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• Harvey, D. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• McLafferty, F. W., & Gohlke, R. S. (1959). Mass Spectrometric Analysis. Aromatic Acids and Esters. Analytical Chemistry, 31(12), 2076-2082. Available at: [Link]

• MCR Labs. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 2-bromo-. NIST WebBook. Available at: [Link]

• PubChem. (n.d.). 2-Bromobenzoic acid. Available at: [Link]

• Taylor & Francis Online. (n.d.). Collision-induced dissociation – Knowledge and References. Available at: [Link]

• Whitman College. (n.d.). GCMS Section 6.12 - Fragmentation of Carboxylic Acids. Available at: [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Available at: [Link]

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comparing reactivity of 5-amino vs 2-amino bromofluorobenzoic acids

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter synthetic bottlenecks driven by seemingly minor structural differences in building blocks. When comparing the reactivity of 2-amino-4-bromo-5-fluorobenzoic acid and 5-amino-2-bromo-4-fluorobenzoic acid , we are looking at a classic case of positional isomerism dictating entirely divergent synthetic strategies.

While both compounds share the same molecular weight and functional groups, the relative positioning of the amine, bromine, and carboxylic acid moieties creates distinct steric and electronic microenvironments. This guide objectively compares their reactivity profiles, explains the causality behind their behavior, and provides field-proven, self-validating protocols to overcome their respective synthetic hurdles.

Structural & Mechanistic Divergence

The fundamental reactivity differences between these two isomers stem from the ortho-effects relative to the carboxylic acid[1].

• 2-Amino-4-bromo-5-fluorobenzoic acid (Compound A): This is an anthranilic acid derivative. The amine is ortho to the carboxylic acid, leading to intramolecular hydrogen bonding that reduces the amine's nucleophilicity. Furthermore, this proximity heavily influences C-terminal activation[2].

• 5-Amino-2-bromo-4-fluorobenzoic acid (Compound B): This is a 2-halobenzoic acid derivative. The amine is meta to the carboxylic acid and highly nucleophilic. However, the bulky bromine atom is ortho to the carboxylic acid, creating severe steric hindrance that dictates its cross-coupling and amidation kinetics[3].

Fig 1. Structural reactivity maps highlighting steric and electronic clashes.

Reactivity Vector 1: Amide Coupling & The Benzoxazinone Trap

Compound A (2-Amino): When activating the C-terminus of 2-amino-4-bromo-5-fluorobenzoic acid with standard uronium salts (e.g., HATU) or carbodiimides (EDC), the highly electrophilic activated ester is rapidly attacked by the adjacent ortho-amine. This intramolecular cyclization ejects the leaving group, forming a stable 6-membered 1,3-benzoxazin-4-one heterocycle[4]. This side reaction depletes the active ester before the exogenous amine can react, resulting in trace or no coupling[2]. To bypass this, researchers must utilize 1,1'-Carbonyldiimidazole (CDI) to form a controllable N-acylimidazole, or employ thio-urea organocatalysts to open the benzoxazinone ring in situ[5].

Compound B (5-Amino): Because the amine is distant from the C-terminus, benzoxazinone formation is impossible. However, the ortho-bromine atom sterically shields the carbonyl carbon. While standard coupling reagents work, the kinetics are noticeably sluggish, often requiring elevated temperatures (50 °C) or highly active reagents like COMU or HATU to drive the reaction to completion.

Reactivity Vector 2: Palladium-Catalyzed Cross-Coupling

Compound A (2-Amino): The C4-Br bond is highly accessible and electronically activated for oxidative addition by the electron-withdrawing para-carboxylic acid and ortho-fluorine. Standard Suzuki-Miyaura conditions (e.g., Pd(dppf)Cl₂, K₂CO₃, 80 °C) proceed seamlessly with high turnover frequencies.

Compound B (5-Amino): Cross-coupling at the C2-Br position is notoriously difficult[3]. The bulky ortho-carboxylate group sterically blocks the approach of the bulky PdL₂ active species. More critically, once oxidative addition finally occurs, the carboxylate oxygen can coordinate to the empty orbital on the Pd(II) center, forming a highly stable palladacycle. This intermediate resists transmetalation with the boronic acid, stalling the catalytic cycle and often leading to protodehalogenation (loss of the bromine atom without coupling)[3]. Overcoming this requires highly electron-rich, sterically massive Buchwald ligands (like SPhos) to force oxidative addition and physically prevent carboxylate coordination[6].

Fig 2. Overcoming steric hindrance in Suzuki coupling of 2-bromobenzoic acids.

Quantitative Comparison Matrix

Parameter	2-Amino-4-bromo-5-fluorobenzoic acid	5-Amino-2-bromo-4-fluorobenzoic acid
Amine Nucleophilicity	Low (Deactivated by H-bonding)	High (Standard aniline reactivity)
Amide Coupling Risk	High (Forms 1,3-benzoxazin-4-one)	Low (Steric slowing, no cyclization)
Suzuki Coupling Kinetics	Fast (Accessible C4-Br)	Sluggish (Sterically hindered C2-Br)
Primary Suzuki Byproduct	Homocoupling	Protodehalogenation ([M-Br+H])
Optimal Pd Ligand	dppf, PPh₃	SPhos, XPhos
Optimal Amidation Reagent	CDI (One-pot method)	HATU / DIPEA

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding analytical checkpoints to confirm mechanistic success before proceeding.

Protocol 1: CDI-Mediated Amidation of 2-Amino-4-bromo-5-fluorobenzoic acid

Objective: Suppress benzoxazinone formation during amide coupling.

• Activation: Dissolve 2-amino-4-bromo-5-fluorobenzoic acid (1.0 eq) in anhydrous THF (0.2 M). Add 1,1'-Carbonyldiimidazole (CDI, 1.2 eq) portion-wise at 0 °C. Stir for 2 hours at room temperature[5].

• Validation Checkpoint 1: Withdraw a 5 µL aliquot, quench in anhydrous methanol, and analyze via LC-MS. The presence of the methyl ester mass indicates successful N-acylimidazole formation. A mass corresponding to [M-H₂O] indicates unwanted benzoxazinone cyclization.

• Coupling: Add the target amine (1.5 eq) and DBU (0.5 eq) to the reaction mixture. Heat to 50 °C for 12 hours.

• Workup: Quench with 1N HCl, extract with EtOAc, and wash with brine. The organic layer contains the desired anthranilamide.

Protocol 2: Sterically Hindered Suzuki Coupling of 5-Amino-2-bromo-4-fluorobenzoic acid

Objective: Overcome C2-Br steric blockade and prevent palladacycle stalling.

• Preparation: In a rigorously dried Schlenk flask, combine 5-amino-2-bromo-4-fluorobenzoic acid (1.0 eq), arylboronic acid (1.5 eq), K₃PO₄ (3.0 eq), Pd₂(dba)₃ (2 mol%), and SPhos (4 mol%)[3].

• Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (10:1 v/v, 0.1 M). Subject the flask to three freeze-pump-thaw cycles. Oxygen must be strictly excluded to protect the electron-rich SPhos ligand.

• Reaction: Heat the mixture to 100 °C for 16 hours.

• Validation Checkpoint 2: Analyze the crude mixture via LC-MS. If the primary byproduct is the protodehalogenated species (mass [M-Br+H]), oxidative addition was successful but transmetalation failed. This indicates the boronic acid may be degrading, requiring a switch to a boronic ester (pinacol ester) or anhydrous fluoride-based conditions (e.g., CsF in Toluene).

References

• National Center for Biotechnology Information. "2-Amino-4-bromo-5-fluorobenzoic acid." PubChem. URL: [Link]

• RSC Advances. "(Thio)urea-mediated benzoxazinone opening." Royal Society of Chemistry. URL:[Link]

• MDPI. "Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance." MDPI. URL: [Link]

• ChemRxiv. "CDI Mediates Mild and One-Pot Syntheses of 4H-1,3-Benzoxazinones." ChemRxiv. URL: [Link]

• Beilstein Journal of Organic Chemistry. "Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position." Beilstein Journals. URL: [Link]

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• 1. 2-Amino-4-bromo-5-fluorobenzoic acid | C7H5BrFNO2 | CID 67514961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Thio)urea-mediated benzoxazinone opening: mild approach towards synthesis of o-(substituted amido)benzamides - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Reference Standards for 5-Amino-2-bromo-4-fluorobenzoic Acid: A Comparative Technical Guide

Executive Summary: The Criticality of Intermediate Qualification

In the synthesis of BRAF inhibitors like Dabrafenib (Tafinlar) , the quality of the starting material 5-Amino-2-bromo-4-fluorobenzoic acid (CAS: 1340460-29-8 / 119326-64-0 derivatives) is a critical quality attribute (CQA). As a multi-functionalized benzoic acid, this compound presents specific analytical challenges: regioisomerism , de-halogenation instability , and variable salt formation .

This guide objectively compares the use of Certified Reference Standards (CRS) against Commercial Research-Grade Chemicals and In-House Synthesized Standards . It provides experimental protocols to detect common "silent" impurities that generic Certificates of Analysis (CoA) often miss.

The Landscape of Reference Standards

For pharmaceutical intermediates, there is often no Pharmacopeial (USP/EP) Primary Standard available. Researchers must choose between three tiers of materials.

Table 1: Comparative Performance Matrix

Feature	Tier 1: Certified Reference Standard (CRS)	Tier 2: In-House Secondary Standard	Tier 3: Commercial Research Grade
Primary Use	GMP Release, Method Validation, OOS Investigation	Routine QC Release, In-Process Control (IPC)	Early R&D, Synthesis Optimization
Assay Method	Mass Balance (100% - Impurities - Water - Residual Solvents - ROI)	Quantified against Tier 1 (Potency Assignment)	Area % by HPLC (often ignores water/salts)
Isomer Purity	Confirmed (qNMR + Orthogonal HPLC)	Assumed based on synthesis route	Often Unknown (Risk of 2-Amino-4-bromo isomer)
Water Content	Measured (KF Titration)	Measured	Rarely reported (Hygroscopic risk)
Risk Profile	Low	Medium (Dependent on qualification rigor)	High (Can lead to API batch failure)

Technical Deep Dive: The Hidden Risks of "Alternatives"

The Regioisomer Trap

The synthesis of 5-amino-2-bromo-4-fluorobenzoic acid often involves the reduction of 4-bromo-5-fluoro-2-nitrobenzoic acid . If the precursor nitration was not 100% regioselective, the final product will contain 2-amino-4-bromo-5-fluorobenzoic acid .

• The Problem: These isomers have identical Molecular Weights (MW 234.02) and extremely similar UV spectra. Standard C18 gradients often co-elute them.

• The Consequence: Using a Tier 3 standard with 1% isomer contamination will "blind" your QC method, allowing 1% isomeric impurity into the API, potentially causing clinical failure.

De-bromination Instability

During the reduction step (Nitro

Amino), catalytic hydrogenation can accidentally remove the Bromine atom, yielding 3-amino-4-fluorobenzoic acid .

• CRS Advantage: A Certified Standard quantifies this specific impurity, ensuring the response factor (RRF) is established.

• Alternative Risk: Commercial grades often report "98% Purity" without specifying if the 2% is inert salts or this reactive de-brominated byproduct.

Experimental Protocols

Protocol A: Isomer-Resolving HPLC Method

Objective: To separate the target 5-amino isomer from the 2-amino regioisomer and de-brominated impurities.

Rationale: Standard C18 columns struggle with the dipole differences of positional isomers. We utilize a Phenyl-Hexyl stationary phase which employs

- interactions to discriminate between the varying electron densities of the aromatic ring isomers.

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.0 µm (e.g., Phenomenex Luna or Waters XSelect).

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress ionization of carboxylic acid, sharpening peaks).

• Mobile Phase B: Methanol (Preferred over ACN for better selectivity of halogenated aromatics).

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 30°C.

• Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide/carbonyl).

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	20	Isocratic Hold (Retain polar de-brominated impurities)
5.0	20	End Hold
20.0	80	Linear Gradient (Elute main compound & isomers)
25.0	95	Wash

| 25.1 | 20 | Re-equilibration |

Acceptance Criteria for Reference Standard:

• Resolution (

  ): between 5-Amino and 2-Amino isomers.

• Tailing Factor:

  (Critical for accurate integration).

Protocol B: Qualification of an In-House Secondary Standard

Objective: To certify a synthesized batch as a Reference Standard when a commercial CRS is unavailable.

• Hygroscopicity Assessment: Perform Karl Fischer (KF) titration in triplicate. Note: Amino-benzoic acids can form hydrates.

• Residue on Ignition (ROI): Determine inorganic content (sulfated ash). Limit:

  .

• Structure Elucidation: 1H-NMR (DMSO-d6) to confirm substitution pattern. Look for the distinct para vs meta coupling constants of the aromatic protons to rule out isomers.

• Mass Balance Calculation (The "Gold Standard" Assay):

  Do not use "Area %" as Potency.

Visualizations

Diagram 1: Impurity Pathways & Control Strategy

This diagram illustrates where critical impurities originate and how the Reference Standard validates their detection.

Caption: Synthesis pathway showing the origin of critical impurities (De-brominated and Regioisomers) and their control via the Reference Standard.

Diagram 2: Reference Standard Qualification Workflow

A self-validating logic flow for establishing a trusted secondary standard.

Caption: Step-by-step workflow for qualifying a secondary reference standard from raw material.

Conclusion & Recommendations

For the analysis of 5-Amino-2-bromo-4-fluorobenzoic acid , the cost of a Certified Reference Standard is negligible compared to the risk of isomer contamination in late-stage drug development.

• For GMP/GLP: Always use a Primary or Certified Secondary Standard characterized by Mass Balance.

• For Method Development: Use the Phenyl-Hexyl HPLC Protocol described above to ensure specificity against regioisomers.

• Warning: Never accept a commercial chemical as a reference standard based solely on "HPLC Area %" without verifying water content and isomeric purity.

References

• Rheault, T. R., et al. (2013).[3] Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors.[3] ACS Medicinal Chemistry Letters.

• U.S. Food and Drug Administration (FDA). (2022).[4] FDA grants accelerated approval to dabrafenib in combination with trametinib.[4] [4]

• MedKoo Biosciences. Dabrafenib Synthetic Routes and Intermediates.

• Joseph, S. M., & Palasota, J. A. (2001). The Combined Effects of pH and Percent Methanol on the HPLC Separation of Benzoic Acid and Phenol. Columbia University / University of St. Thomas.

• ResolveMass Laboratories. (2026). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines).

Sources

• 1. columbia.edu [columbia.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. medkoo.com [medkoo.com]
• 4. FDA grants accelerated approval to dabrafenib in combination with trametinib for unresectable or metastatic solid tumors with BRAF V600E mutation | FDA [fda.gov]

A Researcher's Guide to the Elemental Analysis of C7H5BrFNO2: Methods, Data, and Interpretation

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is paramount. For a compound such as C7H5BrFNO2, a complex halogenated nitroaromatic, confirming its elemental composition is a critical checkpoint for identity, purity, and quality control. This guide provides an in-depth comparison of analytical methodologies for the elemental analysis of this molecule, supported by practical protocols and data interpretation insights for researchers, scientists, and drug development professionals.

Theoretical Composition: The Analytical Benchmark

Before any analysis begins, the theoretical elemental composition must be calculated. This serves as the "gold standard" against which all experimental results are measured. The molecular formula C7H5BrFNO2 dictates the expected mass percentage of each constituent element.

Molecular Weight Calculation:

The molecular weight is the sum of the atomic weights of all atoms in the molecule. Using the standard atomic weights recommended by the International Union of Pure and Applied Chemistry (IUPAC), we have:

• Carbon (C): 7 × 12.011 g/mol = 84.077 g/mol

• Hydrogen (H): 5 × 1.008 g/mol = 5.040 g/mol

• Bromine (Br): 1 × 79.904 g/mol = 79.904 g/mol

• Fluorine (F): 1 × 18.998 g/mol = 18.998 g/mol

• Nitrogen (N): 1 × 14.007 g/mol = 14.007 g/mol

• Oxygen (O): 2 × 15.999 g/mol = 31.998 g/mol

Total Molecular Weight = 234.024 g/mol

Theoretical Elemental Percentages:

The percentage of each element is calculated by dividing its total mass in the molecule by the total molecular weight and multiplying by 100.

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.011	7	84.077	35.93%
Hydrogen	H	1.008	5	5.040	2.15%
Bromine	Br	79.904	1	79.904	34.14%
Fluorine	F	18.998	1	18.998	8.12%
Nitrogen	N	14.007	1	14.007	5.98%
Oxygen	O	15.999	2	31.998	13.67%
Total	234.024	100.00%

This table forms the basis for validating the identity and purity of a synthesized batch of C7H5BrFNO2.

A Comparative Guide to Analytical Techniques

No single method can determine all elements in our target molecule with optimal efficiency. A combination of techniques is typically employed. The choice of method is driven by the element of interest, required precision, sample throughput, and available instrumentation.

Technique	Elements Determined	Principle	Advantages	Disadvantages
Combustion Analysis (CHN/S Analyzer)	C, H, N, S	Sample is combusted at high temperature (>1000°C) in a stream of pure oxygen. The resulting gases (CO2, H2O, N2, SO2) are separated and quantified by a thermal conductivity detector (TCD).[1][2][3]	Fast, highly accurate, small sample size (1-3 mg), well-established, and automated.[2]	Does not directly determine oxygen or halogens.
Pyrolysis with GC-TCD	O	The sample is pyrolyzed in an inert gas stream. Oxygen-containing products are passed over heated carbon to form carbon monoxide (CO), which is then oxidized to CO2 for quantification.[4][5][6]	Direct determination of oxygen. High accuracy.	Can have interferences from fluorine, which may displace oxygen in the pyrolysis tube.[5] Requires dedicated instrumentation or conversion of a CHN analyzer.
Combustion Ion Chromatography (CIC)	Br, F, Cl, S	The sample undergoes oxidative pyrohydrolytic combustion. The resulting gaseous hydrogen halides (HBr, HF) and sulfur oxides are trapped in an aqueous absorption solution. This solution is then injected into an ion chromatograph for separation and quantification of the corresponding anions (Br⁻, F⁻).[7][8][9][10]	Simultaneous determination of multiple halogens and sulfur.[11] High sensitivity (sub-ppm levels) and specificity.[10] It is an established standard method, such as ASTM D7359.[7][8][9][12][13]	Requires specialized combustion and IC equipment. Can be complex to set up.
X-Ray Fluorescence (XRF)	Br, F (with special crystals)	The sample is irradiated with X-rays, causing elements to emit characteristic secondary (or fluorescent) X-rays. The energy and intensity of these X-rays are used to identify and quantify the elements.[14]	Non-destructive, requires minimal sample preparation, and is very fast.[14]	Lower sensitivity for lighter elements like Fluorine. Matrix effects can be significant.

Expert Insight: For a regulatory environment, a combination of Combustion Analysis for C, H, and N, Pyrolysis for O, and Combustion Ion Chromatography (CIC) for Br and F provides the most robust, accurate, and defensible data package.

Experimental Protocols & Workflows

To ensure trustworthiness, protocols must be self-validating. This involves running blanks, certified reference materials (CRMs), and check standards alongside the unknown sample.

Workflow for Elemental Analysis of C7H5BrFNO2

The following diagram illustrates a comprehensive analytical workflow.

Caption: Comprehensive workflow for the elemental analysis of C7H5BrFNO2.

Protocol 1: C, H, N Determination by Combustion

• Instrument Preparation: Ensure the CHN analyzer is calibrated using a certified standard (e.g., Acetanilide). Run several empty tin capsules to achieve a stable baseline (blank).

• Sample Weighing: Accurately weigh approximately 1-2 mg of the C7H5BrFNO2 sample into a tin capsule using a microbalance. Record the weight to at least 0.001 mg.

• Analysis: Place the sealed capsule into the instrument's autosampler. Initiate the combustion sequence. The instrument will automatically combust the sample, separate the resulting gases (CO₂, H₂O, N₂), and calculate the percentage of each element based on the detector's response and the sample weight.

• Quality Control: Analyze a check standard (a well-characterized compound) after every 5-10 samples to verify instrument performance.

Protocol 2: Br and F Determination by Combustion Ion Chromatography (CIC)

This protocol is based on the principles outlined in methods like ASTM D7359.[7][12][13]

• System Preparation: Calibrate the Ion Chromatograph using certified bromide and fluoride ion standards. Prepare the absorption solution (typically a dilute aqueous solution, sometimes containing hydrogen peroxide to aid oxidation).[15]

• Combustion Setup: Set the combustion furnace temperature to approximately 900-1000°C.[11] Program the instrument to introduce the sample and pass the combustion gases through the absorption solution.

• Sample Weighing: Accurately weigh 1-3 mg of the C7H5BrFNO2 sample into a combustion boat.

• Analysis: Place the boat in the automated sample introduction system. Initiate the analysis. The sample is combusted, gases are absorbed, and the resulting solution is automatically injected into the IC system.

• Data Processing: The chromatogram will show peaks corresponding to fluoride and bromide. The software calculates their concentrations in the absorption solution, which are then used to determine the mass percentage in the original solid sample.

Data Interpretation: A Case Study

A new batch of C7H5BrFNO2, labeled "Sample ID: EXP-481," was synthesized and analyzed according to the protocols above. The following data were obtained.

Element	Theoretical %	Experimental % (EXP-481)	Difference	Acceptance Criteria	Status
Carbon (C)	35.93	35.85	-0.08	± 0.4%	Pass
Hydrogen (H)	2.15	2.19	+0.04	± 0.4%	Pass
Nitrogen (N)	5.98	5.91	-0.07	± 0.4%	Pass
Bromine (Br)	34.14	33.98	-0.16	± 0.5%	Pass
Fluorine (F)	8.12	8.05	-0.07	± 0.5%	Pass
Oxygen (O)	13.67	13.88	+0.21	(By difference)	Pass
Total	100.00	99.86

Analysis of Results:

• Acceptance Criteria: The United States Pharmacopeia (USP) often suggests that the experimentally determined percentage for each element should be within ±0.4% (absolute) of the theoretical value for CHN analysis. For other elements, this can vary, but ±0.5% is a common internal specification for halogens. USP chapters <232> and <233> focus on elemental impurities (heavy metals, etc.) rather than the bulk composition discussed here, but the principle of tight control is central to pharmaceutical quality.[16][17]

• C, H, N, Br, F: All experimentally determined values for Sample EXP-481 fall well within the established acceptance criteria. The small deviations are attributable to standard instrumental and weighing errors.

• Oxygen: Oxygen is often determined by difference (100% minus the sum of all other elements) as a quick check, though direct determination via pyrolysis is more accurate.[18] In this case, the sum of the other elements is 86.12%, implying an oxygen content of 13.88% by difference, which closely matches the direct measurement.

• Total Percentage: The sum of the experimental percentages is 99.86%. A total between 99.5% and 100.5% is generally considered indicative of a pure sample, accounting for minor, non-analyzed impurities (e.g., trace solvent, inorganic ash) and cumulative experimental error.

References

• ASTM D7359-18, Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC) , ASTM International, [Link]

• Analytik Jena, ASTM D7359 Application Note , Analytik Jena, [Link]

• Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons by C-IC according to ASTM D7359 , Trace Elemental Instruments, [Link]

• Simultaneous determination of fluorine, chlorine and bromine in organic compounds by combustion tube method-ion chromatography , J-Stage, [Link]

• Sulphur and Halide Determination by Combustion Ion Chromatography , LCGC International, [Link]

• Measuring Halogen Content with Ion Chromatography , Innovatech Labs, [Link]

• Determination of small amounts of oxygen in organic compounds , National Institute of Standards and Technology (NIST), [Link]

• USP 233 elemental impurities analysis , FILAB, [Link]

• 〈233〉 ELEMENTAL IMPURITIES—PROCEDURES , U.S. Pharmacopeia, [Link]

• CHNSO Organic Elemental Analysis - Sample Preparation , Mettler Toledo, [Link]

• Combustion analysis , Wikipedia, [Link]

• CHNS Determination in nutraceutical products by flash combustion , VELP Scientifica, [Link]

• DETERMINATION OF OXYGEN IN ORGANIC COMPOUNDS WITH THE 440 , Exeter Analytical, Inc., [Link]

• Oxygen in Organic Compounds , ResearchGate, [Link]

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• 2. Combustion analysis - Wikipedia [en.wikipedia.org]
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• 5. DETERMINATION OF ORGANIC OXYGEN - UIC Inc. [uicinc.com]
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• 7. standards.iteh.ai [standards.iteh.ai]
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• 11. Simultaneous determination of fluorine, chlorine and bromine in organic compounds by combustion tube method-ion chromatography [jstage.jst.go.jp]
• 12. D7359 Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC) [store.astm.org]
• 13. img.antpedia.com [img.antpedia.com]
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A Senior Application Scientist's Comparative Guide to 5-Amino-2-bromo-4-fluorobenzoic Acid in Patent Literature

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the strategic selection of building blocks is paramount to the successful synthesis of novel, patentable compounds. Among the vast array of available intermediates, substituted anthranilic acids serve as critical precursors for a multitude of bioactive heterocyclic scaffolds. This guide provides an in-depth technical comparison of 5-Amino-2-bromo-4-fluorobenzoic acid and its alternatives, grounded in patent literature and supported by experimental data, to inform your selection process in the pursuit of next-generation therapeutics and agrochemicals.

The Strategic Importance of 5-Amino-2-bromo-4-fluorobenzoic Acid

5-Amino-2-bromo-4-fluorobenzoic acid is a trifunctionalized aromatic building block, the specific substitution pattern of which offers a unique combination of reactivity and structural influence. The arrangement of the amino, bromo, and fluoro groups on the benzoic acid core dictates the regioselectivity of subsequent cyclization reactions and modulates the physicochemical properties of the resulting products.

The primary utility of this and related aminobenzoic acids lies in their role as precursors to condensed heterocyclic systems, most notably quinolines and quinazolinones. These scaffolds are prevalent in a wide range of biologically active molecules, and their synthesis from readily available starting materials is a subject of considerable interest in the patent literature.

Comparative Analysis of Key Building Blocks

While 5-Amino-2-bromo-4-fluorobenzoic acid presents a valuable tool for the synthetic chemist, a comprehensive evaluation of its performance relative to alternative building blocks is essential for informed decision-making. This section compares the subject molecule with its positional isomer, 2-Amino-4-bromo-5-fluorobenzoic acid, and another relevant alternative, 4-Amino-5-bromo-2-fluorobenzoic acid.

Feature	5-Amino-2-bromo-4-fluorobenzoic Acid	2-Amino-4-bromo-5-fluorobenzoic Acid	4-Amino-5-bromo-2-fluorobenzoic Acid
CAS Number	1340460-29-8	1374208-42-0[1]	1807757-07-8[2]
Molecular Weight	234.02 g/mol	234.02 g/mol [1]	234.02 g/mol [2]
Predicted Reactivity in Cyclizations	The para-position of the fluorine relative to the amino group may influence the electronic properties of the aniline nitrogen, potentially affecting its nucleophilicity in cyclization reactions. The ortho-bromo substituent provides a handle for further functionalization via cross-coupling reactions.	The fluorine atom meta to the amino group is expected to have a different electronic influence compared to the para-fluoro isomer. This can impact the reactivity of the amino group and the subsequent cyclization efficiency.	The fluorine atom ortho to the carboxylic acid and meta to the amino group will have a distinct electronic and steric impact on both functional groups, influencing both cyclization and subsequent derivatization reactions.
Potential Applications in Patented Scaffolds	Likely to be a valuable precursor for the synthesis of substituted quinolines and quinazolinones, where the fluorine at the 4-position can modulate biological activity and metabolic stability.	Also a precursor for quinoline and quinazolinone synthesis, with the resulting substitution pattern offering a different vector for exploring structure-activity relationships.	This isomer can lead to a unique substitution pattern on the resulting heterocyclic core, which can be advantageous for patent novelty and exploring new chemical space.

Application in Patented Heterocyclic Scaffolds: A Comparative Workflow

The primary application of these aminobenzoic acid derivatives, as alluded to in the patent literature, is in the synthesis of quinoline and quinazolinone cores. Below, we present a generalized, comparative workflow for the synthesis of a hypothetical quinoline derivative, highlighting the expected outcomes based on the choice of starting material.

Generalized Synthetic Workflow for Quinolines

The Friedländer annulation and its variations are common methods cited in the literature for the synthesis of quinolines from 2-aminoaryl ketones or aldehydes. A plausible synthetic route starting from a substituted aminobenzoic acid would involve an initial acylation or a related condensation reaction to form a suitable precursor for cyclization.

Caption: Generalized workflow for quinoline synthesis.

Expected Performance and Causality

The choice of the aminobenzoic acid isomer is anticipated to have a direct impact on the yield and purity of the resulting quinoline derivative. The electronic nature of the fluorine substituent, depending on its position relative to the reacting amino group, can either enhance or diminish the nucleophilicity of the amine, thereby affecting the rate and efficiency of the initial condensation step. Furthermore, the steric hindrance imposed by the bromo and fluoro substituents can influence the cyclization step.

Experimental Protocols

The following are representative, generalized protocols for key transformations involving substituted aminobenzoic acids, based on established methodologies in the scientific and patent literature. These should be considered as starting points for optimization.

Synthesis of 2-Amino-4-bromo-5-fluorobenzoic Acid (Positional Isomer)

A general procedure for the synthesis of the positional isomer, 2-Amino-4-bromo-5-fluorobenzoic acid, involves the reduction of the corresponding nitro compound.[4]

Reaction:

Procedure:

• To a solution of 4-bromo-5-fluoro-2-nitrobenzoic acid in a suitable solvent (e.g., isopropyl acetate), add a catalyst such as 5% Platinum on carbon (Pt/C).[4]

• Subject the mixture to a hydrogen atmosphere at room temperature.[4]

• Monitor the reaction by a suitable technique (e.g., TLC or LC-MS) until the starting material is consumed.

• Upon completion, filter the catalyst and concentrate the filtrate under reduced pressure.[4]

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., toluene).[4]

A reported yield for this transformation is 66%.[4]

General Procedure for Quinazolin-4(3H)-one Synthesis (Niementowski Reaction)

This protocol is a general method for the synthesis of quinazolinones from anthranilic acids.

Reaction:

Procedure:

• A mixture of the substituted anthranilic acid (1 equivalent) and formamide (excess) is heated at a high temperature (e.g., 150-160 °C) for several hours.[5]

• Upon cooling, the precipitated product is collected by filtration.[5]

• The crude product is washed with water and can be further purified by recrystallization from a suitable solvent like methanol.[5]

Microwave-assisted methods can also be employed to accelerate this reaction.[5][6]

Authoritative Grounding and Comprehensive References

The selection of a chemical building block should be supported by a thorough understanding of the existing scientific and patent landscape. Substituted aminobenzoic acids are frequently cited as key intermediates in the synthesis of a wide array of heterocyclic compounds with diverse biological activities. The patent literature, for instance, describes the preparation of quinazolinones from anthranilic acid derivatives for use as hypnotics or soporifics.[7][8] More recent patents detail the synthesis of bromo-substituted quinolines as intermediates for agents used in the treatment of Hepatitis C.[9][10]

The specific substitution pattern of 5-Amino-2-bromo-4-fluorobenzoic acid offers a unique combination of reactive handles and modulating substituents. The bromine atom can be utilized for further diversification through cross-coupling reactions, while the fluorine atom can enhance metabolic stability and binding affinity to biological targets.

Sources

• 1. 2-Amino-4-bromo-5-fluorobenzoic acid | C7H5BrFNO2 | CID 67514961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Facile One-Pot Synthesis of Functionalized Quinoline-Fused Fluorescent Dihydro/Spiro-quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-AMINO-4-BROMO-5-FLUOROBENZOIC ACID | 1374208-42-0 [chemicalbook.com]
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• 10. JP2012526120A - Process for the preparation of bromo-substituted quinolines - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Navigating the Disposal of 5-Amino-2-bromo-4-fluorobenzoic acid: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide provides a comprehensive, step-by-step approach to the safe disposal of 5-Amino-2-bromo-4-fluorobenzoic acid, ensuring the protection of personnel and the environment.

Understanding the Compound: Hazard Profile and Initial Assessment

5-Amino-2-bromo-4-fluorobenzoic acid is a solid organic compound. While specific hazard data for this exact compound is not extensively detailed in readily available safety data sheets (SDS), analogous compounds and general principles of handling halogenated aromatic compounds necessitate a cautious approach.

Based on data for similar compounds, it is prudent to assume that 5-Amino-2-bromo-4-fluorobenzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5][6][7][8][9] Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE).

Immediate Safety Precautions:

• Engineering Controls: All manipulations of the solid compound or its solutions should be performed in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][4][5][10] Ensure that eyewash stations and safety showers are readily accessible.[4][8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

  • Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[1][2]

  • Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA approved respirator may be necessary.[8]

The Disposal Workflow: A Step-by-Step Protocol

The cardinal rule of chemical disposal is that no chemical waste should enter the sewage system or regular trash unless explicitly permitted.[11][12] The disposal of 5-Amino-2-bromo-4-fluorobenzoic acid must be handled as hazardous waste.

Step 1: Waste Segregation and Collection

Proper segregation is the first and most critical step in safe chemical waste management.[11][13]

• Solid Waste:

  • Collect un-used or contaminated solid 5-Amino-2-bromo-4-fluorobenzoic acid in a designated, clearly labeled hazardous waste container.[14][15]

  • The container must be chemically compatible with the waste and have a secure, leak-proof lid.[13][16]

  • Do not mix this waste with other incompatible materials. A general guideline is to keep acids separate from bases, and oxidizers from flammable materials.[14]

• Liquid Waste (Solutions):

  • If the compound is in solution, collect it in a designated liquid hazardous waste container.

  • Leave approximately 10% headspace in the container to allow for expansion.[15]

  • The container should be stored in a secondary containment tray to prevent spills.[16]

Step 2: Labeling and Storage

Accurate and detailed labeling is essential for the safety of all laboratory personnel and waste handlers.[11]

• Labeling Requirements: The waste container label must include:

  • The words "Hazardous Waste".[17]

  • The full chemical name: "5-Amino-2-bromo-4-fluorobenzoic acid". Avoid using abbreviations or chemical formulas.[17]

  • A clear indication of the associated hazards (e.g., "Irritant").[17]

  • The date the container was first used for waste accumulation.

• Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[17] This area should be near the point of generation and under the control of laboratory personnel.[15][16]

  • The SAA must be inspected weekly for any signs of leakage.[17]

  • Keep waste containers closed at all times, except when adding waste.[12][13][17]

Step 3: Arranging for Disposal

Laboratory personnel should not transport hazardous waste outside of the lab.[12]

• Once the waste container is full, or within the time limits specified by your institution or local regulations (often ranging from 90 days to one year for partially filled containers in an SAA), arrange for its collection by your institution's Environmental Health and Safety (EHS) or a licensed hazardous waste disposal company.[12][16][17][18]

• Follow your institution's specific procedures for requesting a waste pickup. This often involves submitting a chemical waste collection request form.[12]

Decontamination and Disposal of Empty Containers

Empty containers that once held 5-Amino-2-bromo-4-fluorobenzoic acid must also be managed carefully.

• Triple Rinsing: An empty container that held this compound should be triple rinsed with a suitable solvent (e.g., water, if the compound is soluble) to remove any residue.[12][19]

• Rinsate Collection: The rinsate from this process must be collected and disposed of as hazardous waste.[12]

• Final Disposal: After triple rinsing and allowing the container to dry, deface or remove all labels.[14][19] The container can then typically be disposed of as regular trash, but always confirm this with your institution's EHS guidelines.[12]

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Secure: Alert others in the area and, if necessary, evacuate. Restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Before cleaning, don the appropriate PPE as outlined in Section 1.

• Containment and Cleanup:

  • For a solid spill, carefully sweep or vacuum the material and place it into a labeled hazardous waste container.[1] Avoid generating dust.[9]

  • For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the spill to your laboratory supervisor and EHS office, following your institution's protocols.

Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of 5-Amino-2-bromo-4-fluorobenzoic acid.

Caption: Disposal workflow for 5-Amino-2-bromo-4-fluorobenzoic acid.

Conclusion

By adhering to these systematic procedures, laboratory professionals can ensure the safe and compliant disposal of 5-Amino-2-bromo-4-fluorobenzoic acid. This commitment to proper chemical waste management is fundamental to a culture of safety and environmental responsibility within the scientific community. Always consult your institution's specific safety and disposal protocols, as they may have additional requirements.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Office of Clinical and Research Safety. Hazardous Waste Disposal.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Tion. Safe Storage and Disposal of Chemicals in A Lab.
• University of Otago. Laboratory chemical waste disposal guidelines.
• Today's Clinical Lab. (2025, June 11). A Lab's Guide to Safe and Compliant Medical Waste Disposal.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• American Chemical Society. Regulation of Laboratory Waste.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Safety Data Sheet. (2025, September 15). 4-Bromo-2-fluorobenzoic acid.
• Fisher Scientific. (2025, December 26). Safety Data Sheet - 5-Amino-2-bromobenzoic acid.
• Cayman Chemical. (2025, December 10). Safety Data Sheet - 2-Amino-5-fluorobenzoic Acid.
• Pharmaffiliates. 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester.
• Safety Data Sheet. (2025, November 6). 2-Bromobenzoic acid.
• Fisher Scientific. (2025, December 26). Safety Data Sheet - 2-Amino-3-bromo-5-fluorobenzoic acid.
• Fisher Scientific. (2011, December 15). Safety Data Sheet - 2-Amino-5-fluorobenzoic acid.
• Thermo Fisher Scientific. (2025, September 10). Safety Data Sheet - 2-Bromo-4-fluorobenzoic acid.
• Safety Data Sheet. (2025, December 19). 2-Amino-4-fluorobenzoic acid.
• Fluorochem. 4-Amino-5-bromo-2-fluorobenzoic acid.
• Thermo Fisher Scientific. (2015, June 2). Safety Data Sheet - 2-Bromo-5-fluorobenzoic acid.
• AK Scientific, Inc. Safety Data Sheet - 4-Bromo-2-fluorobenzoic acid.
• PubChem. 2-Amino-4-bromo-5-fluorobenzoic acid.
• EHSO Manual 2025-2026. (2025, December 22). Hazardous Waste.
• MilliporeSigma. 2-Amino-4-bromo-5-fluorobenzoic acid.
• Fisher Scientific. (2011, December 15). Safety Data Sheet - 2-Amino-5-fluorobenzoic acid.
• BLD Pharm. 5-Amino-2-bromo-4-fluorobenzoic acid.
• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - 4-Bromo-2-fluorobenzoic acid.

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